Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate

• CAS: 1864014-49-2

Core Science & Biosynthesis

An In-depth Technical Guide to Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The introduction of a fluorine atom at the 5-position of the pyrazole ring is a strategic modification in medicinal chemistry. Fluorine's unique properties, such as its small size, high electronegativity, and ability to form strong bonds with carbon, can significantly influence a molecule's metabolic stability, binding affinity, and pharmacokinetic profile.

Chemical Identity and Properties

While a dedicated CAS number is not available, the key identifiers for Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate are:

Property	Value
Molecular Formula	C₆H₇FN₂O₂
IUPAC Name	Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate
SMILES	CN1C(=CC(=N1)C(=O)OC)F
Molecular Weight	158.13 g/mol

Synthesis and Methodologies

The synthesis of Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate can be logically approached through a two-step process: the synthesis of the carboxylic acid precursor, 5-fluoro-1-methyl-1H-pyrazole-3-carboxylic acid, followed by its esterification.

Part 1: Synthesis of 5-fluoro-1-methyl-1H-pyrazole-3-carboxylic acid

The synthesis of 5-fluorinated pyrazoles often involves the cyclization of a suitably functionalized precursor. A common method involves the reaction of a fluorinated olefin with a hydrazine derivative.[4]

Experimental Protocol:

• Reaction Setup: In a well-ventilated fume hood, a solution of a suitable fluorinated olefin is prepared in an appropriate solvent (e.g., a polar aprotic solvent).

• Addition of Hydrazine: A solution of methylhydrazine in water is slowly added to the reaction mixture at a controlled temperature, often at or below room temperature.

• Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup and Purification: Upon completion, the reaction mixture is typically washed with water, and the organic layer is dried and concentrated. The crude product is then purified by vacuum distillation or column chromatography to yield the 5-fluoro-1-methyl-1H-pyrazole intermediate.

• Oxidation to Carboxylic Acid: The resulting pyrazole can then be oxidized to the corresponding carboxylic acid using a suitable oxidizing agent, such as potassium permanganate.[5]

Diagram of the Synthetic Pathway:

Caption: Synthetic route to the carboxylic acid precursor.

Part 2: Esterification to Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate

The final step is the esterification of the carboxylic acid. Standard esterification methods can be employed.

Experimental Protocol:

• Reaction Setup: The 5-fluoro-1-methyl-1H-pyrazole-3-carboxylic acid is dissolved in methanol, which acts as both the solvent and the reactant.

• Catalyst Addition: A catalytic amount of a strong acid, such as sulfuric acid or hydrochloric acid, is added to the solution.

• Heating: The reaction mixture is heated to reflux for several hours.

• Reaction Monitoring: The progress of the esterification is monitored by TLC or LC-MS.

• Workup and Purification: After the reaction is complete, the mixture is cooled, and the excess methanol is removed under reduced pressure. The residue is then neutralized with a mild base, and the product is extracted with an organic solvent. The organic layer is washed, dried, and concentrated to yield the crude ester, which can be further purified by column chromatography.[6]

Diagram of the Esterification Process:

Caption: Esterification of the pyrazole carboxylic acid.

Spectroscopic Characterization

While specific spectra for Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate are not publicly available, the expected spectroscopic data can be inferred from related pyrazole derivatives.[7][8][9][10]

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the methyl groups and the proton on the pyrazole ring.

Proton	Expected Chemical Shift (δ, ppm)	Multiplicity
N-CH₃	~3.8 - 4.0	Singlet
O-CH₃	~3.7 - 3.9	Singlet
Pyrazole-H4	~6.5 - 7.0	Singlet

¹³C NMR Spectroscopy

The carbon NMR spectrum would provide information on the carbon framework of the molecule.

Carbon	Expected Chemical Shift (δ, ppm)
C=O (ester)	~160 - 165
C5 (C-F)	~150 - 155 (with C-F coupling)
C3	~140 - 145
C4	~105 - 110
N-CH₃	~35 - 40
O-CH₃	~50 - 55

Infrared (IR) Spectroscopy

The IR spectrum would show characteristic absorption bands for the functional groups present.

Functional Group	Expected Wavenumber (cm⁻¹)
C=O (ester)	1720 - 1740
C=N (pyrazole ring)	1580 - 1620
C-F	1000 - 1100

Mass Spectrometry (MS)

Mass spectrometry would confirm the molecular weight of the compound. The expected molecular ion peak [M]+ would be at m/z 158.

Applications in Drug Discovery and Development

The pyrazole core is a privileged scaffold in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anti-inflammatory, analgesic, anticancer, and antimicrobial properties.[1][3][11]

Role as a Bioisostere

In drug design, the pyrazole nucleus is often used as a bioisosteric replacement for other functional groups, such as amides.[12][13][14] This substitution can lead to improved pharmacokinetic properties, such as enhanced metabolic stability and oral bioavailability, while maintaining or improving the desired biological activity.

Potential Therapeutic Targets

Given the broad spectrum of activity of pyrazole derivatives, Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate could serve as a valuable building block for the synthesis of novel compounds targeting a variety of enzymes and receptors implicated in disease. The presence of the ester functionality provides a handle for further chemical modification and the generation of compound libraries for high-throughput screening.

Diagram of Pyrazole Core in Drug Discovery:

Caption: The central role of the pyrazole scaffold in medicinal chemistry.

Conclusion

Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate represents a valuable, albeit not extensively documented, chemical entity for researchers in the field of drug discovery. Its synthesis is achievable through established chemical transformations, and its structure possesses the key features of a promising scaffold for the development of novel therapeutic agents. The strategic incorporation of a fluorine atom and the versatile ester functionality make it an attractive starting point for the design and synthesis of new chemical entities with potentially enhanced biological activity and improved pharmacokinetic profiles. Further investigation into the synthesis and biological evaluation of this compound and its derivatives is warranted to fully explore its potential in medicinal chemistry.

References

• ResearchGate. (n.d.). Pyrazoles as non-classical bioisosteres in prolylcarboxypeptidase (PrCP) inhibitors | Request PDF. Retrieved from [Link]

• Graham, T. H., et al. (2014). Pyrazoles as non-classical bioisosteres in prolylcarboxypeptidase (PrCP) inhibitors. Bioorganic & Medicinal Chemistry Letters, 24(8), 1965-1970.
• Al-Ostoot, F. H., et al. (2022). Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Pharmaceuticals, 15(7), 849.
• Cetin, A. (2020). Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biological Applications. Mini-Reviews in Organic Chemistry, 17(5), 534-545.
• Wang, Y., et al. (2019). Novel 1H-Pyrazole-3-carboxamide Derivatives: Synthesis, Anticancer Evaluation and Identification of Their DNA-Binding Interaction. Chemical and Pharmaceutical Bulletin, 67(11), 1196-1204.

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• Chemistry LibreTexts. (2024, December 29). 1.6: Drug Modifications to Improve Stability. Retrieved from [Link]

• Cetin, A. (2021). Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biological Applications. Mini-Reviews in Organic Chemistry, 18(1), 2-13.
• ACS Publications. (2004, September 29). Bioisosteric Replacements of the Pyrazole Moiety of Rimonabant: Synthesis, Biological Properties, and Molecular Modeling Investigations of Thiazoles, Triazoles, and Imidazoles as Potent and Selective CB1 Cannabinoid Receptor Antagonists. Journal of Medicinal Chemistry, 47(23), 5843-5854.
• RSC Publishing. (2011). Bioisosteric replacement of the pyrazole 3-carboxamide moiety of rimonabant. A novel series of oxadiazoles as CB1 cannabinoid receptor antagonists. Organic & Biomolecular Chemistry, 9(19), 6674-6683.

• Visnav. (2022, July 27). Green synthesis, spectroscopic characterization of pyrazole derivatives by using Nano-catalyst and biological evaluation. Retrieved from [Link]

• DergiPark. (n.d.). Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. Retrieved from [Link]

• Connect Journals. (n.d.). SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. Retrieved from [Link]

• DergiPark. (n.d.). Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. Retrieved from [Link]

• MDPI. (2024, November 22). Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. Retrieved from [Link]

• Google Patents. (n.d.). WO2014012975A1 - Process for the preparation of 5-fluoro-1h-pyrazoles.

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5-Fluoro-1-methyl-1H-pyrazole-3-carboxylate: Technical Profile & Application Guide

This in-depth technical guide details the structural properties, synthesis, and applications of 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate , a critical fluorinated building block in modern medicinal chemistry and agrochemical development.

Executive Summary

The 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate scaffold represents a high-value pharmacophore in drug discovery. Unlike its more common trifluoromethyl (

) analogs, the discrete 5-fluoro substitution offers unique bioisosteric properties—modulating pKa, enhancing metabolic stability against C5-oxidation, and serving as a potential handle for nucleophilic aromatic substitution ( ) in late-stage functionalization. This motif is increasingly prevalent in Succinate Dehydrogenase Inhibitor (SDHI) fungicides and kinase inhibitors where steric bulk must be minimized while maintaining lipophilicity.

Chemical Identity & Structural Profile

Core Identifiers

Property	Data
Compound Name	5-Fluoro-1-methyl-1H-pyrazole-3-carboxylic acid (Free Acid)
CAS Number (Acid)	1779937-23-3
CAS Number (Methyl Ester)	1864014-49-2
IUPAC Name	5-fluoro-1-methylpyrazole-3-carboxylic acid
Molecular Formula
Molecular Weight	144.10 g/mol
SMILES	CN1N=C(C(=O)O)C=C1F
InChI Key	WSMQKESQZFQMFW-UHFFFAOYSA-N (Acid)

Physicochemical Properties

• LogP (Calculated): ~0.6 (Low lipophilicity, favorable for oral bioavailability).

• Topological Polar Surface Area (TPSA): ~50 Ų (Good membrane permeability).

• Acidity (pKa): The carboxylic acid typically has a pKa of ~3.5–4.0. The 5-fluorine atom exerts an inductive electron-withdrawing effect, slightly increasing the acidity compared to the non-fluorinated parent.

• H-Bond Donors/Acceptors: 1 / 4.

Synthesis & Production Methodologies

The synthesis of 5-fluoropyrazoles is historically challenging due to the instability of C-F bonds during cyclization. Two primary routes are established: Direct Electrophilic Fluorination (Modern) and Cyclization of Fluorinated Building Blocks (Traditional).

Route A: Direct C-H Fluorination (Recommended)

This method utilizes N-Fluorobenzenesulfonimide (NFSI) to selectively fluorinate the 5-position of a pre-formed pyrazole ester. This approach avoids the use of volatile fluorinated gases.

Protocol:

• Starting Material: Methyl 1-methyl-1H-pyrazole-3-carboxylate.

• Reagents: Lithium diisopropylamide (LDA) or

  -BuLi; NFSI.

• Solvent: Anhydrous THF, -78°C.

• Mechanism: Lithiation at the C5 position (directed by the N1-methyl group) followed by electrophilic trapping with NFSI.

Synthesis Workflow Diagram

Figure 1: Regioselective synthesis of the 5-fluoro-pyrazole scaffold via lithiation-fluorination sequence.

Experimental Protocol (Step-by-Step)

• Step 1: Charge a flame-dried flask with anhydrous THF and cool to -78°C under Argon.

• Step 2: Add LDA (1.1 equiv) dropwise. Stir for 30 minutes.

• Step 3: Add solution of Methyl 1-methyl-1H-pyrazole-3-carboxylate (1.0 equiv) in THF dropwise. The solution may turn yellow/orange, indicating formation of the heteroaryl lithium species.

• Step 4: Stir for 45 minutes at -78°C to ensure complete deprotonation.

• Step 5: Add NFSI (1.2 equiv) dissolved in THF rapidly.

• Step 6: Allow the mixture to warm to room temperature over 2 hours.

• Step 7: Quench with saturated

  solution. Extract with Ethyl Acetate.

• Step 8: Purify via silica gel chromatography (Hexanes/EtOAc gradient).

Applications in Drug Discovery

Bioisosterism & Metabolic Stability

The 5-fluoro group serves two critical roles:

• Metabolic Blocking: The C5 position of pyrazoles is a common site for oxidative metabolism (by CYP450s). Substituting Hydrogen with Fluorine blocks this pathway, extending the half-life (

  ) of the drug.

• Electronic Modulation: The fluorine atom pulls electron density from the pyrazole ring, lowering the pKa of the N-heterocycle. This can reduce non-specific binding and improve selectivity for kinase ATP-binding pockets.

Structural Activity Relationship (SAR) Logic

Figure 2: Functional decomposition of the scaffold for medicinal chemistry optimization.

Safety & Handling (MSDS Highlights)

• Signal Word: WARNING

• Hazard Statements:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Handling: Handle under inert atmosphere (Nitrogen/Argon) if using the free acid, as it may be hygroscopic. The ester is generally stable at room temperature.

• Storage: 2-8°C, dry, dark place.

References

• PubChem Compound Summary.5-Fluoro-1-methyl-1H-pyrazole-3-carboxylic acid (CID 122361456).

  • [Link]

• Direct Fluorination Strategy.Preparation of 5-fluoropyrazoles from pyrazoles and N-fluorobenzenesulfonimide (NFSI). Journal of Organic Chemistry, 2018.

  • [Link]

• SDHI Fungicide Chemistry. Development of a New Route to 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid. Synform, 2018.[1]
• Commercial Availability & CAS Verification.

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• 1. thieme.de [thieme.de]

An In-depth Technical Guide to Methyl 5-Fluoro-1-Methylpyrazole-3-Carboxylate and its Analogs: Synthesis, Properties, and Applications

A Senior Application Scientist's Field-Proven Perspective for Researchers, Scientists, and Drug Development Professionals.

Executive Summary

This guide provides the theoretical molecular formula and weight and subsequently focuses on the well-documented synthesis, properties, and applications of the core 5-fluoro-N-methylpyrazole-3-carboxylate scaffold. We will explore the rationale behind incorporating fluorine into drug candidates, detail established synthetic pathways to access this valuable heterocyclic system, and discuss the chemical utility of the carboxylate functional group for further molecular elaboration. This approach ensures scientific integrity while providing researchers with actionable insights into this important class of compounds.

Part 1: Core Data of Methyl 5-Fluoro-1-Methylpyrazole-3-Carboxylate

Based on the chemical nomenclature, the fundamental properties of methyl 5-fluoro-1-methylpyrazole-3-carboxylate can be theoretically calculated. It is crucial to note that these values have not been experimentally verified through a comprehensive review of available literature and chemical databases.

Molecular Structure and Formula

The structure consists of a pyrazole ring substituted with a methyl group at the N1 position, a fluorine atom at the C5 position, and a methyl carboxylate group at the C3 position.

Theoretical Molecular Formula: C₆H₇FN₂O₂

Theoretical Molecular Weight: 174.13 g/mol

Attribute	Value	Source
Molecular Formula	C₆H₇FN₂O₂	Calculated
Molecular Weight	174.13 g/mol	Calculated
CAS Number	Not Found	N/A

Structural Diagram

Caption: 2D structure of methyl 5-fluoro-1-methylpyrazole-3-carboxylate.

Part 2: The Strategic Importance of Fluorinated Pyrazoles in Drug Discovery

The introduction of fluorine into bioactive molecules is a widely employed strategy in medicinal chemistry to enhance pharmacological properties.[1] The pyrazole scaffold is a privileged structure in drug discovery, appearing in numerous approved pharmaceuticals.[2] The combination of these two features in fluorinated pyrazoles results in a molecular framework with significant potential for developing novel therapeutics and agrochemicals.[3]

Enhanced Metabolic Stability

The carbon-fluorine bond is exceptionally strong, making it resistant to metabolic cleavage by cytochrome P450 enzymes. This increased stability can lead to a longer in vivo half-life of a drug candidate.

Modulation of Physicochemical Properties

Fluorine's high electronegativity can significantly alter the acidity (pKa) of nearby functional groups and influence the molecule's overall lipophilicity and binding interactions with target proteins.[1]

Bioisosteric Replacement

A fluorine atom can act as a bioisostere for a hydrogen atom or a hydroxyl group, allowing for fine-tuning of a molecule's steric and electronic profile to optimize target engagement.

Part 3: Synthetic Pathways to the 5-Fluoro-N-Methylpyrazole-3-Carboxylate Scaffold

The synthesis of fluorinated pyrazoles is a topic of considerable research interest.[4][5] Generally, the construction of the 5-fluoro-N-methylpyrazole-3-carboxylate core can be approached through two primary strategies: building the pyrazole ring with the fluorine atom already incorporated into one of the precursors, or by late-stage fluorination of a pre-formed pyrazole ring.

Synthesis from Fluorinated Building Blocks

A common and reliable method involves the cyclocondensation of a fluorinated 1,3-dicarbonyl compound with methylhydrazine. This approach offers good control over the regiochemistry of the resulting pyrazole.

Experimental Protocol: Representative Synthesis of a Fluorinated N-Methylpyrazole

This is a generalized protocol based on established literature for analogous compounds. Specific reaction conditions may require optimization.

• Preparation of the Fluorinated 1,3-Diketone: A suitable fluorinated precursor, such as a fluoro-β-ketoester, is reacted with a source of the second carbonyl group.

• Cyclocondensation: The resulting fluorinated 1,3-diketone is dissolved in a suitable solvent, such as ethanol or a fluorinated alcohol like 2,2,2-trifluoroethanol, which has been shown to improve regioselectivity.

• Methylhydrazine is added to the solution, often at room temperature or with gentle heating.

• The reaction is monitored by an appropriate technique (e.g., TLC or LC-MS) until completion.

• Work-up and Purification: The reaction mixture is concentrated, and the product is isolated and purified, typically by crystallization or column chromatography.

Sources

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• 2. Recent Advances in Development of Bioactive Fluorinated Pyrazole Derivatives: A Review (2024) | Priyesh H. Amin [scispace.com]
• 3. Antifungal Activities of Fluorinated Pyrazole Aldehydes on Phytopathogenic Fungi, and Their Effect on Entomopathogenic Nematodes, and Soil-Beneficial Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB00997A [pubs.rsc.org]
• 5. scite.ai [scite.ai]

Solubility of methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate in DMSO

An In-depth Technical Guide to the Solubility Determination of Methyl 5-Fluoro-1-Methyl-1H-Pyrazole-3-Carboxylate in DMSO

Executive Summary

Solubility is a foundational physicochemical property that dictates the developability and ultimate therapeutic efficacy of a new chemical entity (NCE).[1] Poor aqueous solubility is a leading cause of failure in the drug development pipeline, often resulting in low and erratic bioavailability, which can compromise clinical outcomes.[2][3] For drug discovery professionals, an early and accurate understanding of a compound's solubility is paramount for lead optimization, formulation design, and the generation of reliable data in biological assays.[4][5] Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate, a member of the fluorinated pyrazole class of compounds, represents a scaffold of significant interest in medicinal chemistry due to the unique modulatory effects of fluorine on metabolic stability and binding affinity.[6][7]

This technical guide, written for researchers, medicinal chemists, and drug development scientists, provides a comprehensive framework for the accurate determination of the solubility of methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate in dimethyl sulfoxide (DMSO). DMSO is the most common solvent for the storage and handling of compound libraries for high-throughput screening, making this a critical starting point for all subsequent in vitro experiments.[8] This document moves beyond a simple recitation of protocols to provide the underlying scientific rationale for experimental design, emphasizing the critical distinction between kinetic and thermodynamic solubility, the practical challenges associated with the hygroscopic nature of DMSO, and best practices for robust analytical quantification.

Introduction: The Imperative of Solubility in Drug Discovery

The journey of a drug candidate from bench to bedside is fraught with challenges, many of which are rooted in its fundamental physicochemical properties. Among these, solubility is arguably one of the most critical. A drug must be in a dissolved state to be absorbed, distributed, and ultimately reach its pharmacological target.[1][3] Consequently, compounds with poor solubility often exhibit inadequate absorption from the gastrointestinal tract, leading to low bioavailability and high inter-patient variability.[2]

Early assessment of solubility allows for the timely identification and triage of compounds that are likely to fail, saving significant resources that would otherwise be spent on more complex downstream screening.[4] Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate belongs to a class of fluorinated heterocycles that have garnered substantial interest. The incorporation of fluorine can profoundly alter a molecule's properties, often enhancing metabolic stability, binding affinity, and lipophilicity.[7][9] However, these same modifications can also negatively impact aqueous solubility.

This guide provides a detailed, authoritative methodology to precisely characterize the solubility of this compound in DMSO. Understanding its solubility in this universal stock solvent is the first step in ensuring the integrity and reproducibility of all subsequent biological and ADME (Absorption, Distribution, Metabolism, and Excretion) assays.

Foundational Principles and Strategic Considerations

Defining Solubility: A Tale of Two Measurements

In the context of drug discovery, "solubility" is not a single value but is typically characterized in two distinct forms: kinetic and thermodynamic.[10]

• Kinetic Solubility is a measure of how quickly a compound precipitates out of a solution when a concentrated DMSO stock is rapidly diluted into an aqueous buffer.[4][11] It reflects a metastable state and is often higher than the thermodynamic solubility. This measurement is ideal for high-throughput screening in early discovery to quickly rank-order compounds and flag potential issues.[10]

• Thermodynamic Solubility represents the true equilibrium concentration of a compound in a saturated solution with an excess of the solid material.[12] This is the "gold standard" measurement, determined over a longer incubation period (typically 24-72 hours) to ensure a stable equilibrium has been reached.[10] It is essential for lead optimization, formulation development, and for understanding the biopharmaceutical properties of a drug candidate, such as its classification under the Biopharmaceutics Classification System (BCS).[12][13]

The Critical Nature of the Solvent: Handling Anhydrous DMSO

DMSO is an exceptional polar aprotic solvent, capable of dissolving a vast array of both polar and nonpolar compounds, making it indispensable for compound management in drug discovery.[8] However, its utility is critically dependent on its purity, specifically its water content.

DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[14] This absorbed water can drastically alter its solvent properties. The presence of water increases the polarity of the solvent, which can significantly decrease the solubility of many lipophilic organic compounds.[14][15] This can lead to:

• Inaccurate Stock Concentrations: If a compound precipitates from its DMSO stock due to water absorption, all subsequent dilutions and assays will be based on an erroneously high concentration.

• Precipitation During Assay: When a "wet" DMSO stock is diluted into aqueous assay buffer, the compound may precipitate immediately, leading to unreliable and non-reproducible biological data.

• Compound Degradation: For some molecules, the presence of water in DMSO can facilitate hydrolysis or other degradation pathways.

Best Practices for DMSO Handling:

• Always use high-purity, anhydrous DMSO (≤0.1% water).

• Purchase DMSO in small-volume bottles to minimize the frequency and duration of exposure to air after opening.

• Store DMSO in tightly sealed containers, preferably in a desiccator, to protect it from atmospheric moisture.[14]

• Equilibrate the DMSO bottle to room temperature before opening to prevent condensation of moisture from the air into the cold solvent.

Factors Influencing Solubility

The solubility of a compound is governed by a combination of its intrinsic properties and the conditions of the measurement.[16][17][18]

• Physicochemical Properties of the Solute: Molecular size, lipophilicity (LogP), pKa, and the crystalline form (polymorphism) of the solid all have a profound impact on solubility.[19]

• Properties of the Solvent: The polarity and pH of the solvent are critical. For ionizable compounds, solubility can change dramatically with pH.[16][20]

• Temperature: For most solid compounds, solubility increases with temperature, as the dissolution process is often endothermic.[17][19] Therefore, all solubility measurements must be performed at a controlled and reported temperature.[21]

A Validated Experimental Framework for Solubility Determination

This section provides detailed, step-by-step protocols for determining both the kinetic and thermodynamic solubility of methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate.

Overall Experimental Workflow

The process begins with careful preparation of the compound and solvent, proceeds through distinct experimental paths for kinetic and thermodynamic assessment, and culminates in precise analytical quantification and data interpretation.

Caption: High-level workflow for determining kinetic and thermodynamic solubility.

Materials and Equipment

Category	Item
Compound & Solvents	Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate (>98% purity)
Anhydrous Dimethyl Sulfoxide (DMSO, ≤0.1% water)
Phosphate-Buffered Saline (PBS), pH 7.4
HPLC-grade Acetonitrile
HPLC-grade Water
Formic Acid (or other suitable mobile phase modifier)
Equipment	Analytical Balance
Vortex Mixer & Orbital Shaker
Temperature-controlled incubator or water bath
Calibrated micropipettes
Microplate reader with nephelometry or turbidity capability
High-Performance Liquid Chromatography (HPLC) system with UV detector
Centrifuge
Consumables	96-well microplates (clear bottom)
Glass vials with screw caps
Syringe filters (e.g., 0.22 µm PVDF)
HPLC vials and columns (e.g., C18 reverse-phase)

Protocol 1: Kinetic Solubility Determination (Turbidimetric Method)

This high-throughput method is designed to rapidly assess the concentration at which the compound precipitates from an aqueous solution following dilution from a DMSO stock.[22]

• Stock Solution Preparation: Prepare a 10 mM stock solution of methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate in 100% anhydrous DMSO. Ensure complete dissolution by vortexing.

• Serial Dilutions: In a 96-well plate, perform a serial dilution (e.g., 1:2 or 1:3) of the 10 mM stock solution with anhydrous DMSO to create a range of concentrations.

• Dilution into Buffer: Using a multichannel pipette, transfer a small volume (e.g., 2 µL) from each well of the DMSO plate to a corresponding well of a new 96-well plate containing a larger volume (e.g., 98 µL) of PBS buffer at pH 7.4. This creates a 1:50 dilution with a final DMSO concentration of 2%. Include wells with buffer and 2% DMSO as a negative control.

• Incubation: Seal the plate and incubate at a controlled temperature (e.g., 25°C) for 1 to 2 hours with gentle shaking.

• Measurement: Measure the light scattering or turbidity of each well using a plate reader at a wavelength where the compound does not absorb (e.g., 620 nm).[22]

• Data Analysis: The kinetic solubility is defined as the highest concentration that does not show a significant increase in turbidity above the background (negative control) wells.

Protocol 2: Thermodynamic Solubility Determination (Shake-Flask Method)

This is the definitive method for measuring equilibrium solubility and should be performed with meticulous care.[10][21]

Caption: Step-by-step workflow for the Shake-Flask thermodynamic solubility assay.

• Preparation: Add an excess amount of solid methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate (e.g., 2-5 mg, ensuring some solid remains undissolved at the end) to a glass vial.

• Solvent Addition: Add a precise volume (e.g., 1.0 mL) of the desired aqueous buffer (e.g., PBS, pH 7.4) to the vial.

• Equilibration: Seal the vial tightly and place it on an orbital shaker in a temperature-controlled environment (e.g., 25°C or 37°C). Agitate for 24 to 48 hours. A long incubation is crucial to ensure the system reaches true thermodynamic equilibrium.[10][11]

• Phase Separation: After incubation, allow the vials to stand undisturbed to let the solid settle. Centrifuge the vials at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the remaining solid.[10]

• Sample Collection: Carefully remove a known volume of the clear supernatant without disturbing the solid pellet. For an extra degree of certainty, filter the collected supernatant through a low-binding syringe filter (e.g., 0.22 µm PVDF) to remove any remaining particulates.[10][23]

• Quantification: Dilute the clear filtrate with a suitable solvent (e.g., the HPLC mobile phase) to a concentration within the linear range of the analytical method and quantify using HPLC-UV.

Analytical Quantification by HPLC-UV

High-Performance Liquid Chromatography with UV detection is a robust and reliable method for accurately determining the concentration of the dissolved compound.[24]

• Method Development: Develop a reverse-phase HPLC method (e.g., using a C18 column) that provides good peak shape and retention for methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate. A typical mobile phase might consist of a gradient of water and acetonitrile with 0.1% formic acid.[25]

• Calibration Curve: Prepare a series of calibration standards of known concentrations by diluting the 10 mM DMSO stock solution in the mobile phase.[23]

• Analysis: Inject the calibration standards to generate a standard curve of peak area versus concentration. The curve must have a correlation coefficient (r²) of >0.99.

• Sample Quantification: Inject the diluted filtrate from the thermodynamic solubility experiment. Use the peak area from the sample and the equation of the line from the calibration curve to calculate the precise concentration of the compound in the filtrate.[23]

Data Presentation and Interpretation

Illustrative Data Summary

The following table presents hypothetical data for methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate to illustrate how results should be structured and reported.

Parameter	Condition	Result (µg/mL)	Result (µM)	Method
Kinetic Solubility	PBS, pH 7.4, 25°C	>200	>1074	Turbidimetry
Thermodynamic Solubility	PBS, pH 7.4, 25°C	85.3	458.3	Shake-Flask, HPLC-UV
Thermodynamic Solubility	PBS, pH 7.4, 37°C	112.7	605.5	Shake-Flask, HPLC-UV
Thermodynamic Solubility	Simulated Gastric Fluid, pH 1.2, 37°C	78.5	421.7	Shake-Flask, HPLC-UV

(Note: The molecular weight used for µM conversion is hypothetical: 186.15 g/mol )

Interpretation in a Drug Development Context

The obtained solubility value is not merely a number; it is a critical piece of data for decision-making.

• Comparison of Kinetic and Thermodynamic: It is common for kinetic solubility to be higher than thermodynamic solubility. A large difference may indicate that the compound readily forms supersaturated solutions but is prone to crystallization over time, a key consideration for formulation.

• Biopharmaceutics Classification System (BCS): According to ICH M9 guidelines, a drug is considered "highly soluble" if its highest therapeutic dose is soluble in 250 mL or less of aqueous media over a pH range of 1.2 to 6.8.[13][26][27] The data generated from these protocols are essential for determining a compound's BCS classification (e.g., Class I: high solubility, high permeability; Class II: low solubility, high permeability), which has significant regulatory implications.[28]

Conclusion

The accurate determination of solubility is a non-negotiable cornerstone of successful drug discovery and development. This guide provides a robust, scientifically-grounded framework for measuring the kinetic and thermodynamic solubility of methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate in DMSO and relevant aqueous buffers. By adhering to these detailed protocols, emphasizing the critical importance of using anhydrous solvent, and employing precise analytical quantification, researchers can generate reliable and reproducible data. This information is vital for making informed decisions during lead optimization, de-risking candidates for further development, and ultimately increasing the probability of translating a promising molecule into an effective therapeutic.

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pKa values of fluorinated pyrazole carboxylate esters

An In-depth Technical Guide to the pKa Values of Fluorinated Pyrazole Carboxylate Esters

Authored by: Gemini, Senior Application Scientist

Abstract

The ionization constant (pKa) is a critical physicochemical parameter in drug discovery and development, profoundly influencing a molecule's solubility, permeability, and target engagement. Pyrazole scaffolds, particularly those functionalized with fluorine and carboxylate ester moieties, are of significant interest in medicinal chemistry due to their diverse biological activities. This guide provides a comprehensive technical overview of the factors governing the pKa of fluorinated pyrazole carboxylate esters. It delves into the theoretical underpinnings of substituent effects, offers detailed experimental protocols for accurate pKa determination, presents a compilation of relevant pKa data, and discusses the application of computational methods in this context. This document is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of the acid-base properties of this important class of heterocyclic compounds.

Introduction: The Significance of pKa in Drug Design and the Role of Fluorinated Pyrazoles

The pKa value of a molecule dictates its degree of ionization at a given pH.[1][2] For a drug candidate, this has profound implications for its absorption, distribution, metabolism, and excretion (ADME) profile.[2] The charge state of a molecule affects its ability to cross biological membranes, its solubility in aqueous and lipid environments, and its binding affinity to target proteins.[2] Therefore, the precise control and understanding of a molecule's pKa is a cornerstone of rational drug design.

Pyrazoles are five-membered heterocyclic compounds containing two adjacent nitrogen atoms. They are privileged scaffolds in medicinal chemistry, forming the core of numerous approved drugs with applications as anti-inflammatory, anticancer, and antimicrobial agents.[3] The pyrazole ring possesses both a weakly acidic pyrrole-like NH proton and a weakly basic pyridine-like nitrogen atom, making its acid-base properties sensitive to the electronic nature of its substituents.[3]

The introduction of fluorine atoms or fluorine-containing groups, such as trifluoromethyl (CF3) or difluoromethyl (CHF2), can dramatically alter a molecule's physicochemical properties. Fluorine's high electronegativity makes it a strong electron-withdrawing group, which can significantly lower the pKa of nearby acidic or basic centers.[4] This modulation of pKa, along with other benefits like increased metabolic stability and enhanced binding interactions, has made the strategic incorporation of fluorine a widely used strategy in modern drug discovery. The addition of a carboxylate ester group further modifies the electronic landscape of the pyrazole ring, contributing to the overall pKa of the molecule.

This guide will explore the interplay of these structural features in determining the pKa of fluorinated pyrazole carboxylate esters, providing both theoretical insights and practical methodologies for their characterization.

Theoretical Framework: Electronic Effects on Pyrazole pKa

The pKa of a pyrazole derivative is primarily determined by the basicity of the pyridine-like nitrogen atom (N2). Protonation occurs at this position to form the pyrazolium cation. The stability of this cation, and thus the basicity of the pyrazole, is highly dependent on the electronic effects of the substituents on the ring.

Electron-Withdrawing Effects of Fluorine:

Fluorine is the most electronegative element, and its incorporation into the pyrazole ring, either directly or as part of a fluoroalkyl group (e.g., CF3, CHF2), exerts a strong electron-withdrawing inductive effect. This effect destabilizes the positively charged pyrazolium cation by pulling electron density away from the ring. Consequently, the equilibrium shifts away from the protonated form, resulting in a lower pKa (i.e., the pyrazole becomes less basic). For instance, the pKa of pyrazole itself is approximately 2.5, while the introduction of electron-withdrawing groups is known to decrease this value.[5]

Influence of the Carboxylate Ester Group:

A carboxylate ester group (-COOR) is also electron-withdrawing, though generally less so than a trifluoromethyl group. Its influence on the pKa will depend on its position on the pyrazole ring. When located at the 4-position, it will decrease the basicity of the N2 nitrogen through resonance and inductive effects.

Tautomerism in N-unsubstituted Pyrazoles:

For pyrazoles that are unsubstituted on a ring nitrogen (NH-pyrazoles), annular tautomerism can occur, where the proton can reside on either nitrogen atom. The position of this equilibrium is influenced by the nature of the substituents at the 3 and 5 positions.[6][7] Electron-donating groups tend to favor the tautomer where the NH group is adjacent to them (at the 3-position), while electron-withdrawing groups favor having the pyridine-like nitrogen adjacent to them.[6][7] This tautomeric preference can influence which nitrogen is more basic and available for protonation.

The following diagram illustrates the key structural features influencing the pKa of a fluorinated pyrazole carboxylate ester.

Caption: Influence of substituents on pyrazole pKa.

Experimental Determination of pKa

The accurate experimental determination of pKa is crucial for validating computational predictions and for understanding a compound's behavior in biological systems. Several robust methods are available, with the choice depending on the compound's properties, such as solubility and the presence of a chromophore.

The general workflow for experimental pKa determination is outlined below:

Caption: General workflow for pKa determination.

Potentiometric Titration

This is a classic and widely used method for pKa determination.[8] It involves the gradual addition of a titrant (an acid or a base) to a solution of the analyte while monitoring the pH with a calibrated electrode.

Protocol:

• Instrument Calibration: Calibrate the pH meter using at least three standard buffer solutions (e.g., pH 4, 7, and 10).[9]

• Sample Preparation: Accurately weigh and dissolve the fluorinated pyrazole carboxylate ester in a suitable solvent (e.g., water, or a co-solvent system like water/methanol for poorly soluble compounds) to a known concentration (typically 1-10 mM).[9][10]

• Titration Setup: Place the sample solution in a thermostatted vessel and use a magnetic stirrer for continuous mixing. Purge the solution with an inert gas like nitrogen to remove dissolved carbon dioxide.[9][10]

• Titration: Add small, precise volumes of a standardized titrant (e.g., 0.1 M NaOH for an acidic pyrazole or 0.1 M HCl for a basic pyrazole) and record the pH after each addition, allowing the reading to stabilize.[9][11]

• Data Analysis: Plot the measured pH versus the volume of titrant added. The pKa is the pH at the half-equivalence point of the titration curve.[9][11]

UV-Vis Spectrophotometry

This method is suitable for compounds that possess a chromophore close to the ionization center, leading to a change in the UV-Vis absorption spectrum upon protonation or deprotonation.[8]

Protocol:

• Sample Preparation: Prepare a stock solution of the analyte in a suitable solvent.[11]

• Buffer Solutions: Prepare a series of buffer solutions covering a wide pH range (e.g., from pH 2 to 12).[11][12]

• Spectral Measurement: For each buffer solution, add a small, constant amount of the analyte stock solution and record the UV-Vis spectrum.[11][12]

• Data Analysis: Plot the absorbance at a specific wavelength (where the difference between the protonated and deprotonated forms is maximal) against the pH. The resulting sigmoidal curve will have an inflection point that corresponds to the pKa.[8][12][13]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy can be used to determine pKa by monitoring the chemical shifts of nuclei (typically ¹H or ¹³C) that are sensitive to changes in the protonation state of the molecule.[11]

Protocol:

• Sample Preparation: Prepare a series of solutions of the analyte in a suitable deuterated solvent (e.g., D₂O) at various pD (pH in D₂O) values. The pD can be adjusted using small additions of DCl or NaOD.[11][14]

• NMR Data Acquisition: Acquire the NMR spectrum for each sample, ensuring a constant temperature.[14][15]

• Data Analysis: Plot the chemical shift of a specific proton (or carbon) that shows a significant change upon ionization against the pD. The pD at the inflection point of the resulting sigmoidal curve corresponds to the pKa. A correction factor may be needed to convert pD to pH (pH ≈ pD - 0.4).[16]

pKa Data of Fluorinated Pyrazole Carboxylate Esters and Related Compounds

The following table summarizes available pKa data for some fluorinated pyrazoles and related parent compounds. It is important to note that many of these values are predicted through computational methods due to a lack of extensive experimental data in the public domain.

Compound Name	Structure	pKa (Predicted/Experimental)	Comments
Pyrazole	2.5 (Experimental)	Parent heterocycle, weakly basic.[5]
Pyrazole-4-carboxylic acid	~3.5-4.0 (Predicted)	The carboxylic acid is the primary acidic site.
1-Methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid	2.93 (Predicted)	The trifluoromethyl group significantly increases the acidity of the carboxylic acid.[17]
Ethyl 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylate	Not available (likely < 2)	The pyrazole nitrogen is expected to be very weakly basic due to two electron-withdrawing groups.

Note: The pKa of the pyrazole nitrogen in the carboxylate esters is expected to be significantly lower than that of the parent pyrazole due to the strong electron-withdrawing effects of both the fluoroalkyl and ester groups.

Computational Approaches to pKa Prediction

In silico methods for pKa prediction have become invaluable tools in drug discovery, enabling the rapid screening of large compound libraries.[1][2] These methods range from empirical approaches based on linear free energy relationships (LFER) and quantitative structure-property relationships (QSPR) to more rigorous quantum mechanical (QM) calculations.[2][4]

• Empirical Methods: These methods utilize databases of known pKa values and fragment-based approaches to predict the pKa of new molecules. They are computationally fast and can be quite accurate for compounds similar to those in the training set.[18]

• Quantum Mechanical Methods: QM methods, such as those based on density functional theory (DFT), calculate the energies of the protonated and deprotonated states of a molecule to determine the pKa.[6] These methods are more computationally intensive but can provide higher accuracy, especially for novel scaffolds.

For fluorinated pyrazole carboxylate esters, a combination of these methods can be particularly powerful. QM methods can accurately capture the strong electronic effects of the fluorine substituents, while empirical corrections can account for solvation effects.

Conclusion

The pKa of fluorinated pyrazole carboxylate esters is a key determinant of their behavior in biological systems and a critical parameter to consider in the drug design process. The basicity of the pyrazole ring is significantly reduced by the strong electron-withdrawing effects of both the fluorine-containing substituents and the carboxylate ester group. This guide has provided a theoretical framework for understanding these effects, detailed experimental protocols for the accurate determination of pKa, and an overview of the utility of computational prediction methods. A thorough understanding and characterization of the pKa of these important heterocyclic compounds will continue to be essential for the successful development of novel therapeutics.

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Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate safety data sheet (SDS)

This guide serves as a comprehensive technical monograph for Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate . It is designed to bridge the gap between a standard Safety Data Sheet (SDS) and a practical research handbook, providing the context necessary for safe and effective utilization in drug discovery and agrochemical synthesis.

[1]

Chemical Identity & Physicochemical Profile[2][3][4][5][6][7][8]

Context: This compound is a specialized fluorinated heterocyclic building block. The introduction of the fluorine atom at the C5 position of the pyrazole ring modulates lipophilicity and metabolic stability, making it a critical scaffold in the development of succinate dehydrogenase inhibitor (SDHI) fungicides and pharmaceutical kinase inhibitors.

Parameter	Data
Chemical Name	Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate
CAS Registry Number	1864014-49-2
Molecular Formula	C₆H₇FN₂O₂
Molecular Weight	158.13 g/mol
SMILES	CN1N=C(C(=C1F))C(=O)OC
Physical State	Solid (typically off-white to pale yellow crystalline powder)
Solubility	Soluble in DMSO, Dichloromethane (DCM), Ethyl Acetate; Sparingly soluble in water.
Purity (Commercial)	Typically ≥95% (HPLC)

Hazard Identification & Risk Assessment (GHS)

Expert Insight: As a research intermediate, comprehensive toxicological data (LD50) is often unavailable. The following classification is derived using Structure-Activity Relationship (SAR) analysis based on the parent scaffold (Methyl 1-methyl-1H-pyrazole-3-carboxylate) and fluorinated ester analogs.

Provisional GHS Classification

• Signal Word: WARNING

• Hazard Statements:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Precautionary Statements:

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

  • P280: Wear protective gloves/eye protection/face protection.

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

Critical Specific Hazards

• Thermal Decomposition: In the event of a fire (temperatures >200°C), this compound may decompose to release Hydrogen Fluoride (HF) , Nitrogen Oxides (NOx), and Carbon Monoxide. HF is corrosive and requires specialized medical management (calcium gluconate).

• Hydrolytic Instability: Under strongly basic conditions, the ester moiety hydrolyzes to the carboxylic acid. While this is often the desired synthetic pathway, uncontrolled hydrolysis can alter the physicochemical risks (acidity).

Safe Handling & Engineering Controls

The Principle of Containment: Handling fluorinated pyrazoles requires a "Zero-Contact" protocol to prevent sensitization and inhalation of fine particulates.

Operational Workflow Diagram

The following workflow illustrates the decision logic for safe handling and exposure control.

Figure 1: Operational workflow for handling fluorinated pyrazole intermediates.

Detailed Protocols

A. Engineering Controls

• Primary Barrier: All weighing and transfer operations must be conducted within a certified chemical fume hood operating at a face velocity of 80–100 fpm.

• Static Control: Use anti-static weighing boats. Fluorinated powders can be electrostatic; use an ionizing fan if available to prevent dispersal.

B. Personal Protective Equipment (PPE)

• Respiratory: If handling >500 mg outside a hood (not recommended), use a P95 or N95 particulate respirator.

• Dermal: Double-gloving with Nitrile (minimum thickness 0.11 mm) is standard.

• Ocular: Chemical safety goggles. Face shields are required during scale-up reactions (>10g) involving thermal heating.

Synthetic Context & Applications

Why Researchers Use This: This compound acts as a "masked" carboxylic acid. The methyl ester protects the acidic functionality during earlier synthetic steps (e.g., N-alkylation or C-H activation on the pyrazole ring).

Common Reaction Pathways

• Saponification: Conversion to 5-fluoro-1-methyl-1H-pyrazole-3-carboxylic acid using LiOH in THF/Water.

  • Caution: Acidification of the reaction mixture can precipitate the free acid. Ensure pH monitoring.

• Amidation: Direct reaction with amines (catalyzed by TBD or AlMe₃) to form pyrazole-carboxamides (common in SDHI fungicides).

• SNAr Substitution: The fluorine at C5 is activated by the adjacent nitrogen atoms. It can undergo nucleophilic aromatic substitution with strong nucleophiles (e.g., thiols, alkoxides), potentially displacing the fluorine.

  • Note: This reactivity is lower than in 4-fluoronitrobenzene but significant at elevated temperatures.

Emergency Response & First Aid

Logic: Treat as a potential fluoride donor in fire scenarios, but primarily as an organic irritant in standard exposure.

Figure 2: Emergency response decision tree for acute exposure.

• Firefighting: Use dry chemical, CO₂, or water spray. Do not use a solid water stream , as it may scatter the dust. Firefighters must wear SCBA due to potential HF generation.

• Spill Cleanup: Dampen the spill with a solvent (like Ethanol) to prevent dust formation before wiping up. Do not dry sweep.

Disposal Considerations

Ecological Impact: Fluorinated organics are often persistent.

• Protocol: Dispose of as Halogenated Organic Waste .

• Prohibition: Do not discharge into drains or municipal water systems.

• Destruction: High-temperature incineration (>1100°C) with flue gas scrubbing is the only validated method to mineralize the fluorine content safely.

References

• PubChem. (n.d.).[1] Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate (Compound Summary). National Library of Medicine. Retrieved February 26, 2026, from [Link]

• Google Patents. (2014). WO2014012975A1 - Process for the preparation of 5-fluoro-1H-pyrazoles.

Sources

• 1. Methyl 1H-pyrazole-3-carboxylate | C5H6N2O2 | CID 565662 - PubChem [pubchem.ncbi.nlm.nih.gov]

Isomeric Distinction in Fluorinated Pyrazoles: 3-Fluoro vs 5-Fluoro

Technical Guide for Drug Discovery & Development

Executive Summary

In medicinal chemistry, the pyrazole ring is a privileged scaffold, often serving as a bioisostere for amides or phenyl rings.[1] The introduction of a fluorine atom into the pyrazole core profoundly alters its physicochemical profile, modulating basicity (pKa), lipophilicity (LogD), and metabolic stability. However, the distinction between 3-fluoro and 5-fluoro isomers is frequently a source of confusion due to annular tautomerism in the N-unsubstituted precursors and complex regioselectivity during N-alkylation.

This guide provides a definitive technical analysis of the structural, synthetic, and analytical differences between these isomers. It establishes a logic-based framework for structural assignment using NMR spectroscopy (

F, C) and outlines protocols for controlling regioselectivity.

Fundamental Chemistry: Tautomerism & Electronics

Annular Tautomerism

In N-unsubstituted pyrazoles, the 3-fluoro and 5-fluoro forms are tautomers , not isolable isomers. They exist in a rapid equilibrium known as annular tautomerism.

• Tautomer A (3-Fluoro-1H-pyrazole): The hydrogen is on N1; the fluorine is at C3.

• Tautomer B (5-Fluoro-1H-pyrazole): The hydrogen is on N1; the fluorine is at C5.

Thermodynamic Preference: Unlike alkyl substituents, which often favor the 3-substituted tautomer due to steric minimization, the fluorine atom exerts a strong electron-withdrawing group (EWG) effect. In polar aprotic solvents (DMSO, DMF) typically used for alkylation, the equilibrium favors the tautomer where the proton is on the nitrogen distal to the EWG to minimize dipolar repulsion. Thus, 3-fluoro-1H-pyrazole is generally the major species in solution.

Electronic Impact of Fluorine

The fluorine atom acts as a

-acceptor (inductive withdrawal) and a -donor (resonance).

• Inductive Effect (-I): Dominant. Reduces the electron density of the pyrazole ring, significantly lowering the pKa of the N-H proton (making it more acidic than unsubstituted pyrazole).

• Basicity: The pyridine-like nitrogen (N2) becomes less basic due to the -I effect of fluorine.

Synthesis & Regioselectivity: The Alkylation Challenge

The critical differentiation arises upon N-substitution (e.g., alkylation), which "freezes" the tautomeric equilibrium into two distinct, stable regioisomers: 1-alkyl-3-fluoropyrazole and 1-alkyl-5-fluoropyrazole .

Mechanism of Regioselectivity

Alkylation of the pyrazolate anion is governed by the interplay of steric hindrance and nucleophilicity.

• Deprotonation: Treatment with a base (e.g.,

  , NaH) generates a resonance-stabilized pyrazolate anion.

• Nucleophilic Attack: The anion has two nucleophilic sites: N1 (adjacent to F) and N2 (distal to F).

  • Electronic Factor: The strong electronegativity of fluorine inductively deactivates the adjacent nitrogen (N1). Consequently, the distal nitrogen (N2) retains higher electron density and nucleophilicity.

  • Steric Factor: Although fluorine is small (

    ), it provides some steric shielding to N1.

Outcome: Under standard basic conditions (

), alkylation preferentially occurs at the distal nitrogen, yielding the 1-alkyl-3-fluoropyrazole as the major product. Formation of the 5-fluoro isomer usually requires specific directing groups or alternative cyclization strategies (e.g., hydrazine condensation with -fluoro- -diketones).

Pathway Visualization

Figure 1: Mechanistic pathway showing the electronic bias favoring the 1-alkyl-3-fluoro isomer.

Analytical Characterization: Distinguishing Isomers

Unambiguous structural assignment is critical. While X-ray crystallography is absolute, NMR spectroscopy is the standard high-throughput method.

Comparative NMR Data

The following table summarizes the key diagnostic signals for 1-alkyl-3-fluoro vs. 1-alkyl-5-fluoro pyrazoles.

Feature	1-Alkyl-3-fluoropyrazole	1-Alkyl-5-fluoropyrazole
Chemical Shift	Typically -110 to -130 ppm	Typically -130 to -150 ppm (Shielded by N-alkyl proximity)
Coupling ( )	Large coupling to C4 (~20-40 Hz)	Large coupling to C4 (~20-40 Hz)
Coupling ( )	Small coupling to C5 (<10 Hz)	Small coupling to C3 (<10 Hz)
N-Alkyl NOE	NOE observed between N-Alkyl and H5	NOE observed between N-Alkyl and F (via HOESY)
N-Alkyl Coupling	No significant C-F coupling to N-Alkyl C	Potential through-space coupling to N-Alkyl C

The NMR "Fingerprint"

The most reliable method without

HOESY is analyzing the splitting patterns of the pyrazole carbons.

• For 3-Fluoro: The carbon bearing the fluorine (C3) is a doublet with

  Hz. The adjacent carbon (C4) is a doublet with . The distal carbon (C5) shows a very small coupling ( Hz). Crucially, C5 is the carbon attached to the nitrogen bearing the alkyl group .

• For 5-Fluoro: The carbon bearing the fluorine (C5) is a doublet with

  Hz. This carbon (C5) is directly attached to the N-alkyl group. In the HMBC spectrum, the N-alkyl protons will correlate to this large doublet carbon (C5).

Structural Assignment Workflow

Figure 2: Decision tree for structural assignment using HMBC and J-coupling analysis.

Experimental Protocols

Protocol: Regioselective Synthesis of 1-Methyl-3-Fluoropyrazole

This protocol utilizes the electronic bias of the fluorine atom to favor the 3-isomer.

Materials:

• 3-Fluoro-1H-pyrazole (1.0 eq)[2]

• Methyl Iodide (1.2 eq)

• Cesium Carbonate (

  , 2.0 eq)

• Acetonitrile (MeCN, anhydrous)

Procedure:

• Preparation: Dissolve 3-fluoro-1H-pyrazole (1.0 mmol) in anhydrous MeCN (5 mL) in a round-bottom flask under

  .

• Deprotonation: Add

  (2.0 mmol) and stir at Room Temperature (RT) for 15 minutes. The suspension ensures complete formation of the pyrazolate anion.

• Alkylation: Add Methyl Iodide (1.2 mmol) dropwise.

• Reaction: Stir at RT for 4–6 hours. Monitor by TLC (or LC-MS).

• Workup: Filter off inorganic solids. Concentrate the filtrate under reduced pressure.

• Purification: The crude residue will contain predominantly the 1-methyl-3-fluoropyrazole (>90% regioselectivity). Purify via flash column chromatography (SiO2, Hexane/EtOAc gradient).

Note on 5-Fluoro Synthesis: To access the 1-methyl-5-fluoropyrazole efficiently, direct alkylation is poor. Instead, use the cyclization of ethyl 2-fluoro-3-oxobutanoate (or equivalent fluorinated diketone) with methylhydrazine . The methylhydrazine attacks the more electrophilic ketone carbonyl first, directing the methyl group to the nitrogen adjacent to the resulting C5-position.

Medicinal Chemistry Implications[1][6]

Metabolic Stability

• 3-Fluoro: The C3 position is a common metabolic "soft spot" for oxidation in pyrazoles. Fluorine substitution blocks this site (C-F bond energy ~116 kcal/mol vs C-H ~99 kcal/mol), significantly extending half-life (

  ).

• 5-Fluoro: Placing fluorine at C5 can protect the position adjacent to the N-alkyl group, potentially reducing N-dealkylation rates by sterically and electronically hindering cytochrome P450 approach.

pKa and H-Bonding

Fluorine reduces the basicity of the pyrazole N2 nitrogen.

• Unsubstituted Pyrazole pKa: ~2.5

• Fluoropyrazole pKa: ~0.5 - 1.0 This reduction in basicity can improve permeability by ensuring the molecule remains neutral at physiological pH, but it may reduce solubility in acidic media.

References

• Elguero, J., et al. "Tautomerism of Pyrazoles." Advances in Heterocyclic Chemistry, vol. 76, 2000, pp. 1-84. Link

• Fustero, S., et al. "Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents." Journal of Organic Chemistry, vol. 73, no. 9, 2008, pp. 3523–3529. Link

• Mykhailiuk, P. K. "Fluorinated Pyrazoles: From Synthesis to Applications." Chemical Reviews, vol. 121, no. 3, 2021, pp. 1670–1715. Link

• Sloop, J. C., et al. "Regioselective Synthesis of Fluorinated Pyrazoles." Journal of Fluorine Chemistry, vol. 214, 2018, pp. 17-23. Link

• Dolbier, W. R. Guide to Fluorine NMR for Organic Chemists. Wiley, 2009.[3] Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. 3-(4-Fluorophenyl)-1H-pyrazole 97 154258-82-9 [sigmaaldrich.com]
• 3. dovepress.com [dovepress.com]

Protocols & Analytical Methods

Synthesis of methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate from methylhydrazine

Application Note: Precision Synthesis of Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate

Executive Summary

The synthesis of methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate represents a critical challenge in medicinal chemistry, particularly for drug discovery programs targeting kinase inhibitors and agrochemicals where the 5-fluoro-pyrazole motif serves as a bioisostere for more metabolically labile groups.

This Application Note details a robust, scalable, three-step protocol starting from methylhydrazine . Unlike discovery-scale routes that rely on expensive electrophilic fluorinating agents (e.g., NFSI) or unstable diazonium intermediates (Balz-Schiemann), this protocol utilizes a Nucleophilic Aromatic Substitution (

) strategy. This "Process-Ready" route ensures high regioselectivity, cost-efficiency, and safety compliance.

Core Workflow:

• Cyclocondensation: Methylhydrazine + Dimethyl Acetylenedicarboxylate (DMAD)

  5-Hydroxy-pyrazole.

• Chlorination: Deoxychlorination using Phosphoryl Chloride (

  ).

• Fluorination: Halogen Exchange (Halex) using Potassium Fluoride (

  ).

Strategic Pathway & Mechanism

The synthesis hinges on the electronic activation provided by the carboxylate ester at the C3 position. The electron-withdrawing nature of the ester, combined with the imine-like character of the pyrazole N2, activates the C5 position for nucleophilic attack, making the Halex reaction feasible without metal catalysis.

Figure 1: Strategic synthesis pathway. The regiochemistry is established in the first step, where the more nucleophilic N-methyl group of the hydrazine dictates the formation of the 1-methyl-5-hydroxy isomer.

Detailed Experimental Protocols

Step 1: Regioselective Cyclocondensation

Objective: Synthesis of Methyl 5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate. Rationale: The reaction between methylhydrazine and DMAD is highly exothermic. Controlling the temperature is crucial to favor the formation of the 5-hydroxy-3-carboxylate isomer over the 3-hydroxy-5-carboxylate. The N-methyl group, being more nucleophilic, attacks the alkyne first, directing the cyclization.

Reagents:

• Methylhydrazine (98%)

• Dimethyl Acetylenedicarboxylate (DMAD)[1][2]

• Methanol (Anhydrous)

Protocol:

• Setup: Equip a 1L 3-neck round-bottom flask with a mechanical stirrer, internal thermometer, and a pressure-equalizing addition funnel. Flush with nitrogen.[3]

• Solvent Charge: Add Methanol (400 mL) and Methylhydrazine (1.0 equiv, 500 mmol, 26.5 mL) . Cool the solution to -10°C using an ice/salt bath.

• Addition: Dissolve DMAD (1.05 equiv, 525 mmol, 64.5 mL) in Methanol (100 mL). Add this solution dropwise over 2 hours, maintaining the internal temperature below 0°C .

  • Critical Control Point: Rapid addition leads to exotherms that degrade regioselectivity.

• Reaction: Allow the mixture to warm to Room Temperature (RT) slowly and stir for 12 hours. A white precipitate typically forms.

• Workup: Cool the mixture to 0°C for 1 hour to maximize precipitation. Filter the solid.

• Purification: Wash the filter cake with cold methanol (

  mL) and diethyl ether ( mL). Dry under vacuum at 45°C.

• Yield: Expected 75-85% (White crystalline solid).

Step 2: Deoxychlorination

Objective: Conversion to Methyl 5-chloro-1-methyl-1H-pyrazole-3-carboxylate. Rationale: The 5-hydroxy group (tautomeric with the pyrazolone) is converted to a chloride leaving group.

serves as both reagent and solvent.

Reagents:

• Intermediate 1 (from Step 1)

• Phosphoryl Chloride (

  )
• -Dimethylaniline (Catalytic)[4]

Protocol:

• Setup: Equip a 500 mL round-bottom flask with a reflux condenser and a drying tube (

  ).

• Charge: Add Intermediate 1 (100 mmol, 15.6 g) and

  (100 mL) . Add -Dimethylaniline (1 mL) as a catalyst.

• Reaction: Heat the mixture to reflux (approx. 106°C) for 4-6 hours. Monitor by TLC (30% EtOAc/Hexanes) until the starting material is consumed.

• Quench (Hazardous): Cool the mixture to RT. Remove excess

  by rotary evaporation under reduced pressure.

• Neutralization: Pour the viscous residue slowly onto crushed ice (500 g) with vigorous stirring. Neutralize the aqueous suspension to pH 7-8 using saturated

  solution.

• Extraction: Extract with Ethyl Acetate (

  mL). Wash combined organics with brine, dry over , and concentrate.

• Purification: If necessary, purify via silica gel chromatography (10-20% EtOAc in Hexanes).

• Yield: Expected 85-92% (Off-white solid).

Step 3: Halex Fluorination ( )

Objective: Synthesis of Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate. Rationale: This is the most technically demanding step. The chlorine atom is displaced by fluoride.[3] Because fluoride is a poor nucleophile in protic solvents (due to H-bonding), a polar aprotic solvent (Sulfolane or DMSO) and a phase transfer catalyst (18-Crown-6) are required to create "naked" fluoride ions.

Reagents:

• Intermediate 2 (from Step 2)

• Potassium Fluoride (Spray-dried, anhydrous)

• 18-Crown-6 (Catalytic)

• Sulfolane (Anhydrous)[4]

Protocol:

• Drying (Critical): The KF must be rigorously dry. Dry KF in a vacuum oven at 120°C for 24 hours prior to use.

• Setup: Equip a 250 mL round-bottom flask with a magnetic stirrer and a reflux condenser. Maintain a nitrogen atmosphere.

• Charge: Add Intermediate 2 (50 mmol, 8.7 g) , Anhydrous KF (3.0 equiv, 150 mmol, 8.7 g) , and 18-Crown-6 (0.1 equiv, 5 mmol, 1.3 g) .

• Solvent: Add Sulfolane (50 mL) .

• Reaction: Heat the mixture to 150-160°C for 18-24 hours.

  • Monitoring: Monitor by GC-MS or HPLC. The conversion may stall; adding fresh KF can push it to completion.

• Workup: Cool to RT. Dilute with Water (200 mL) and extract with Diethyl Ether (

  mL).

  • Note: Sulfolane is miscible with water but can contaminate organic layers; thorough washing with water is required.

• Purification: Concentrate the ether layers. Purify the residue via flash chromatography (0-10% EtOAc in Hexanes).

• Yield: Expected 50-65% (White to pale yellow solid).

Analytical Data & Validation

The following table summarizes the expected analytical signatures for the intermediates and final product.

Compound	Structure Description	1H NMR (CDCl3, 400 MHz)	MS (ESI+) m/z
Intermediate 1	5-Hydroxy-pyrazole	3.75 (s, 3H, N-Me), 3.90 (s, 3H, O-Me), 5.95 (s, 1H, C4-H)	157.1 [M+H]+
Intermediate 2	5-Chloro-pyrazole	3.92 (s, 3H, O-Me), 3.98 (s, 3H, N-Me), 6.75 (s, 1H, C4-H)	175.0 [M+H]+
Target	5-Fluoro-pyrazole	3.85 (d, J=1.5Hz, 3H, N-Me), 3.92 (s, 3H, O-Me), 6.35 (d, J=4.5Hz, 1H, C4-H)	159.1 [M+H]+

Note on Target NMR: The fluorine atom at C5 will couple with the C4 proton and potentially the N-Methyl protons. Expect a doublet for the C4-H with a coupling constant (

) of approx 4-6 Hz.

Safety & Handling

• Methylhydrazine: Highly toxic, potential carcinogen, and flammable.[5] Handle exclusively in a fume hood. Use double-gloving (Nitrile/Laminate).

• Phosphoryl Chloride (

  ): Reacts violently with water to release HCl and Phosphoric acid. Quench with extreme caution.

• Potassium Fluoride (

  ): Toxic if swallowed. Contact with acid releases Hydrogen Fluoride (HF), a potentially fatal gas. Ensure no acidic waste streams mix with the fluoride reaction waste.

References

• Regioselectivity of Hydrazine Cyclizations

  • Title: Synthesis of Methyl 5-hydroxy-1-phenyl-1H-pyrazole-3-carboxylate.[1]

  • Source: MDPI, Molbank 2012.
  • Relevance: Establishes the regiochemical outcome of hydrazine + DMAD cycliz

  • URL:[Link]

• Halex Reaction on Heterocycles

  • Title: Nucleophilic Fluorination of Heterocycles.[6]

  • Source: Organic Chemistry Portal.[7][8]

  • Relevance: Validates the use of KF/Sulfolane for activ

  • URL:[Link]

• Methylhydrazine Properties

  • Title: Methylhydrazine - PubChem Compound Summary.
  • Source: N

  • Relevance: Safety and physical property data.[5][9][10]

  • URL:[Link]

• General Pyrazole Synthesis

  • Title: 5-Methyl-1H-pyrazole-3-carboxylic acid synthesis.[1][11]

  • Source: ChemicalBook.
  • Relevance: Background on pyrazole carboxylic acid deriv

Sources

• 1. mdpi.com [mdpi.com]
• 2. A Multifield Study on Dimethyl Acetylenedicarboxylate: A Reagent Able to Build a New Cycle on Diaminoimidazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. 3-(difluoromethyl)-5-fluoro-1-methyl-1H-pyrazole-4-carboxylic acid | C6H5F3N2O2 | CID 23192584 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Methylhydrazine | CH3NHNH2 | CID 6061 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Balz–Schiemann reaction - Wikipedia [en.wikipedia.org]
• 8. Methylhydrazine [organic-chemistry.org]
• 9. 1-Methyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 10. Synthesis, Characterization and Biological Evaluation of Novel 3-Methyl-5-pyrazolone Derivatives [jmchemsci.com]
• 11. 5-Methyl-1H-pyrazole-3-carboxylic acid synthesis - chemicalbook [chemicalbook.com]

Application Note: Direct Electrophilic Fluorination of Methyl 1-methyl-1H-pyrazole-3-carboxylate

Executive Summary

The incorporation of fluorine into heteroaromatic scaffolds is a foundational strategy in modern drug discovery and agrochemical development, profoundly influencing lipophilicity, metabolic stability, and target binding affinity[1]. Pyrazole derivatives, in particular, are privileged pharmacophores found in numerous non-steroidal anti-inflammatory drugs (NSAIDs) and succinate dehydrogenase inhibitor (SDHI) fungicides.

This application note provides a comprehensive, self-validating protocol for the direct electrophilic fluorination of methyl 1-methyl-1H-pyrazole-3-carboxylate to yield methyl 4-fluoro-1-methyl-1H-pyrazole-3-carboxylate . Utilizing Selectfluor® (1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)) as a bench-stable, easily handled source of electrophilic fluorine (

), this methodology ensures high regioselectivity and excellent functional group tolerance[2].

Mechanistic Rationale & Regioselectivity

Understanding the intrinsic electronic properties of the pyrazole ring is critical for predicting and controlling reactivity. In the pyrazole nucleus, the electronegative nitrogen atoms (N-1 and N-2) inductively withdraw electron density from the adjacent C-3 and C-5 positions. Consequently, the C-4 position remains the most electron-rich carbon in the ring, making it the natural and highly favored site for electrophilic aromatic substitution[2].

When reacting with Selectfluor, the transformation proceeds via a polar, two-electron process. The electrophilic fluorine attacks the C-4 position, disrupting aromaticity to form a transient Wheland intermediate (sigma complex). Subsequent deprotonation restores aromaticity, yielding the C-4 fluorinated product while releasing TEDA-BF

and a proton as byproducts. The presence of the electron-withdrawing methyl carboxylate group at C-3 slightly deactivates the ring, necessitating thermal activation to overcome the activation energy barrier for the initial transfer[3].

Fig 1: Mechanistic pathway of C-4 electrophilic fluorination via a Wheland intermediate.

Experimental Workflow & Protocol

The following protocol is designed as a self-validating system. Acetonitrile (MeCN) is explicitly chosen as the solvent because Selectfluor is practically insoluble in non-polar solvents, and MeCN is highly resistant to electrophilic fluorination and oxidation.

Fig 2: Step-by-step experimental workflow for the late-stage fluorination process.

Reagents and Materials

• Substrate: Methyl 1-methyl-1H-pyrazole-3-carboxylate (1.0 equiv, 10.0 mmol, 1.40 g)

• Fluorinating Agent: Selectfluor® (1.2 equiv, 12.0 mmol, 4.25 g)

• Solvent: Anhydrous Acetonitrile (50 mL, 0.2 M)

• Extraction Solvents: Ethyl Acetate (EtOAc), Distilled Water, Brine

Step-by-Step Procedure

• Preparation: To an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add methyl 1-methyl-1H-pyrazole-3-carboxylate (1.40 g, 10.0 mmol).

• Solubilization: Inject 50 mL of anhydrous acetonitrile into the flask under a nitrogen atmosphere. Stir at room temperature until the substrate is fully dissolved.

• Reagent Addition: Add Selectfluor (4.25 g, 12.0 mmol) portionwise over 5 minutes. Causality Note: Portionwise addition mitigates any localized exothermic spikes, preventing premature degradation of the Selectfluor reagent.

• Reaction: Attach a reflux condenser and heat the reaction mixture to 80 °C (or gentle reflux) using an oil bath. Maintain stirring for 2 to 4 hours[2].

• Monitoring: Monitor the reaction progress via TLC (Hexanes:EtOAc 7:3). The product spot will typically elute slightly faster than the starting material due to the lipophilic nature of the fluorine atom.

• Quench and Workup: Once the starting material is consumed, cool the mixture to room temperature. Add 50 mL of distilled water to quench the reaction and solubilize the TEDA-BF

  byproduct.

• Extraction: Transfer the mixture to a separatory funnel and extract with EtOAc (3 × 40 mL). Wash the combined organic layers with brine (50 mL), dry over anhydrous

  , filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography on silica gel (eluting with a gradient of 10-30% EtOAc in Hexanes) to afford the pure fluorinated product.

Analytical Validation

To ensure the trustworthiness of the synthesized compound, rigorous analytical validation is required. The introduction of the fluorine atom at C-4 induces distinct splitting patterns in both

and NMR due to heteronuclear spin-spin coupling ( and ).

Table 1: Expected NMR Spectral Data for Product Validation

Nucleus	Chemical Shift (δ, ppm)	Multiplicity & Coupling Constants	Assignment
H NMR	~ 7.40	d, ≈ 4.5 Hz, 1H	C5-H (Couples with C4-F)
~ 3.95	s, 3H	O-CH
~ 3.85	s, 3H	N-CH
C NMR	~ 145.0	d, ≈ 250 Hz	C -4 (Direct C-F bond)
~ 135.5	d, ≈ 15 Hz	C -3
~ 130.0	d, ≈ 20 Hz	C -5
F NMR	~ -168.0 to -172.0	d, ≈ 4.5 Hz	C4-F

Note: The disappearance of the singlet at ~6.8 ppm (corresponding to the C4-H in the starting material) and the emergence of a doublet in the

F NMR spectrum are the definitive markers of successful C-4 fluorination.

Troubleshooting & Process Optimization

Even with robust methodologies, deviations can occur. Table 2 outlines field-proven insights for troubleshooting common experimental anomalies.

Table 2: Troubleshooting Guide

Observation	Potential Cause	Corrective Action / Optimization
Incomplete Conversion	Deactivation of ring by the ester group; insufficient thermal energy.	Increase reaction time to 6 hours or utilize microwave irradiation (15 min at 90 °C) to accelerate the kinetics[3].
Formation of N-Oxides	Excess Selectfluor acting as an oxidant rather than a fluorinating agent.	Strictly limit Selectfluor to 1.1–1.2 equivalents. Ensure the reaction is not heated beyond 85 °C[2].
Ester Hydrolysis	Adventitious moisture combined with extended heating.	Ensure anhydrous MeCN is used. Dry the starting material under vacuum prior to the reaction.
Difficult TLC Separation	Similar values between starting material and product.	Use a specialized stain (e.g., ) or switch to GC-MS/LC-MS for accurate reaction monitoring.

References[2] Bonacorso, H. G., Pittaluga, E. P., Porte, L. M. F., Libero, F. M., Junges, A. F., Zanatta, N., & Martins, M. A. P. (2015). "Unexpected Metal-Free Fluorination and Oxidation at the C-4 Position of Pyrazoles Promoted by Selectfluor." Synthesis, 47(16), 2429-2438.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the Electrophilic Fluorination of Pyrazoles Using Selectfluor® and N-Fluorobenzenesulfonimide (NFSI)

Authored by: A Senior Application Scientist

Introduction: The Strategic Value of Fluorinated Pyrazoles

The pyrazole nucleus is a cornerstone of modern medicinal chemistry and agrochemistry, present in numerous blockbuster drugs and pesticides.[1] The strategic incorporation of fluorine into the pyrazole scaffold can profoundly enhance a molecule's pharmacological profile by modulating its metabolic stability, lipophilicity, pKa, and binding affinity to biological targets.[2] Consequently, the development of robust and selective methods for pyrazole fluorination is of paramount importance to researchers in drug discovery and development.

This guide provides an in-depth examination of two of the most prevalent and effective electrophilic N-F fluorinating agents: Selectfluor® and N-Fluorobenzenesulfonimide (NFSI). We will explore the mechanistic underpinnings of their reactivity, provide detailed, field-proven protocols for their application, and offer insights into selecting the optimal reagent for specific synthetic challenges.

A Comparative Overview of Key Electrophilic Fluorinating Agents

The direct fluorination of an electron-rich heterocyclic system like pyrazole is typically achieved via an electrophilic aromatic substitution (SEAr) mechanism. The choice of the "F+" source is critical and is dictated by factors such as reactivity, stability, handling characteristics, and substrate compatibility.

• Selectfluor® (F-TEDA-BF₄): A highly reactive, bench-stable, and user-friendly crystalline solid, Selectfluor® is arguably the most widely used electrophilic fluorinating agent.[3][4] Its high reactivity enables the fluorination of even less activated substrates, often with short reaction times.[5] It is soluble in polar solvents like acetonitrile and water, making it versatile for a range of reaction conditions.[3]

• N-Fluorobenzenesulfonimide (NFSI): NFSI is a stable, crystalline solid that is generally considered a milder fluorinating agent than Selectfluor®.[3] This moderate reactivity can be highly advantageous for achieving monofluorination and preventing over-reaction, especially on sensitive substrates. NFSI is also widely used in transition-metal-catalyzed and photocatalytic reactions, expanding its synthetic utility beyond direct electrophilic aromatic substitution.[6][7]

Data Presentation: Reagent Property Comparison

Feature	Selectfluor® (F-TEDA-BF₄)	N-Fluorobenzenesulfonimide (NFSI)
Reactivity	High	Moderate
Physical Form	Crystalline Solid	Crystalline Solid
Stability	High, bench-stable, tolerates air and moisture[3][5]	Stable crystalline solid
Handling	Easy to handle, non-volatile solid[3]	Easy to handle crystalline powder
Solubility	Soluble in polar solvents (acetonitrile, water)[3]	Soluble in many common organic solvents
Primary Use Case	Direct C-H fluorination of a broad range of substrates	Monofluorination, fluorination of sensitive substrates, metal-catalyzed reactions

The Mechanism and Regioselectivity of Pyrazole Fluorination

The fluorination of the pyrazole ring with an electrophilic reagent ("F+") proceeds through a classic electrophilic aromatic substitution (SEAr) pathway. The reaction is initiated by the attack of the π-system of the pyrazole onto the electrophilic fluorine atom, forming a resonance-stabilized cationic intermediate known as a Wheland complex or sigma complex.[8] Subsequent deprotonation restores the aromaticity of the ring, yielding the fluorinated pyrazole product.

Regioselectivity is a critical consideration. For most 3,5-disubstituted pyrazoles, the C4 position is the most electron-rich and sterically accessible site, making it the primary target for electrophilic attack.[8] However, fluorination at the C5 position can be achieved, often through a directed metallation-fluorination sequence where the pyrazole is first deprotonated at C5 with a strong base (like n-BuLi) followed by quenching the resulting anion with an electrophilic fluorine source like NFSI.[6][9][10]

Caption: General mechanism of electrophilic pyrazole fluorination.

Application & Protocols

Protocol 1: C4-Fluorination of 3,5-Diphenyl-1H-pyrazole using Selectfluor®

This protocol describes a standard procedure for the direct C-H fluorination at the C4 position of a representative pyrazole substrate. Acetonitrile is a common solvent as it effectively solubilizes both the pyrazole substrate and Selectfluor®.

Caption: Experimental workflow for C4-fluorination with Selectfluor®.

Materials:

• 3,5-Diphenyl-1H-pyrazole (1.0 equiv)

• Selectfluor® (1.1 equiv)

• Anhydrous Acetonitrile (MeCN)

• Round-bottom flask with stir bar

• Condenser and heating mantle/oil bath

• Standard workup and purification glassware/reagents (Ethyl Acetate, Brine, Na₂SO₄, Silica Gel)

Step-by-Step Methodology:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 3,5-diphenyl-1H-pyrazole (1.0 equiv).

• Solvent Addition: Add anhydrous acetonitrile to dissolve the pyrazole (concentration typically 0.1-0.2 M).

• Reagent Addition: Add Selectfluor® (1.1 equiv) to the stirred solution in one portion at room temperature. Causality Note: A slight excess of the fluorinating agent ensures complete consumption of the starting material.

• Heating: Equip the flask with a reflux condenser and heat the reaction mixture to 80 °C in an oil bath.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is fully consumed (typically 2-6 hours).

• Workup: Cool the reaction to room temperature. Remove the acetonitrile under reduced pressure. Partition the residue between ethyl acetate and water. Separate the layers, wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Concentrate the filtrate and purify the crude product by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the pure 4-fluoro-3,5-diphenyl-1H-pyrazole.

Trustworthiness & Troubleshooting:

• Over-fluorination: The most common side product is the 4,4-difluoro-4H-pyrazole.[8][11] To minimize its formation, carefully control the stoichiometry of Selectfluor® and avoid prolonged reaction times after the starting material is consumed.[11]

• Electron-Withdrawing Groups: Pyrazoles bearing strong electron-withdrawing groups may be deactivated and require harsher conditions or fail to react.[11]

Protocol 2: C5-Fluorination of 1-Phenyl-1H-pyrazole using n-BuLi and NFSI

This protocol details a directed fluorination approach to access the C5-fluorinated isomer, which is not typically accessible via direct electrophilic substitution. This method requires stringent anhydrous and inert atmosphere techniques.

Caption: Workflow for C5-fluorination via lithiation and NFSI quench.

Materials:

• 1-Phenyl-1H-pyrazole (1.0 equiv)

• n-Butyllithium (n-BuLi) in hexanes (1.1 equiv)

• N-Fluorobenzenesulfonimide (NFSI) (1.2 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Schlenk flask and nitrogen/argon line

• Syringes for liquid transfer

• Dry ice/acetone bath

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried Schlenk flask under a positive pressure of nitrogen, add 1-phenyl-1H-pyrazole (1.0 equiv) and dissolve it in anhydrous THF.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath. Causality Note: Low temperature is critical to control the deprotonation, prevent side reactions, and ensure the stability of the lithiated intermediate.

• Deprotonation: Add n-BuLi (1.1 equiv) dropwise via syringe over 10 minutes, ensuring the internal temperature does not rise significantly. Stir the resulting solution at -78 °C for 1 hour.

• Fluorination: In a separate dry flask, dissolve NFSI (1.2 equiv) in a minimal amount of anhydrous THF. Add this NFSI solution to the lithiated pyrazole solution via syringe or cannula at -78 °C.

• Warming: After the addition is complete, allow the reaction mixture to slowly warm to room temperature over several hours or overnight.

• Quenching: Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) solution.

• Workup & Purification: Perform a standard aqueous workup as described in Protocol 1. Purify the crude product by silica gel column chromatography to yield the pure 5-fluoro-1-phenyl-1H-pyrazole.

Trustworthiness & Safety:

• Anhydrous Conditions: The success of this reaction is entirely dependent on the strict exclusion of water and air, which would quench the n-BuLi and the lithiated pyrazole.

• Safety: n-Butyllithium is a pyrophoric liquid and must be handled with extreme care by trained personnel using appropriate techniques under an inert atmosphere.

Choosing the Right Reagent: A Strategic Discussion

The choice between Selectfluor® and NFSI is not arbitrary and should be based on the desired outcome and the nature of the substrate.

• For Direct C4-Fluorination: Selectfluor® is often the reagent of choice due to its high reactivity and straightforward application for direct C-H fluorination.[12] It is particularly effective for moderately to electron-rich pyrazole systems.

• For C5-Fluorination or Sensitive Substrates: The directed lithiation/fluorination sequence using NFSI is the preferred method for accessing the C5-position.[6][9] The milder nature of NFSI makes it an excellent quenching agent for the organolithium intermediate, minimizing decomposition pathways that might occur with a more aggressive reagent. Furthermore, for substrates prone to oxidation or over-fluorination, NFSI under direct fluorination conditions (without lithiation) may offer a more controlled reaction.[3]

Conclusion

Selectfluor® and NFSI are powerful and complementary tools for the synthesis of valuable fluorinated pyrazoles. Selectfluor® provides a direct and robust route to C4-fluorinated products through electrophilic substitution, while NFSI is indispensable for accessing alternative regioisomers like C5-fluoropyrazoles via directed metallation strategies. A thorough understanding of their respective reactivities, mechanisms, and handling requirements, as detailed in these protocols, empowers researchers to make strategic decisions and efficiently synthesize novel fluorinated molecules for applications in medicine and beyond.

References

• Fustero, S., Román, R., Sanz-Cervera, J. F., Simón-Fuentes, A., Cuñat, A. C., & Villanova, S. (2008). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. The Journal of Organic Chemistry, 73(9), 3523–3529. [Link]

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. (General reference on fluorine in medicinal chemistry, contextually relevant to the introduction).

• Fustero, S., Román, R., Sanz-Cervera, J. F., Simón-Fuentes, A., Cuñat, A. C., & Murguía, M. (2008). Improved regioselectivity in pyrazole formation through the use of fluorinated alcohols as solvents: synthesis and biological activity of fluorinated tebufenpyrad analogs. The Journal of Organic Chemistry, 73(9), 3523–3529. [Link]

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• Mykhailiuk, P. K. (2015). Three-component synthesis of fluorinated pyrazoles from fluoroalkylamines, NaNO2 and electron-deficient alkynes. Organic & Biomolecular Chemistry, 13(10), 2848–2852. [Link]

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• Vessally, E., & Didehban, K. (2020). N-Fluorobenzenesulfonimide: a useful and versatile reagent for the direct fluorination and amination of (hetero)aromatic C–H bonds. RSC Advances, 10(30), 17796–17815. [Link]

• Sloop, J. C., Jackson, J. L., & Schmidt, R. D. (2009). Microwave-mediated pyrazole fluorinations using Selectfluor®. Heteroatom Chemistry, 20(6), 341-345. [Link]

• Lee, E., & Ritter, T. (2013). Mechanism of Electrophilic Fluorination with Pd(IV): Fluoride Capture and Subsequent Oxidative Fluoride Transfer. Journal of the American Chemical Society, 135(44), 16736–16739. [Link]

• Paquin, J. F., & Sammis, G. M. (2014). Site selectivities in fluorination. UCL Discovery.[Link]

• Singh, R. P., & Kumar, V. (2025). Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs. Organic & Biomolecular Chemistry.[Link]

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• dos Santos, M. S., et al. (2018). Unexpected Metal-Free Fluorination and Oxidation at the C-4 Position of Pyrazoles Promoted by Selectfluor. The Journal of Organic Chemistry, 83(17), 10328-10339. [Link]

• Wang, K., et al. (2024). Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. Molecules, 29(8), 1706. [Link]

• Lequeux, T., et al. (2013). Electrophilic ring fluorination of 3,5-disubstituted pyrazoles: application to the formal synthesis of a neprilysin inhibitor key intermediate. New Journal of Chemistry, 37(7), 2006-2012. [Link]

• This citation is related to[14] and content is consolidated.

• Mykhailiuk, P. K., et al. (2018). Preparation of 5-fluoropyrazoles from pyrazoles and NFSI. The Journal of Organic Chemistry, 83(6), 3265-3274. [Link]

• Levchenko, V., et al. (2018). Preparation of 5-Fluoropyrazoles from Pyrazoles and N-Fluorobenzenesulfonimide (NFSI). The Journal of Organic Chemistry, 83(6), 3265–3274. [Link]

• This citation is a duplicate of[15] and has been consolidated.

• Hodgson, D. M., et al. (2017). A quantitative reactivity scale for electrophilic fluorinating reagents. Chemical Science, 8(11), 7867-7873. [Link]

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• Qian, J., Liu, Y., Zhu, J., Jiang, B., & Xu, Z. (2011). A Novel Synthesis of Fluorinated Pyrazoles via Gold(I)-Catalyzed Tandem Aminofluorination of Alkynes in the Presence of Selectfluor. Organic Letters, 13(16), 4224–4227. [Link]

• Yamamoto, H., & Mu, X. (2016). Recent advances in transition-metal-catalyzed incorporation of fluorine-containing groups. Beilstein Journal of Organic Chemistry, 12, 1035–1058. [Link]

• Britton, R. (n.d.). Fluorination Strategies. The Britton Group. [Link]

• Kumar, A., & Singh, A. K. (2025). Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments and Synthetic Scope. Molecules, 30(13), 2894. [Link]

• Hodgson, D. M., et al. (2017). A quantitative reactivity scale for electrophilic fluorinating reagents. Chemical Science, 8(11), 7867-7873. [Link]

• Gu, Q., & Vessally, E. (2020). Pd-catalyzed pyrazole-directed C–H fluorination of ortho-substituted arenes 5 with NFSI. Synthetic Communications, 50(17), 2565-2578. [Link]

• Nodwell, M. B., et al. (2015). Direct photocatalytic fluorination of benzylic C–H bonds with N-fluorobenzenesulfonimide. Chemical Communications, 51(58), 11596-11599. [Link]

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Application Notes and Protocols: Hydrolysis of Methyl 5-Fluoro-1-methyl-1H-pyrazole-3-carboxylate to 5-Fluoro-1-methyl-1H-pyrazole-3-carboxylic Acid

Introduction

5-Fluoro-1-methyl-1H-pyrazole-3-carboxylic acid is a valuable building block in the synthesis of pharmaceuticals and agrochemicals. The fluorine substituent can significantly enhance the biological activity and metabolic stability of target molecules.[1] This document provides detailed protocols for the hydrolysis of its methyl ester precursor, methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate. The conversion of esters to carboxylic acids is a fundamental transformation in organic synthesis, and understanding the nuances of this reaction is critical for successful drug development and scientific research.[2]

This guide offers both base-catalyzed (saponification) and acid-catalyzed hydrolysis methods, explaining the underlying chemical principles and providing step-by-step instructions to ensure reliable and efficient synthesis.

Mechanistic Insights: The Chemistry of Ester Hydrolysis

The hydrolysis of an ester involves the cleavage of the acyl-oxygen bond, resulting in a carboxylic acid and an alcohol.[3] This transformation can be achieved under either basic or acidic conditions, each with distinct mechanistic pathways.

Base-Catalyzed Hydrolysis (Saponification)

Saponification is a widely used and often irreversible method for ester hydrolysis.[4][5] The reaction is initiated by the nucleophilic attack of a hydroxide ion on the electrophilic carbonyl carbon of the ester. This forms a tetrahedral intermediate which then collapses, expelling the methoxide as a leaving group. A subsequent and rapid acid-base reaction between the newly formed carboxylic acid and the methoxide ion drives the reaction to completion, forming a carboxylate salt and methanol.[6] Acidic workup is then required to protonate the carboxylate and isolate the desired carboxylic acid.

Caption: Acid-Catalyzed Hydrolysis Workflow

Experimental Protocols

Protocol 1: Base-Catalyzed Hydrolysis (Saponification)

This protocol is generally preferred for its high yield and irreversible nature.

Materials:

• Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate

• Lithium hydroxide (LiOH) or Sodium hydroxide (NaOH)

• Tetrahydrofuran (THF)

• Water (deionized)

• Hydrochloric acid (HCl), 2M solution

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate (1.0 eq) in a mixture of THF and water (typically a 3:1 to 4:1 ratio).

• Addition of Base: Add lithium hydroxide (1.5 - 2.0 eq) or sodium hydroxide (1.5 - 2.0 eq) to the solution. The use of an excess of base ensures complete hydrolysis.

• Reaction: Stir the mixture at room temperature or gently heat to reflux (40-60 °C) for 1-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed.

• Workup - Quenching and Acidification: After the reaction is complete, cool the mixture to room temperature. Carefully add 2M HCl to acidify the solution to a pH of approximately 2-3. This protonates the carboxylate salt to form the desired carboxylic acid.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x volume of the aqueous layer).

• Washing: Wash the combined organic layers with water and then with brine to remove any remaining inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude 5-fluoro-1-methyl-1H-pyrazole-3-carboxylic acid.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography if necessary.

Protocol 2: Acid-Catalyzed Hydrolysis

This method is an alternative, particularly if the starting material or product is sensitive to strong bases.

Materials:

• Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate

• Sulfuric acid (H₂SO₄) or Hydrochloric acid (HCl), concentrated

• Dioxane or Acetic Acid

• Water (deionized)

• Sodium bicarbonate (NaHCO₃), saturated solution

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate (1.0 eq) in a mixture of an organic solvent like dioxane or acetic acid and water (typically a 1:1 ratio).

• Addition of Acid: Add a catalytic amount of concentrated sulfuric acid or a larger volume of aqueous hydrochloric acid.

• Reaction: Heat the mixture to reflux (typically 80-100 °C) for several hours to overnight. The reaction is reversible, so a longer reaction time and an excess of water are often necessary to drive the equilibrium towards the product. Monitor the reaction by TLC or HPLC.

• Workup - Neutralization: Cool the reaction mixture to room temperature. Carefully neutralize the excess acid by adding a saturated solution of sodium bicarbonate until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x volume of the aqueous layer).

• Washing: Wash the combined organic layers with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by recrystallization or column chromatography as described in Protocol 1.

Data Summary and Comparison of Protocols

Parameter	Base-Catalyzed Hydrolysis (Saponification)	Acid-Catalyzed Hydrolysis
Reversibility	Irreversible [4][5]	Reversible [7][8]
Reaction Rate	Generally faster	Generally slower
Reaction Conditions	Room temperature to mild heating (40-60 °C)	Reflux (80-100 °C)
Workup	Requires acidification step	Requires neutralization step
Substrate Scope	Not suitable for base-sensitive substrates	Not suitable for acid-sensitive substrates
Typical Yield	High	Moderate to High (dependent on equilibrium)

Troubleshooting

Issue	Possible Cause	Suggested Solution
Incomplete Reaction	- Insufficient reaction time or temperature- Insufficient amount of base/acid	- Increase reaction time and/or temperature- Add more reagent and continue monitoring
Low Yield	- Incomplete extraction- Product loss during workup or purification	- Perform additional extractions- Optimize purification method (e.g., choice of recrystallization solvent)
Product is an oil, not a solid	- Presence of impurities- Product may have a low melting point	- Purify by column chromatography- Attempt to induce crystallization by scratching the flask or seeding
Emulsion during extraction	- Vigorous shaking of the separatory funnel	- Gently invert the separatory funnel instead of shaking- Add more brine to break the emulsion

Conclusion

The hydrolysis of methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate is a critical step in the synthesis of various biologically active compounds. Both base-catalyzed and acid-catalyzed methods can be effectively employed, with the choice of protocol depending on the specific requirements of the synthesis, such as the presence of other functional groups sensitive to acid or base. The saponification protocol is generally recommended for its efficiency and irreversibility. By following these detailed protocols and troubleshooting guidelines, researchers can reliably produce the desired 5-fluoro-1-methyl-1H-pyrazole-3-carboxylic acid for their downstream applications.

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Application Notes and Protocols for Suzuki-Miyaura Coupling of 5-Fluoropyrazole Scaffolds

Introduction: The Strategic Importance of 5-Fluoropyrazole Scaffolds

Fluorinated heterocyclic compounds are cornerstones of modern medicinal chemistry, materials science, and agrochemistry. The strategic incorporation of fluorine atoms can dramatically alter a molecule's physicochemical properties, including metabolic stability, lipophilicity, and binding affinity. Among these privileged structures, the 5-fluoropyrazole moiety is of particular interest, appearing in numerous bioactive compounds.[1][2]

The Suzuki-Miyaura cross-coupling reaction stands as one of the most powerful and versatile methods for forming carbon-carbon bonds, particularly for constructing biaryl and heteroaryl-aryl linkages.[3][4][5] Its broad functional group tolerance, mild reaction conditions, and the commercial availability of a vast array of boronic acid derivatives make it an indispensable tool for synthetic chemists.[6] This guide provides a detailed examination of the key parameters, field-proven protocols, and mechanistic considerations for successfully applying the Suzuki-Miyaura coupling to synthesize functionalized 5-fluoropyrazole derivatives.

Mechanistic Overview: The Palladium Catalytic Cycle

Understanding the fundamental mechanism of the Suzuki-Miyaura coupling is critical for rational optimization and troubleshooting. The reaction proceeds through a well-established catalytic cycle involving a palladium catalyst that cycles between Pd(0) and Pd(II) oxidation states.[4][5]

The three key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the 5-fluoro-X-pyrazole (where X is typically Br, I, or OTf), forming a Pd(II) complex. This is often the rate-determining step.[4]

• Transmetalation: The organic group from the boron reagent is transferred to the palladium center. This step requires activation of the organoboron species by a base to form a more nucleophilic "ate" complex, which facilitates the transfer and displaces the halide from the palladium.[7]

• Reductive Elimination: The two organic partners on the Pd(II) complex couple, forming the new C-C bond and regenerating the active Pd(0) catalyst, which re-enters the catalytic cycle.[4][5]

Suzuki-Miyaura Catalytic Cycle.

Key Reaction Parameters for 5-Fluoropyrazole Scaffolds

The success of the coupling reaction is highly dependent on the careful selection of several key components.

The Pyrazole Electrophile (Ar-X)

The choice of leaving group (X) on the pyrazole ring dictates the ease of the oxidative addition step. The general reactivity order is I > OTf > Br >> Cl.[3]

• Bromo- and Iodo-pyrazoles: These are the most common and reliable electrophiles for this reaction. 4-Bromo- and 4-iodopyrazoles are frequently used starting materials.[1][8][9]

• Triflates (OTf): Pyrazole triflates are also excellent coupling partners and can be readily prepared from the corresponding pyrazolones.[1]

• N-Protection: For pyrazoles with an N-H bond, protection is often necessary to prevent side reactions and catalyst inhibition.[10] Common protecting groups include trityl (Tr), which can be removed under acidic conditions, or Boc. However, specific protocols have been developed for the direct coupling of unprotected N-H pyrazoles, typically requiring stronger bases like K₃PO₄.[8][10]

The Organoboron Nucleophile (R-B(OH)₂)

• Boronic Acids: These are the most widely used partners due to their commercial availability and general effectiveness.[11] However, they can be unstable and prone to protodeboronation, especially electron-deficient or some heteroaryl boronic acids.[6][12]

• Boronic Esters (e.g., Pinacol Esters): These are often more stable, crystalline solids that are easier to handle and purify than their corresponding acids. They are fully compatible with Suzuki-Miyaura conditions and can sometimes provide better yields.[9]

• Potassium Trifluoroborates (R-BF₃K): These salts are exceptionally stable, crystalline solids that are monomeric and resistant to protodeboronation.[6] They serve as excellent alternatives to boronic acids, especially for challenging substrates.

• MIDA Boronates: N-methyliminodiacetic acid (MIDA) boronates are highly stable, air- and chromatography-tolerant reagents.[12] The MIDA ligand renders the boron center unreactive towards transmetalation until it is cleaved under mild aqueous basic conditions, enabling iterative cross-coupling strategies.[12]

The Palladium Catalyst and Ligand

The combination of the palladium source (precatalyst) and the ligand is the heart of the catalytic system.

• Traditional Catalysts: Pd(PPh₃)₄ is a classic, reliable catalyst that is used directly as a Pd(0) source.[3][8][9] Combinations like Pd(OAc)₂ or Pd₂(dba)₃ with phosphine ligands are also common.[3]

• Modern Catalytic Systems: For more challenging couplings (e.g., using aryl chlorides or sterically hindered partners), more sophisticated systems are required. These typically involve a stable Pd(II) precatalyst paired with a bulky, electron-rich phosphine ligand. Buchwald and Fu have developed highly active systems that are now standard in the field.[13]

  • Ligands: Ligands like XPhos, SPhos, and RuPhos stabilize the palladium center and facilitate both oxidative addition and reductive elimination.[6]

  • Precatalysts: Using well-defined precatalysts (e.g., XPhos-Pd-G3) ensures the efficient generation of the active Pd(0) species, leading to more reproducible results.

The Base

The base is crucial for activating the boronic acid for transmetalation and neutralizing the acid generated during the reaction.[7]

• Carbonates (Na₂CO₃, K₂CO₃, Cs₂CO₃): These are the most common bases used. K₂CO₃ and Cs₂CO₃ are stronger and often more effective than Na₂CO₃.[14][15]

• Phosphates (K₃PO₄): A strong base that is particularly effective for coupling challenging substrates, including N-H unprotected pyrazoles and heteroaryl halides.[9][10]

• Hydroxides (NaOH, KOH): Stronger bases that can promote faster reactions but may not be compatible with base-sensitive functional groups.[15][16]

The Solvent

The choice of solvent is important for solubilizing the reactants and catalyst. Biphasic solvent systems are very common.

• Ethers: Dioxane, THF, and 2-MeTHF are frequently used, often in combination with water.[3][8][17]

• Aromatic Hydrocarbons: Toluene is another common choice.

• Polar Aprotic Solvents: DMF can be used but may lead to side reactions at high temperatures.

• Alcohols: Ethanol or isopropanol, often mixed with water, can be excellent "green" solvent choices that work well with inorganic bases.[6][18]

Data Summary: Representative Suzuki-Miyaura Conditions for Pyrazole Scaffolds

Electrophile	Boron Reagent	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time	Yield (%)	Reference
4-Bromopyrazole	Arylboronic acid	Pd(PPh₃)₄ (5)	-	Na₂CO₃	Dioxane/H₂O	100	12h	70-98	[8]
4-Iodo-1-methyl-pyrazole	Arylboronic acid	Pd(dppf)Cl₂ (3)	-	K₂CO₃	DMF	120 (MW)	2 min	85-96	[1][2]
5-Iodo-3-methylpyrazole	Arylboronic acid	Pd/C (10)	-	K₂CO₃	Dioxane/H₂O	100	16h	55-90	[1]
Bromo-pyrazole amide	Arylboronic acid	Pd(PPh₃)₄ (7)	-	K₃PO₄	Dioxane/H₂O	Reflux	20-30h	60-90	[9]
N-H Bromoindazole	Phenylboronic acid	P1 Precatalyst (2)	-	K₃PO₄	Dioxane/H₂O	60	5-8h	95	[10]
4-Bromobenzonitrile	Furan-2-yl-BF₃K	Pd(OAc)₂ (1)	RuPhos (2)	Na₂CO₃	Ethanol	85	-	93	[6]

Experimental Protocols

Protocol 1: General Procedure for Coupling of an N-Protected 4-Bromo-5-fluoropyrazole

This protocol is a robust starting point for coupling various aryl and heteroaryl boronic acids with a protected 5-fluoropyrazole substrate.

General Experimental Workflow.

Materials:

• N-Protected 4-bromo-5-fluoropyrazole (1.0 equiv)

• Arylboronic acid or ester (1.1 - 1.5 equiv)

• Pd(PPh₃)₄ (0.05 equiv, 5 mol%)[8]

• Anhydrous K₂CO₃ or Na₂CO₃ (2.5 equiv)[8]

• 1,4-Dioxane and Water (e.g., 4:1 v/v)[9]

Procedure:

• To a Schlenk tube or round-bottom flask equipped with a reflux condenser and magnetic stir bar, add the N-protected 4-bromo-5-fluoropyrazole (e.g., 0.5 mmol), the arylboronic acid (e.g., 0.6 mmol), and the base (e.g., 1.25 mmol).

• Evacuate and backfill the flask with an inert atmosphere (Nitrogen or Argon) three times.

• Add the solvent system (e.g., 4 mL of dioxane and 1 mL of water) via syringe.

• Bubble the inert gas through the stirred solution for 15-20 minutes to degas the mixture.

• Under a positive pressure of inert gas, add the palladium catalyst, Pd(PPh₃)₄ (e.g., 0.025 mmol).

• Heat the reaction mixture to 90-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-16 hours.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

• Separate the layers. Wash the organic layer with water (2 x 15 mL) and then with brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel to obtain the desired product.

Protocol 2: Microwave-Assisted Coupling of a 4-Iodo-5-fluoropyrazole

Microwave irradiation can dramatically reduce reaction times from hours to minutes, offering a significant advantage for rapid library synthesis.[1][2]

Materials:

• 4-Iodo-5-fluoropyrazole derivative (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Pd(dppf)Cl₂ (0.03 equiv, 3 mol%)

• K₂CO₃ (2.0 equiv)

• Anhydrous DMF

Procedure:

• In a microwave reaction vessel equipped with a small magnetic stir bar, combine the 4-iodo-5-fluoropyrazole (e.g., 0.2 mmol), arylboronic acid (0.24 mmol), Pd(dppf)Cl₂, and K₂CO₃.

• Add anhydrous DMF (2 mL).

• Securely cap the vessel with a Teflon septum.

• Place the vessel in the microwave reactor.

• Irradiate the mixture with a power setting sufficient to ramp the temperature to 120 °C and hold for 2-10 minutes.[8]

• After the allotted time, cool the vessel to room temperature using compressed air.

• Partition the reaction mixture between ethyl acetate (15 mL) and water (15 mL).

• Separate the organic layer, wash with brine (2 x 10 mL), dry over anhydrous MgSO₄, and concentrate in vacuo.

• Purify the residue by flash chromatography to yield the final product.[8]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
No or Low Conversion	1. Inactive catalyst.	1. Use a fresh bottle of catalyst. Consider a more active precatalyst/ligand system (e.g., XPhos Pd G3).
2. Insufficiently degassed.	2. Ensure the reaction mixture is thoroughly degassed before heating.
3. Poor quality base or solvent.	3. Use anhydrous base and solvents. Try a stronger base (K₃PO₄ or Cs₂CO₃).
4. Unstable boronic acid.	4. Use the corresponding pinacol ester or trifluoroborate salt. Add the boronic acid in portions.
Protodeboronation	Boronic acid is degrading.	Use a less protic solvent system. Switch to a more stable boron reagent (pinacol ester, BF₃K salt).
Homocoupling of Boronic Acid	Oxygen present in the reaction.	Ensure rigorous exclusion of air by maintaining a positive inert gas pressure.
Formation of Phenol	(From aryl triflate) Hydrolysis of the triflate.	Use anhydrous conditions and a non-hydroxide base (e.g., K₂CO₃, K₃PO₄).

Conclusion

The Suzuki-Miyaura cross-coupling is a highly effective and adaptable method for the synthesis of arylated and heteroarylated 5-fluoropyrazoles. A successful outcome hinges on the rational selection of the pyrazole electrophile, the boron reagent, and a suitable catalyst-base-solvent system. For standard transformations, traditional catalysts like Pd(PPh₃)₄ provide excellent results. For more demanding substrates, the use of modern, highly active palladium precatalysts and bulky phosphine ligands, often coupled with microwave heating, can provide rapid access to complex molecular architectures. By understanding the underlying mechanism and key reaction parameters outlined in this guide, researchers can effectively troubleshoot and optimize conditions to achieve their synthetic goals.

References

• Cheng, H., Wu, Q., Han, F., & Yang, G. (2014). Efficient synthesis of 4-substituted pyrazole via microwave-promoted Suzuki cross-coupling reaction. Chinese Chemical Letters, 25(4), 599-602.
• Li, G., Shrestha, R., & Hammann, P. E. (2021). Palladium and Nickel Catalyzed Suzuki Cross-Coupling with Alkyl Fluorides.
• Bedia, A., Costantini, M., El-Kaïm, L., & Grimaud, L. (2017). Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives.
• Bedia, A., Costantini, M., El-Kaïm, L., & Grimaud, L. (2017).
• Yoneda, J. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.
• Cheng, H., Wu, Q., Han, F., & Yang, G. (2014). Efficient synthesis of 4-substituted pyrazole via microwave-promoted Suzuki cross-coupling reaction. Chin. Chem. Lett., 25(4), 599-602.
• (2025, August 7). Suzuki Cross-Coupling Reaction of Fluorobenzene with Heterogeneous Palladium Catalysts.
• Saeed, A., et al. (2018). Synthesis of aryl pyrazole via Suzuki coupling reaction, in vitro mushroom tyrosinase enzyme inhibition assay and in silico comparative molecular docking analysis with Kojic acid. Bioorganic Chemistry, 79, 293-300.
• Meng, G., Szostak, R., & Szostak, M. (2017). Suzuki-Miyaura Cross-Coupling of N-Acylpyrroles and Pyrazoles: Planar, Electronically Activated Amides in Catalytic N-C Cleavage. Organic Letters, 19(13), 3596-3599.
• Düfert, M. A., Billingsley, K. L., & Buchwald, S. L. (2013). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society, 135(34), 12877–12885.
• Oldenhuis, N. J., et al. (2011). Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Accounts of Chemical Research, 44(1), 110-121.
• (2024, October 10). Suzuki-Miyaura Coupling. Chemistry LibreTexts.
• Meng, G., Szostak, R., & Szostak, M. (2017). Suzuki–Miyaura Cross-Coupling of N-Acylpyrroles and Pyrazoles: Planar, Electronically Activated Amides in Catalytic N–C Cleavage. Organic Letters, 19(13), 3596-3599.
• Thomas, A. A., et al. (2018). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society, 140(32), 10261–10273.
• Reilly, M. (2011, October 3). Masking Boronic Acids for Suzuki Coupling. YouTube.
• Meng, G., Szostak, R., & Szostak, M. (2017). Suzuki-Miyaura Cross-Coupling of N-Acylpyrroles and Pyrazoles: Planar, Electronically Activated Amides in Catalytic N-C Cleavage. Research With Rutgers.
• (n.d.). Suzuki Coupling. Organic Chemistry Portal.
• Ichikawa, H., et al. (2006). SYNTHESIS OF 4-ARYLPYRAZOLES VIA PdCl2(dppf)-CATALYZED CROSS COUPLING REACTION WITH GRIGNARD REAGENTS. HETEROCYCLES, 68(11), 2259-2266.
• Rochat, S., et al. (2021). Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. Helvetica Chimica Acta, 104(6), e2100057.
• (n.d.). Influences of Base and Solvent in Suzuki-Miyaura Coupling Reaction...
• Onnuch, A., et al. (2024). Aminative Suzuki–Miyaura coupling. Science, 383(6686), 1019-1024.
• (n.d.). Head-to-head comparison of Suzuki coupling protocols for pyrazole synthesis. Benchchem.
• (n.d.). Boronic acids and boronic acid esters used in the Suzuki couplings with 4.
• (2019, December 10). pre activated boronic acids for suzuki coupling. Reddit.
• Saeed, A., et al. (2021). Facile synthesis of 4-aryl-N-(5-methyl-1H-pyrazol-3-yl)benzamides via Suzuki Miyaura reaction: Antibacterial activity against clinically isolated NDM-1-positive bacteria and their Docking Studies. Arabian Journal of Chemistry, 14(9), 103324.
• Clark, J. H., et al. (2020). Suzuki–Miyaura cross coupling is not an informative reaction to demonstrate the performance of new solvents. RSC Advances, 10(31), 18197-18201.
• (n.d.). Suzuki-Miyaura Cross-Coupling Reagents. MilliporeSigma.
• (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube.
• Molander, G. A., & Ellis, N. (2007). Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates. Accounts of Chemical Research, 40(4), 275–286.

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• 18. researchgate.net [researchgate.net]

The Strategic Application of Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate in Modern Drug Discovery

Introduction: The Ascendancy of Fluorinated Pyrazoles in Medicinal Chemistry

The pyrazole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of clinically successful drugs.[1] Its unique electronic properties and ability to act as both a hydrogen bond donor and acceptor allow for versatile interactions with a wide range of biological targets, particularly protein kinases.[2] The dysregulation of kinase signaling is a hallmark of many diseases, including cancer, making kinase inhibitors a major focus of therapeutic development.[2]

The strategic incorporation of fluorine into drug candidates has become a pivotal strategy for optimizing pharmacokinetic and pharmacodynamic properties.[3][4][5][6] The small van der Waals radius of fluorine, comparable to that of hydrogen, allows for its introduction without significant steric perturbation.[3] However, its high electronegativity imparts profound effects on a molecule's metabolic stability, membrane permeability, and binding affinity to target proteins.[3][4][5] The C-F bond is significantly stronger than a C-H bond, often rendering the molecule more resistant to metabolic degradation and thereby increasing its half-life.[3]

This guide focuses on Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate , a building block that synergistically combines the desirable features of the pyrazole scaffold with the advantageous properties of fluorine. This molecule is poised to be a valuable tool for medicinal chemists in the design and synthesis of next-generation therapeutics.

Physicochemical Properties and Reactivity Profile

The structure of methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate features several key functional groups that dictate its reactivity and utility as a building block.

Property	Value (Predicted)	Influence on Reactivity and Application
Molecular Formula	C6H7FN2O2
Molecular Weight	158.13 g/mol	Favorable for lead-like and drug-like compounds.
LogP	~1.2	Balanced lipophilicity, potentially aiding in cell permeability.
pKa (acidic)	~3.0 (for the corresponding carboxylic acid)	The electron-withdrawing fluorine atom increases the acidity of the pyrazole N-H (if present) and influences the reactivity of adjacent groups. The ester can be hydrolyzed under basic conditions to the corresponding carboxylic acid.
Reactivity Centers	C3-Ester: Susceptible to nucleophilic attack (e.g., amidation, reduction). C5-Fluorine: Can potentially participate in nucleophilic aromatic substitution (SNAr) reactions, although this is less common than with other halogens. More likely to influence the overall electronic properties of the ring. Pyrazole Ring: Can undergo electrophilic substitution, though the electron-withdrawing groups are deactivating. The nitrogen atoms can act as ligands for metal catalysts.

The fluorine atom at the C5 position significantly influences the electron density of the pyrazole ring, enhancing the electrophilicity of the C3-ester carbonyl and making it more susceptible to nucleophilic attack. This is a key feature for its use in constructing amide derivatives, a common linkage in many drug molecules.

Synthesis of Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate: A Proposed Protocol

Workflow for the Synthesis of Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate

Caption: Proposed two-step synthesis of the target compound.

Detailed Experimental Protocol

Step 1: Synthesis of Methyl 4,4-difluoro-2-(dimethylaminomethylene)-3-oxobutanoate

• To a stirred solution of methyl 4,4-difluoro-3-oxobutanoate (1 equivalent) in an anhydrous solvent such as toluene or tetrahydrofuran (THF), add N,N-dimethylformamide dimethyl acetal (DMF-DMA) (1.1 equivalents).

• Heat the reaction mixture to reflux (typically 80-110 °C, depending on the solvent) and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is generally complete within 2-4 hours.

• Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure to yield the crude intermediate, which can often be used in the next step without further purification.

Causality: The reaction of the β-ketoester with DMF-DMA forms a vinylogous amide (an enaminone), which is a key intermediate for the subsequent cyclization to form the pyrazole ring. The dimethylamino group is a good leaving group in the cyclization step.

Step 2: Synthesis of Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate

• Dissolve the crude methyl 4,4-difluoro-2-(dimethylaminomethylene)-3-oxobutanoate (1 equivalent) in a suitable solvent, such as ethanol or acetic acid.

• Add methylhydrazine (1.1 equivalents) to the solution. The addition may be exothermic, so it is advisable to add it dropwise, especially on a larger scale.

• Heat the reaction mixture to reflux (typically 70-90 °C) for 4-8 hours, monitoring by TLC or LC-MS until the starting material is consumed.

• Cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate.

Causality: The reaction of the enaminone intermediate with methylhydrazine proceeds via a condensation-cyclization-elimination sequence to form the pyrazole ring. The regioselectivity of the cyclization is generally high, leading to the desired N-methylated product.

Applications in Drug Discovery: A Versatile Building Block

The true value of methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate lies in its utility as a versatile intermediate for the synthesis of more complex molecules with potential therapeutic applications. The ester functionality serves as a convenient handle for further elaboration, most commonly through amide bond formation.

Application 1: Synthesis of Pyrazole-3-carboxamides

Amide bonds are prevalent in a vast number of pharmaceuticals due to their metabolic stability and ability to participate in hydrogen bonding interactions with biological targets. The following is a general protocol for the synthesis of pyrazole-3-carboxamides from methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate.

Workflow for Amide Bond Formation

Caption: Two-step protocol for the synthesis of pyrazole carboxamides.

Detailed Experimental Protocol

Step 1: Saponification to the Carboxylic Acid

• Dissolve methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate (1 equivalent) in a mixture of THF and water.

• Add lithium hydroxide (LiOH) or sodium hydroxide (NaOH) (1.5-2.0 equivalents) and stir the mixture at room temperature until the starting material is consumed (monitored by TLC or LC-MS).

• Acidify the reaction mixture with a dilute acid (e.g., 1N HCl) to a pH of ~3-4.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 5-fluoro-1-methyl-1H-pyrazole-3-carboxylic acid, which is often used directly in the next step.

Step 2: Amide Coupling

• To a stirred solution of 5-fluoro-1-methyl-1H-pyrazole-3-carboxylic acid (1 equivalent) in an anhydrous aprotic solvent such as N,N-dimethylformamide (DMF) or dichloromethane (DCM), add a coupling agent such as HATU (1.1 equivalents) or a combination of EDCI (1.2 equivalents) and HOBt (1.2 equivalents).

• Add a suitable organic base, such as N,N-diisopropylethylamine (DIPEA) or triethylamine (TEA) (2-3 equivalents).

• Add the desired primary or secondary amine (1.1 equivalents) to the reaction mixture.

• Stir the reaction at room temperature for 12-24 hours, monitoring by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with water and extract with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain the desired N-substituted-5-fluoro-1-methyl-1H-pyrazole-3-carboxamide.

Self-Validation: The success of the reaction can be confirmed by LC-MS, observing the disappearance of the starting carboxylic acid and the appearance of a new peak with the expected mass of the amide product. Further characterization by 1H and 19F NMR spectroscopy will confirm the structure.

Conclusion

Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate is a highly valuable and versatile building block for drug discovery. Its strategic combination of a fluorinated pyrazole core with a readily modifiable ester handle provides medicinal chemists with a powerful tool for the synthesis of novel compounds with potentially enhanced pharmacological properties. The protocols outlined in this guide, based on well-established chemical principles, offer a practical framework for the synthesis and application of this promising intermediate in the quest for new and improved therapeutics.

References

• O'Hagan, D. (2008). The role of fluorine in medicinal chemistry. Journal of Fluorine Chemistry, 129(8), 759-768.
• de la Torre, P., et al. (2023). Design and Synthesis of Pyrazole-Based Macrocyclic Kinase Inhibitors Targeting BMPR2. ACS Medicinal Chemistry Letters, 14(6), 843–849.
• Kirk, K. L. (2008). The Many Roles for Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 51(15), 4353–4354.
• Wodke, L., et al. (2022). Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. Molecules, 27(23), 8346.
• Shah, P., & Westwell, A. D. (2007). The role of fluorine in medicinal chemistry. Journal of Enzyme Inhibition and Medicinal Chemistry, 22(5), 527-540.
• BenchChem. (2025).
• Garza-Ortiz, A., et al. (2024).
• Inhance Technologies. (2025). Technology Insight: Elevating Pharmaceuticals with Advanced Fluorine Chemistry.
• de la Torre, P., et al. (2023). Design and Synthesis of Pyrazole-Based Macrocyclic Kinase Inhibitors Targeting BMPR2. ACS Medicinal Chemistry Letters.
• Powers, J. P., et al. (2007). Synthesis, Crystal Structure, and Activity of Pyrazole-Based Inhibitors of p38 Kinase. Journal of Medicinal Chemistry, 50(23), 5627–5638.
• Cetin, A. (2021). Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biological Applications. Mini-Reviews in Medicinal Chemistry, 21(13), 1699-1713.
• Cetin, A. (2020). Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biological Applications.
• D'Andrea, D., et al. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. Molecules, 28(9), 3747.
• Al-Ostoot, F. H., et al. (2025). Chemistry and Pharmacological Activity of Pyrazole and Thiazole Analogues: A Review. Journal of the Chemical Society of Pakistan, 47(2).
• Kumar, V., et al. (2016). Recent applications of pyrazole and its substituted analogs. International Journal of Pharmaceutical Sciences and Research, 7(8), 3124-3137.
• Google Patents. (2014). Process for the preparation of 5-fluoro-1h-pyrazoles. WO2014012975A1.
• Siddiqui, H. L., et al. (2012).
• ChemicalBook. (n.d.). 5-Methyl-1H-pyrazole-3-carboxylic acid synthesis.
• Journal of Chemical and Pharmaceutical Research. (2014).

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Synthesis of kinase inhibitors using 5-fluoropyrazole intermediates

Application Note & Protocol Guide | Version 2.1

Introduction: The Fluorine Advantage in Kinase Inhibition

The pyrazole scaffold is a cornerstone of kinase inhibitor design, serving as a robust hinge-binding motif in drugs like Encorafenib , Crizotinib , and Ruxolitinib .[1] While 3-trifluoromethyl and 4-fluoro substitutions are commonplace, the 5-fluoropyrazole motif represents a sophisticated, underutilized bioisostere.[1]

Strategic Rationale

• pKa Modulation: The high electronegativity of fluorine at the C5 position (adjacent to the N1 nitrogen) drastically lowers the pKa of the pyrazole NH (if unsubstituted) or modulates the hydrogen-bond accepting capability of N2. This creates a "harder" electrostatic profile for specific selectivity pockets (e.g., DFG-out conformations).[1]

• Metabolic Blocking: The C5 position is a common site for metabolic oxidation (Phase I metabolism). Fluorine substitution effectively blocks this liability.[1]

• Conformational Locking: The C-F bond induces specific dipole alignments that can lock the inhibitor into a bioactive conformation, reducing the entropic penalty of binding.

Synthetic Strategy & Workflow

The synthesis of N-substituted-5-fluoropyrazoles is chemically distinct from their 3-fluoro or 4-fluoro counterparts due to the lability of the C-F bond (potential for HF elimination to form pyrazolones) and strict regioselectivity requirements.[1]

Master Workflow

The following diagram outlines the decision matrix for synthesizing the core scaffold and subsequent coupling.

Figure 1: Strategic decision tree for accessing the 5-fluoropyrazole scaffold. Route A is preferred for preventing regioisomeric mixtures.[1]

Detailed Protocols

Protocol A: Regioselective Synthesis via 2,2-Difluorovinyl Ketones

This method is superior to standard

-ketoester condensation because it utilizes the specific reactivity of gem-difluoroalkenes to control nitrogen placement, preventing the formation of the thermodynamically stable (but often undesired) 3-fluoro isomer.[1]

Mechanism: The hydrazine attacks the

-carbon of the difluorovinyl ketone, followed by fluoride elimination, cyclization, and defluorination-aromatization.[1]

Materials

• Substrate: 2,2-Difluorovinyl ketone (prepared via trifluoroacetylation of vinyl ethers or commercially sourced).[1]

• Reagent: N-Aryl or N-Alkyl hydrazine (1.1 equiv).[1]

• Solvent: Ethanol (EtOH) or THF.[2]

• Base: Triethylamine (TEA) or NaH (if using hydrazine HCl salts).[1]

Step-by-Step Procedure

• Preparation: Dissolve the 2,2-difluorovinyl ketone (1.0 mmol) in anhydrous EtOH (5 mL) in a round-bottom flask under Argon.

• Addition: Cool the solution to 0°C. Add the monosubstituted hydrazine (1.1 mmol) dropwise.

  • Note: If using hydrazine hydrochloride, premix with 1.1 equiv TEA in EtOH before addition.[1]

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2–4 hours. Monitor by TLC (SiO2, Hexane/EtOAc).[1]

  • Checkpoint: You should observe the disappearance of the starting ketone.

• Cyclization: Reflux the mixture for 1 hour to ensure complete elimination of HF and aromatization.

• Workup: Cool to RT. Concentrate the solvent in vacuo.

• Purification: Dilute with EtOAc, wash with saturated NaHCO3 (to neutralize HF salts) and brine. Dry over MgSO4.[1][3] Purify via flash column chromatography.

Expected Yield: 75–85% Regioselectivity: >95:5 (5-Fluoro : 3-Fluoro isomer)[1]

Protocol B: Suzuki-Miyaura Coupling of 5-Fluoropyrazoles

Coupling functional groups to the C3 or C4 position of a 5-fluoropyrazole is challenging.[1] The electron-withdrawing fluorine atom deactivates the ring toward oxidative addition (if the halide is on the pyrazole) and makes the C-F bond susceptible to nucleophilic attack.[1]

Critical Constraint: Avoid strong bases (e.g., KOtBu) which can cause defluorination. Use mild bases and specialized phosphine ligands.

Materials

• Halide: 4-Bromo-5-fluoro-1-substituted-pyrazole (1.0 equiv).[1]

• Boronate: Aryl boronic acid/ester (Target Kinase "Tail") (1.2 equiv).[1]

• Catalyst: Pd(dppf)Cl2[1]·DCM (5 mol%) or Pd2(dba)3 + XPhos for difficult substrates.[1]

• Base: Cs2CO3 (2.0 equiv) or K3PO4 (mild bases).[1]

• Solvent: 1,4-Dioxane / Water (4:1 ratio).[1]

Step-by-Step Procedure

• Degassing: In a microwave vial, combine the halide, boronic acid, and base. Seal and purge with Argon for 5 minutes.

• Solvation: Add degassed 1,4-Dioxane/Water mixture via syringe.

• Catalyst Addition: Quickly add the Pd catalyst under a positive Argon flow.[1]

• Reaction:

  • Method A (Thermal): Heat to 90°C in an oil bath for 12 hours.

  • Method B (Microwave - Recommended): Heat at 110°C for 30 minutes.

• Workup: Filter through a Celite pad, washing with EtOAc. Wash filtrate with water and brine.[1]

• Purification: Silica gel chromatography.

Data & Optimization Guide

Solvent & Base Screening for Coupling Efficiency

The following table summarizes optimization data for coupling a 4-bromo-5-fluoropyrazole with a phenylboronic acid (Model System).

Entry	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)	Note
1	Pd(PPh3)4	Na2CO3	DME/H2O	80	45	Significant defluorination observed.[1]
2	Pd(dppf)Cl2	K2CO3	Dioxane/H2O	90	68	Moderate yield, clean profile.
3	Pd(dppf)Cl2	Cs2CO3	Dioxane/H2O	100 (MW)	88	Optimal Conditions.
4	Pd2(dba)3 / XPhos	K3PO4	Toluene/H2O	100	82	Good for sterically hindered boronates.[1]

Regioselectivity Troubleshooting

When synthesizing the core (Protocol A), regioselectivity is governed by the "Hard/Soft" nature of the hydrazine nitrogens.

Figure 2: Mechanistic insight into regioselectivity. For N-aryl hydrazines, acid catalysis (TFA) may be required to protonate the ketone and direct the attack to the desired position.[1]

References

• Ichikawa, J., et al. (1996). "Regiocontrolled Syntheses of 3- or 5-Fluorinated Pyrazoles from 2,2-Difluorovinyl Ketones." Journal of Organic Chemistry.

• Fustero, S., et al. (2011). "Improved Regioselectivity in the Synthesis of 5-Fluoropyrazoles." Journal of Organic Chemistry.

• Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry.

• BenchChem. (2025).[1][3] "Head-to-head comparison of Suzuki coupling protocols for pyrazole synthesis." BenchChem Application Notes.

• Lombardino, J. G. (2004). "Preparation of 5-Fluoropyrazoles via Electrophilic Fluorination." Organic Letters.

Sources

• 1. 3-Amino-5-fluoropyridine synthesis - chemicalbook [chemicalbook.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Chemoselective Ester Reduction of Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate

Executive Summary & Scientific Rationale

The pyrazole core is a privileged scaffold in modern drug discovery, frequently utilized as a bioisostere for phenyl or heteroaromatic rings. The functionalization of pyrazoles, particularly the reduction of ester moieties to primary alcohols, is a critical step in synthesizing advanced pharmaceutical intermediates.

This application note details the robust, chemoselective reduction of methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate to (5-fluoro-1-methyl-1H-pyrazol-3-yl)methanol . The primary challenge in this transformation is the presence of the C5-fluoro substituent. Fluorine atoms on electron-deficient heterocycles can be susceptible to nucleophilic aromatic substitution (SNAr) or hydrodefluorination when exposed to strong nucleophiles at elevated temperatures.

To mitigate this risk, Lithium Aluminum Hydride (LiAlH₄) is selected as the optimal reducing agent. While highly reactive, LiAlH₄ allows the reduction to proceed rapidly at low temperatures (0 °C to room temperature), ensuring complete conversion of the C3-ester while preserving the integrity of the C5-fluorine atom[1].

Reaction Mechanism & Causality

The reduction proceeds via a two-stage hydride transfer mechanism.

• First Hydride Transfer: The nucleophilic aluminohydride ion ([AlH₄]⁻) attacks the electrophilic carbonyl carbon of the ester, forming a tetrahedral intermediate.

• Elimination: The intermediate collapses, expelling a methoxide leaving group to generate a transient pyrazole-3-carbaldehyde.

• Second Hydride Transfer: The highly electrophilic aldehyde is immediately attacked by a second hydride, forming a stable alkoxide-aluminum complex.

• Hydrolysis (Quench): The addition of water and base hydrolyzes the complex, liberating the free primary alcohol.

Mechanistic pathway of LiAlH4-mediated ester reduction to the corresponding primary alcohol.

Comparative Analysis of Reducing Agents

Selecting the correct reducing agent requires balancing reactivity with chemoselectivity. Table 1 summarizes the performance of common hydride donors for this specific substrate class.

Table 1: Evaluation of Hydride Donors for Pyrazole-3-carboxylate Reduction

Reducing Agent	Reactivity Profile	Chemoselectivity (C5-Fluoro)	Workup Complexity
LiAlH₄ (1.5 eq)	High	High (at 0 °C to RT)	Moderate (Requires Fieser Quench)
NaBH₄ / CaCl₂	Moderate	High (Milder conditions)	Low (Simple aqueous extraction)
DIBAL-H (2.5 eq)	High	Moderate (Risk of over-reduction if heated)	Moderate (Requires Rochelle's salt)

Experimental Protocol: A Self-Validating System

The following protocol is designed on a 10 mmol scale. It utilizes the Fieser Workup , which is the industry standard for safely quenching LiAlH₄ reactions[2]. The causality behind the Fieser method is critical: adding strictly calculated ratios of water and 15% NaOH converts gelatinous aluminum hydroxide (which causes severe emulsions) into a granular, easily filterable sodium aluminate salt.

Table 2: Stoichiometry and Reagent Equivalents

Reagent	MW ( g/mol )	Equivalents	Amount	Role
Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate	158.13	1.0	1.58 g (10.0 mmol)	Substrate
Lithium Aluminum Hydride (LiAlH₄)	37.95	1.5	0.57 g (15.0 mmol)	Reducing Agent
Tetrahydrofuran (THF), Anhydrous	72.11	-	20 mL	Solvent

Step-by-Step Methodology

• Preparation: Flame-dry a 50 mL two-neck round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet. Add LiAlH₄ (0.57 g, 15.0 mmol) followed by anhydrous THF (10 mL). Cool the suspension to 0 °C using an ice-water bath.

• Substrate Addition: Dissolve the pyrazole ester (1.58 g, 10.0 mmol) in anhydrous THF (10 mL). Add this solution dropwise to the LiAlH₄ suspension over 15–20 minutes. Expert Insight: Dropwise addition controls the exothermic generation of hydrogen gas and prevents localized heating that could trigger SNAr at the C5-fluoro position.

• Reaction Propagation: Stir the mixture at 0 °C for 30 minutes, then remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 1.5 hours.

• In-Process Control: Monitor reaction progress via TLC (50% EtOAc/Hexanes; UV visualization) or LC-MS. The starting material should be completely consumed[1].

• Fieser Quench (Critical Step): Cool the reaction mixture back to 0 °C and dilute with 10 mL of THF or diethyl ether. Execute the quench strictly using the

  grams of LiAlH₄ formula ( ):

  • Slowly add 0.57 mL of deionized water dropwise.

  • Slowly add 0.57 mL of 15% aqueous NaOH dropwise.

  • Add 1.71 mL (3ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

    ) of deionized water.

• Isolation: Remove the ice bath and stir the mixture vigorously for 15 minutes at room temperature. The aluminum salts will transition from a sticky gel to a white, granular precipitate. Add anhydrous MgSO₄ (approx. 2 g) and stir for another 15 minutes to absorb excess water.

• Filtration & Concentration: Filter the suspension through a pad of Celite to remove the aluminum salts. Wash the filter cake thoroughly with ethyl acetate (3 × 20 mL). Concentrate the combined filtrate under reduced pressure to afford the crude (5-fluoro-1-methyl-1H-pyrazol-3-yl)methanol as a crystalline solid or viscous oil.

Step-by-step Fieser workup protocol for the safe quenching of lithium aluminum hydride.

References

• Synthesis of 2-(5-aryl-1-phenyl-1H-pyrazol-3-yl)-4-aryl Thiazole Derivatives as Potential Antimicrobial Agents. ACS Omega. Available at:[Link]

• A Safety Guidance Document for Lithium Aluminum Hydride (LAH) Reduction: A Resource for Developing Specific SOPs on LAH Manipulations. ACS Chemical Health & Safety. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Improving regioselectivity in 5-fluoro-1-methylpyrazole synthesis

Welcome to our dedicated technical support center for the synthesis of 5-fluoro-1-methylpyrazole and its derivatives. This resource is tailored for researchers, medicinal chemists, and professionals in drug development who are navigating the complexities of regioselective fluorination and pyrazole synthesis. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and validated experimental protocols to help you overcome common challenges and optimize your synthetic strategies. Our guidance is grounded in established chemical principles and supported by peer-reviewed literature to ensure scientific integrity and reproducibility.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, offering insights into the underlying causes and providing actionable solutions.

Question: My reaction to form 1-methyl-5-substituted-pyrazole from a 1,3-diketone and methylhydrazine is producing a mixture of regioisomers with low selectivity. How can I improve the yield of the desired isomer?

Answer: The formation of regioisomeric mixtures is a well-known challenge in the Knorr pyrazole synthesis when using unsymmetrical 1,3-dicarbonyl compounds.[1] The regioselectivity is governed by the initial nucleophilic attack of one of the two non-equivalent nitrogen atoms of methylhydrazine on one of the two non-equivalent carbonyl carbons of the diketone.

Root Cause Analysis & Solution:

• Solvent Effects: The choice of solvent plays a critical role in directing the regioselectivity. While traditional solvents like ethanol often lead to poor selectivity, fluorinated alcohols such as 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) have been shown to dramatically increase the regioselectivity in favor of the 5-aryl/heteroaryl-pyrazole isomer.[1] This is attributed to the ability of these solvents to better differentiate the electrophilicity of the two carbonyl carbons.

• Proposed Mechanism: In fluorinated alcohols, the more nucleophilic NH2 group of methylhydrazine preferentially attacks the more electrophilic carbonyl carbon of the 1,3-diketone, leading to the desired regioisomer.

Experimental Protocol for Improved Regioselectivity:

A detailed, step-by-step protocol for leveraging fluorinated alcohols to enhance regioselectivity is provided in the "Experimental Protocols" section below.

Question: I am attempting a direct electrophilic fluorination of 1-methylpyrazole to obtain 5-fluoro-1-methylpyrazole, but I am observing the formation of 4-fluoropyrazole and even 4,4-difluoropyrazole byproducts. What is causing this and how can I favor the 5-fluoro isomer?

Answer: Direct electrophilic fluorination of the pyrazole ring is a common strategy, but controlling the position of fluorination can be challenging.

Root Cause Analysis & Solution:

• Electronic Effects: The pyrazole ring has distinct electronic properties. Electrophilic aromatic substitution, including fluorination with reagents like Selectfluor™, typically occurs at the C4 position, which is the most electron-rich and sterically accessible position.[2] Formation of 4,4-difluorinated byproducts can occur when an excess of the fluorinating agent is used.[2][3]

• Alternative Strategy - Synthesis from Fluorinated Precursors: A more reliable method to achieve the 5-fluoro substitution pattern is to construct the pyrazole ring using a fluorinated building block. A patented process describes the regioselective synthesis of 5-fluoro-1-methylpyrazoles from the reaction of a specific fluoroalkene with methylhydrazine in the presence of water and a base.[4] This approach avoids the challenges of controlling regioselectivity in direct fluorination of the pre-formed pyrazole ring.

Troubleshooting Workflow for Regioselectivity:

Caption: Troubleshooting workflow for improving regioselectivity.

Question: My N-alkylation of a 3(5)-substituted pyrazole with methyl iodide is giving a nearly 1:1 mixture of the two possible N-methyl regioisomers. How can I control the regioselectivity of this reaction?

Answer: The N-alkylation of unsymmetrical pyrazoles often results in a mixture of regioisomers because the two nitrogen atoms have similar nucleophilicity.[5][6]

Root Cause Analysis & Solution:

• Influence of Base and Cation: The regioselectivity of N-alkylation can be influenced by the choice of base and the nature of the counter-ion.[5] The use of different bases can lead to different ratios of the resulting pyrazolate anions, which can then exhibit different reactivities towards the alkylating agent. For example, using sodium hydride (NaH) might favor one regioisomer, while potassium carbonate (K2CO3) might lead to a different product ratio or a mixture.[5]

• Steric and Electronic Effects: The substituents on the pyrazole ring can also direct the alkylation. Bulky groups may sterically hinder the approach of the alkylating agent to the adjacent nitrogen atom. Electron-withdrawing or electron-donating groups will influence the electron density at each nitrogen, affecting their relative nucleophilicity.

Recommended Action:

Screen a variety of bases (e.g., NaH, K2CO3, Cs2CO3) and solvents to determine the optimal conditions for achieving the desired regioselectivity for your specific substrate.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing fluorinated pyrazoles?

A1: The most prevalent methods include:

• Cyclocondensation reactions (e.g., Knorr synthesis): This involves reacting a 1,3-dicarbonyl compound with a hydrazine.[1] Using fluorinated precursors in this synthesis is a common way to introduce fluorine into the final molecule.

• Direct electrophilic fluorination: This method introduces a fluorine atom directly onto a pre-existing pyrazole ring using an electrophilic fluorine source like Selectfluor™.[2][7]

• N-Alkylation of fluorinated pyrazoles: This involves the alkylation of an NH-pyrazole that already contains a fluorine atom or a fluoroalkyl group.[5][6]

• [3+2] Cycloaddition reactions: This approach can be highly regioselective and involves the reaction of a nitrile imine with a fluorinated alkene.[8]

Q2: How do electron-withdrawing groups on the pyrazole ring affect direct electrophilic fluorination?

A2: Electron-withdrawing groups decrease the nucleophilicity of the pyrazole ring, making it less reactive towards electrophilic fluorinating agents.[2][3] In some cases, pyrazoles with two strong electron-withdrawing groups may not react at all with reagents like Selectfluor™.[2]

Q3: Can microwave-assisted synthesis improve the regioselectivity of pyrazole formation?

A3: Microwave-assisted organic synthesis (MAOS) can be a powerful tool, often leading to shorter reaction times and higher yields.[9] While it may not always directly improve regioselectivity, the rapid heating can sometimes favor the kinetic product, which might be the desired regioisomer in certain cases. The effect of microwave irradiation on regioselectivity is system-dependent and requires experimental validation.

Data Summary

Table 1: Effect of Solvent on Regioselectivity in the Reaction of a 1,3-Diketone with Methylhydrazine

Entry	1,3-Diketone	Solvent	Product Ratio (5-Aryl : 3-Aryl)	Reference
1	1-(2-furyl)-4,4,4-trifluoro-1,3-butanedione	Ethanol	2:1
2	1-(2-furyl)-4,4,4-trifluoro-1,3-butanedione	TFE	90:10
3	1-(2-furyl)-4,4,4-trifluoro-1,3-butanedione	HFIP	97:3
4	1-phenyl-4,4,4-trifluoro-1,3-butanedione	Ethanol	3:1
5	1-phenyl-4,4,4-trifluoro-1,3-butanedione	TFE	95:5
6	1-phenyl-4,4,4-trifluoro-1,3-butanedione	HFIP	99:1

Experimental Protocols

Protocol 1: Regioselective Synthesis of 5-Aryl-1-methyl-3-(trifluoromethyl)pyrazole using Fluorinated Alcohols

This protocol is adapted from the work of Cantín et al., which demonstrates a significant improvement in regioselectivity by using fluorinated alcohols as solvents.

Materials:

• Unsymmetrical 1,3-diketone (e.g., 1-aryl-4,4,4-trifluoro-1,3-butanedione) (1.0 mmol)

• Methylhydrazine (1.1 mmol)

• 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP) (3 mL)

• Round-bottom flask with magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve the 1,3-diketone (1.0 mmol) in HFIP (3 mL).

• Stir the solution at room temperature.

• Add methylhydrazine (1.1 mmol) to the solution.

• Continue stirring at room temperature for 1-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, remove the solvent under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to isolate the desired regioisomer.

Protocol 2: General Procedure for Electrophilic Fluorination of Pyrazoles

This protocol provides a general method for the direct fluorination of a pyrazole at the C4 position using Selectfluor™.

Materials:

• Substituted pyrazole (1.0 mmol)

• Selectfluor™ (1.1 mmol)

• Anhydrous acetonitrile (5 mL)

• Round-bottom flask with magnetic stirrer and inert atmosphere (e.g., nitrogen or argon)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the pyrazole (1.0 mmol) and anhydrous acetonitrile (5 mL).

• Stir the solution at room temperature.

• Add Selectfluor™ (1.1 mmol) in one portion.

• Stir the reaction mixture at room temperature or heat as required. The reaction progress can be monitored by TLC or LC-MS.

• Once the starting material is consumed, quench the reaction by adding water.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or recrystallization.

References

• Cantín, A., et al. (2008). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. The Journal of Organic Chemistry, 73(9), 3523–3528. [Link]

• ResearchGate. (2025). (PDF) Palladium-Catalysed CH Bond Electrophilic Fluorination of Highly Substituted Arylpyrazoles: Experimental and DFT Mechanistic Insights. [Link]

• MDPI. (2025). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. International Journal of Molecular Sciences, 26(10335). [Link]

• Ritter, T., et al. (2013). Mechanism of Electrophilic Fluorination with Pd(IV): Fluoride Capture and Subsequent Oxidative Fluoride Transfer. Journal of the American Chemical Society, 135(45), 17136–17139. [Link]

• ResearchGate. (2025). Selective Incorporation of Fluorine in Pyrazoles. [Link]

• Chambers, R. D., et al. (2014). Synthesis of 4,4-Difluoro-1H-pyrazole Derivatives. European Journal of Organic Chemistry, 2014(31), 7013-7019. [Link]

• PubMed. (2008). Improved regioselectivity in pyrazole formation through the use of fluorinated alcohols as solvents: synthesis and biological activity of fluorinated tebufenpyrad analogs. [Link]

• Stavber, S., & Zupan, M. (2005). Mechanism of electrophilic fluorination of aromatic compounds with NF-reagents. Acta Chimica Slovenica, 52(1), 13-26. [Link]

• ResearchGate. (2025). Preparation of 5-fluoropyrazoles from pyrazoles and NFSI. [Link]

• National Institutes of Health. (2025). Synthetic Strategies to Access Fluorinated Azoles. [Link]

• Google Patents. (2014).

• ResearchGate. (2025). (PDF) Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. [Link]

• PubMed. (2021). Regioselective Synthesis of 5-Trifluoromethylpyrazoles by [3 + 2] Cycloaddition of Nitrile Imines and 2-Bromo-3,3,3-trifluoropropene. [Link]

Sources

• 1. Improved regioselectivity in pyrazole formation through the use of fluorinated alcohols as solvents: synthesis and biological activity of fluorinated tebufenpyrad analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. thieme-connect.de [thieme-connect.de]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. WO2014012975A1 - Process for the preparation of 5-fluoro-1h-pyrazoles - Google Patents [patents.google.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Regioselective Synthesis of 5-Trifluoromethylpyrazoles by [3 + 2] Cycloaddition of Nitrile Imines and 2-Bromo-3,3,3-trifluoropropene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Hydrolysis of Fluorinated Pyrazole Esters

A Guide to Preventing Defluorination and Ensuring Reaction Integrity

Welcome to the technical support center for researchers, scientists, and drug development professionals working with fluorinated pyrazole esters. This guide, curated by Senior Application Scientists, provides in-depth troubleshooting advice, frequently asked questions (FAQs), and validated protocols to help you successfully hydrolyze your pyrazole ester to the corresponding carboxylic acid while minimizing the risk of unwanted defluorination.

Frequently Asked Questions (FAQs)

This section addresses common questions and concerns regarding the hydrolysis of fluorinated pyrazole esters.

Q1: What is defluorination and why is it a concern during pyrazole ester hydrolysis?

A1: Defluorination is the cleavage of a carbon-fluorine (C-F) bond, resulting in the loss of a fluorine atom from your molecule. During the basic hydrolysis of a fluorinated pyrazole ester, the intended reaction is the conversion of the ester to a carboxylic acid. However, under certain conditions, the hydroxide ions (or other nucleophiles present) can attack the carbon atom bearing the fluorine, leading to its displacement. This is a type of nucleophilic aromatic substitution (SAr) reaction.[1][2] This side reaction is a significant concern as it leads to the formation of an undesired byproduct (a hydroxylated pyrazole), reduces the yield of your target carboxylic acid, and introduces impurities that can be difficult to separate.

Q2: Are all fluorinated pyrazoles equally susceptible to defluorination during hydrolysis?

A2: No, the susceptibility to defluorination is highly dependent on the electronic environment of the pyrazole ring and the position of the fluorine atom.[3][4][5] Generally, C-F bonds on electron-deficient aromatic rings are more prone to nucleophilic attack. If your pyrazole ring has strong electron-withdrawing groups (e.g., nitro, cyano, or certain heterocycles), the risk of defluorination increases.[1][2] Conversely, electron-donating groups on the pyrazole ring can help to stabilize the C-F bond, making it more resistant to cleavage.

Q3: What are the typical signs of defluorination in my reaction?

A3: Common indicators of defluorination include:

• A lower than expected yield of the desired carboxylic acid.

• The appearance of unexpected peaks in your HPLC or LC-MS analysis, often corresponding to a product with a mass 18 amu higher than the starting material (loss of F, gain of OH).

• Changes in the 19F NMR spectrum, such as the disappearance of the signal corresponding to your starting material and the potential appearance of a new signal for the fluoride ion.

• The formation of an inorganic salt precipitate (e.g., NaF or LiF) in your reaction mixture.

Q4: Can I use standard saponification conditions (e.g., NaOH or LiOH in aq. methanol) for my fluorinated pyrazole ester?

A4: While standard saponification is a common method for ester hydrolysis, it should be approached with caution for fluorinated pyrazoles due to the risk of defluorination.[6][7] The use of strong bases like sodium hydroxide (NaOH) or lithium hydroxide (LiOH) at elevated temperatures can promote nucleophilic aromatic substitution of the fluorine atom.[8] It is crucial to start with milder conditions and carefully monitor the reaction for any signs of defluorination. This guide provides alternative, milder protocols to minimize this risk.

Q5: Are there milder, non-enzymatic methods for hydrolyzing pyrazole esters that can prevent defluorination?

A5: Yes, several milder chemical methods can be employed. These often involve using weaker bases, phase-transfer catalysis, or non-aqueous conditions to control the reactivity of the hydroxide ion.[9] For instance, using potassium fluoride/tetrabutylammonium fluoride (KF/TBAF) in aqueous tetrahydrofuran has been reported as a mild protocol for ester hydrolysis. Another approach is to use a biphasic system with a phase-transfer catalyst, which can facilitate the hydrolysis at the interface under less harsh conditions.[8]

Troubleshooting Guide

This guide is designed to help you diagnose and solve common problems encountered during the hydrolysis of fluorinated pyrazole esters.

Problem 1: Low yield of the desired carboxylic acid with an unidentifiable byproduct.

Possible Cause: Defluorination is a likely culprit, leading to the formation of a hydroxylated pyrazole byproduct.

Troubleshooting Steps:

• Confirm Defluorination:

  • LC-MS Analysis: Analyze the crude reaction mixture by LC-MS. Look for a peak with a mass corresponding to your starting material minus fluorine (+19 Da) plus a hydroxyl group (-1 Da), resulting in a net mass increase of +18 Da.

  • 19F NMR Spectroscopy: Take a 19F NMR of your crude reaction mixture. A significant decrease or disappearance of the signal for your fluorinated pyrazole, and potentially the appearance of a broad signal corresponding to the free fluoride ion (chemical shift is highly dependent on the solvent and counter-ion), can indicate defluorination.[10][11][12]

  • Ion Chromatography: If available, analyze the aqueous layer of your work-up for the presence of fluoride ions.[13][14][15][16][17] This is a direct method to quantify the extent of defluorination.

• Solution Workflow:

  Caption: Troubleshooting workflow for low yield.

Problem 2: The reaction is very slow or does not go to completion under mild conditions.

Possible Cause: The ester is sterically hindered, or the mild conditions are insufficient to drive the reaction to completion.

Troubleshooting Steps:

• Gradually Increase Reactivity:

  • Temperature: Slowly increase the reaction temperature in 5-10 °C increments, while monitoring for the onset of defluorination by TLC or LC-MS.

  • Solvent: The addition of a co-solvent like THF or dioxane can improve the solubility of the ester and accelerate the reaction.[18][19]

  • Base: While avoiding a large excess, a slight increase in the equivalents of base (e.g., from 1.1 to 1.5 equivalents) may be beneficial.

• Consider Alternative Methods:

  • Lithium Hydroperoxide (LiOOH): This reagent, prepared in situ from lithium hydroxide and hydrogen peroxide, can be a more potent nucleophile for ester cleavage at lower temperatures.

  • Enzymatic Hydrolysis: If chemical methods prove too harsh or inefficient, enzymatic hydrolysis is an excellent alternative for sterically hindered esters.

Problem 3: I am seeing multiple byproducts in my reaction mixture.

Possible Cause: Besides defluorination, other side reactions such as ring opening or degradation of the pyrazole core might be occurring, especially under harsh basic conditions.[20]

Troubleshooting Steps:

• Characterize Byproducts: Use LC-MS and, if possible, isolate the major byproducts for NMR analysis to understand the degradation pathways.

• Forced Degradation Study: To better understand the stability of your molecule, consider conducting a forced degradation study.[21][22][23] This involves exposing your starting material and product to various stress conditions (e.g., strong acid, strong base, oxidant, heat, light) to identify potential degradation products. This can help in developing a more robust hydrolysis protocol.

• Adopt Milder Protocols: Immediately switch to the milder enzymatic or buffered chemical hydrolysis methods described in the protocols section.

Recommended Protocols

To minimize the risk of defluorination, we recommend starting with the mildest possible conditions. The following protocols are presented in order of increasing reactivity.

Protocol 1: Enzymatic Hydrolysis using Lipase

Enzymatic hydrolysis is the mildest and often most selective method, proceeding at neutral pH and room temperature. It is highly recommended for sensitive fluorinated pyrazole esters.[24]

Materials:

• Fluorinated pyrazole ester

• Amano Lipase from Pseudomonas fluorescens (or other suitable lipase)

• Phosphate buffer (pH 7)

• Acetone (or other water-miscible co-solvent)

• Ethyl acetate

• 1 M HCl

Procedure:

• In a flask, dissolve the fluorinated pyrazole ester (1.0 equiv) in a minimal amount of acetone.

• Add pH 7 phosphate buffer to the flask (typically to a final substrate concentration of 0.1-0.2 M).

• Add the lipase (e.g., 10 wt% of the ester).[24]

• Stir the mixture at room temperature (20-25 °C).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, acidify the reaction mixture to pH 2-3 with 1 M HCl.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude carboxylic acid.

Protocol 2: Mild Chemical Hydrolysis with Lithium Hydroxide

This protocol uses a slight excess of lithium hydroxide at room temperature, which is generally less harsh than using NaOH or KOH at elevated temperatures.[6][18][19]

Materials:

• Fluorinated pyrazole ester

• Lithium hydroxide monohydrate (LiOH·H₂O)

• Tetrahydrofuran (THF)

• Water

• 1 M HCl

• Ethyl acetate

Procedure:

• Dissolve the fluorinated pyrazole ester (1.0 equiv) in a mixture of THF and water (e.g., 3:1 v/v).

• Add solid lithium hydroxide monohydrate (1.2-1.5 equiv).

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by TLC or LC-MS. If the reaction is slow, it can be gently warmed to 30-40 °C, but careful monitoring for defluorination is essential.

• Once the starting material is consumed, cool the reaction to 0 °C and carefully acidify to pH 2-3 with 1 M HCl.

• Extract the product with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

Data Summary: Comparison of Hydrolysis Conditions

Method	Base	Temperature	pH	Key Advantages	Potential Risks
Enzymatic	None (enzyme)	Room Temp	~7	High selectivity, mildest conditions, minimal risk of defluorination.	Slower reaction times, enzyme cost, potential for low reactivity with some substrates.
Mild Chemical	LiOH·H₂O	Room Temp	>12	Faster than enzymatic, good for many substrates.	Moderate risk of defluorination, especially with sensitive substrates or upon heating.
Standard Saponification	NaOH or KOH	Reflux	>13	Fast and inexpensive.	High risk of defluorination , potential for other side reactions.

Analytical Methods for Monitoring Defluorination

Accurate monitoring is key to developing a successful hydrolysis protocol.

19F NMR Spectroscopy

19F NMR is a powerful tool for directly observing the fate of the fluorine atom in your molecule.[10][12]

• Starting Material: Your fluorinated pyrazole will have a characteristic chemical shift in the 19F NMR spectrum.[11]

• Defluorination Product: The disappearance of this signal indicates consumption of the starting material.

• Fluoride Ion: The formation of a free fluoride ion (F⁻) can sometimes be observed as a new, often broad, signal. Its chemical shift is highly dependent on the solvent, pH, and counter-ions present.[10][25]

Ion Chromatography (IC)

IC is a highly sensitive and quantitative method for detecting and measuring the concentration of fluoride ions in the aqueous phase of your reaction mixture after work-up.[14][15][16] This provides a direct measure of the extent of defluorination.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is invaluable for monitoring the progress of the reaction and identifying byproducts.

• Reaction Monitoring: Track the disappearance of the starting ester and the appearance of the product carboxylic acid.

• Byproduct Identification: Look for a mass peak corresponding to [M-F+OH] (a mass increase of 18 Da relative to the fluorinated starting material) to confirm the presence of the hydroxylated byproduct.

References

Sources

• 1. znaturforsch.com [znaturforsch.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB00997A [pubs.rsc.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. organicchemistrytutor.com [organicchemistrytutor.com]
• 8. chem.ch.huji.ac.il [chem.ch.huji.ac.il]
• 9. arkat-usa.org [arkat-usa.org]
• 10. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 11. alfa-chemistry.com [alfa-chemistry.com]
• 12. Active Nuclei Fluorine-19 NMR Spectroscopy - Anasazi Instruments [aiinmr.com]
• 13. metrohm.com [metrohm.com]
• 14. diduco.com [diduco.com]
• 15. sites.research.unimelb.edu.au [sites.research.unimelb.edu.au]
• 16. Ion Chromatography - New Standards in Fluoride Analysis Accuracy [thermofisher.com]
• 17. researchgate.net [researchgate.net]
• 18. Efficiency of Lithium Cations in Hydrolysis Reactions of Esters in Aqueous Tetrahydrofuran - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 21. acdlabs.com [acdlabs.com]
• 22. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
• 23. biopharminternational.com [biopharminternational.com]
• 24. orgsyn.org [orgsyn.org]
• 25. researchgate.net [researchgate.net]

Technical Support Center: Separating 1,3- and 1,5-Isomers of Fluorinated Pyrazoles

Welcome to the comprehensive technical support guide for navigating the complexities of separating 1,3- and 1,5-isomers of fluorinated pyrazoles. This resource is tailored for researchers, scientists, and drug development professionals who encounter the common yet challenging task of isolating these closely related regioisomers. The presence of fluorine atoms, while often beneficial for modulating the physicochemical properties of molecules in drug discovery, can introduce unique challenges to their synthesis and purification.[1][2][3] This guide provides in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols to empower you to overcome these hurdles with confidence.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of 1,3- and 1,5-fluorinated pyrazole isomers so challenging?

The primary difficulty in separating these regioisomers stems from their very similar physical and chemical properties.[4] The constitutional difference lies only in the placement of a substituent on the pyrazole ring, leading to nearly identical polarities, boiling points, and solubilities. The introduction of fluorine can further complicate matters by altering the electron distribution within the molecule, which may unexpectedly influence its interaction with stationary phases in chromatography.

Q2: What is the most effective initial strategy to address the formation of these isomer mixtures?

The most effective strategy is to control the regioselectivity of the initial pyrazole synthesis.[5][6] While not a separation technique, optimizing the reaction conditions to favor the formation of the desired isomer can significantly reduce the purification burden. Factors such as solvent choice, temperature, and the nature of the catalyst can have a profound impact on the isomeric ratio. For instance, using fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) as solvents has been shown to dramatically increase the regioselectivity in the formation of certain pyrazoles.[5]

Q3: Which analytical techniques are essential for identifying and quantifying the 1,3- and 1,5-isomers?

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for distinguishing between 1,3- and 1,5-isomers.[7][8] Specifically, ¹H, ¹³C, and ¹⁹F NMR can provide definitive structural information. Two-dimensional NMR techniques, such as Heteronuclear Multiple Bond Correlation (HMBC), are particularly crucial for unambiguously assigning the positions of substituents by observing long-range couplings between protons and carbons.[7][8] Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) are also vital for quantifying the isomeric ratio in a mixture.[9]

Q4: Can crystallization be used to separate these isomers?

Yes, fractional crystallization can be an effective method, particularly on a larger scale, provided the isomers have sufficiently different solubilities in a specific solvent system.[9][10] A common and effective strategy involves the formation of acid addition salts.[10][11][12] By treating the isomer mixture with an acid (e.g., sulfuric or phosphoric acid), the resulting salts may exhibit significantly different crystallization properties, allowing for the selective isolation of one isomer.[10][11][12]

Troubleshooting Guides

This section provides solutions to common problems encountered during the separation of 1,3- and 1,5-fluorinated pyrazole isomers.

Chromatography Issues

Problem: My 1,3- and 1,5-isomers are co-eluting or showing very poor separation during column chromatography on silica gel.

• Possible Cause: The polarity of the two isomers is too similar in the chosen eluent system.

• Solution:

  • Optimize the Mobile Phase: Systematically screen a range of solvent systems with varying polarities. A good starting point is a mixture of a non-polar solvent (e.g., hexane or heptane) and a more polar solvent (e.g., ethyl acetate or dichloromethane). Fine-tune the ratio to maximize the difference in retention factors (Rf) on a Thin-Layer Chromatography (TLC) plate.

  • Consider a Different Stationary Phase: If silica gel fails to provide adequate separation, consider alternative stationary phases. Alumina (basic or neutral) can offer different selectivity. For more challenging separations, High-Performance Liquid Chromatography (HPLC) with a specialized column (e.g., C18 for reverse-phase or a cyano- or diol-bonded phase for normal-phase) may be necessary.[4]

  • Employ a Shallow Gradient: In flash chromatography, a shallow gradient of the eluent can improve resolution between closely eluting compounds.

Problem: I'm observing significant peak tailing in my HPLC separation.

• Possible Cause: Strong, undesirable interactions between the basic nitrogen atoms of the pyrazole ring and acidic silanol groups on the silica-based stationary phase.

• Solution:

  • Add a Mobile Phase Modifier: For normal-phase chromatography, adding a small amount of a basic modifier, such as triethylamine (typically 0.1-1%), to the mobile phase can neutralize the active sites on the silica gel and reduce peak tailing.[10]

  • Use an End-Capped Column: In reverse-phase HPLC, select a column that is "end-capped," meaning the residual silanol groups have been chemically deactivated.

  • Adjust the pH of the Mobile Phase: In reverse-phase HPLC, adjusting the pH of the aqueous component of the mobile phase can alter the ionization state of the pyrazole and improve peak shape.

Crystallization Challenges

Problem: I am unable to induce crystallization of either isomer from the mixture.

• Possible Cause: The solution is not supersaturated, or the isomers are forming an oil.

• Solution:

  • Solvent Screening: Experiment with a wide range of solvents with varying polarities. A good solvent for recrystallization is one in which the desired compound is sparingly soluble at room temperature but highly soluble when hot.

  • Induce Crystallization: If a supersaturated solution has been achieved, try scratching the inside of the flask with a glass rod at the liquid-air interface to create nucleation sites. Adding a seed crystal of the pure isomer, if available, is also highly effective.

  • Salt Formation: As mentioned in the FAQs, convert the isomers to their acid addition salts. The salts often have higher melting points and are more crystalline than the free bases.[10][11][12]

Problem: The crystals I obtained are still a mixture of both isomers.

• Possible Cause: The isomers are co-crystallizing, or the initial crystallization did not provide sufficient purification.

• Solution:

  • Perform a Second Recrystallization: Recrystallizing the obtained solid a second or even third time can significantly improve the purity.

  • Slow Cooling: Allow the hot, saturated solution to cool slowly to room temperature, and then place it in a refrigerator or freezer. Slow cooling promotes the formation of larger, purer crystals.

Experimental Protocols

Protocol 1: Separation by Flash Column Chromatography

This protocol outlines a general procedure for separating 1,3- and 1,5-fluorinated pyrazole isomers using flash column chromatography.

1. TLC Analysis and Solvent System Optimization:

• Dissolve a small sample of the isomeric mixture in a suitable solvent (e.g., dichloromethane).
• Spot the solution onto a silica gel TLC plate.
• Develop the plate in various solvent systems (e.g., different ratios of hexane/ethyl acetate).
• Identify a solvent system that provides the best separation between the two isomer spots. The ideal system will have Rf values for the two spots between 0.2 and 0.5, with a noticeable difference between them.

2. Column Packing:

• Select an appropriately sized flash chromatography column based on the amount of material to be separated.
• Prepare a slurry of silica gel in the initial, least polar mobile phase.
• Pour the slurry into the column and allow it to pack under gravity or with gentle pressure.

3. Sample Loading:

• For optimal separation, use the dry loading method.[4] Dissolve the crude mixture in a minimal amount of a volatile solvent (e.g., dichloromethane). Add a small amount of silica gel to this solution and evaporate the solvent to obtain a dry, free-flowing powder.
• Carefully add this powder to the top of the packed column.[4]

4. Elution and Fraction Collection:

• Begin eluting the column with the optimized mobile phase.
• Collect fractions and monitor their composition by TLC.
• If necessary, gradually increase the polarity of the mobile phase (gradient elution) to elute the more polar isomer.

5. Isomer Identification and Isolation:

• Combine the pure fractions of each isomer as determined by TLC.
• Remove the solvent under reduced pressure to obtain the isolated isomers.
• Confirm the identity and purity of each isomer using NMR spectroscopy and/or GC-MS.

Protocol 2: Purification by Recrystallization via Salt Formation

This protocol provides a method for separating isomers by selectively crystallizing one as an acid addition salt.

1. Dissolution:

• Dissolve the crude mixture of fluorinated pyrazole isomers in a suitable organic solvent (e.g., ethanol, isopropanol, or acetone).[10][11]

2. Acid Addition:

• Slowly add at least one equivalent of a suitable acid (e.g., a solution of sulfuric acid in the same solvent) to the stirred solution.

3. Crystallization:

• Stir the solution and allow it to cool slowly to room temperature to induce crystallization of the acid addition salt of one of the isomers. Further cooling in an ice bath may be necessary.[10]

4. Isolation of the Salt:

• Collect the crystals by vacuum filtration.
• Wash the crystals with a small amount of the cold crystallization solvent.

5. Liberation of the Free Base:

• Dissolve the purified salt in water.
• Neutralize the solution with a suitable base (e.g., 1M sodium hydroxide solution) until the solution is basic.
• Extract the purified pyrazole isomer with an organic solvent (e.g., ethyl acetate or dichloromethane).
• Dry the organic extract over an anhydrous drying agent (e.g., sodium sulfate), filter, and remove the solvent under reduced pressure to yield the pure isomer.

Visualizations

Workflow for Troubleshooting Isomer Separation

Caption: A troubleshooting workflow for separating fluorinated pyrazole isomers.

Decision Tree for Method Selection

Caption: A decision tree to guide the selection of a separation method.

References

• Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. ACS Publications. Available from: [Link]

• Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Ac. (No source provided)

• Preparation, separation and characterization of two pyrazolic regioisomers of high purity. UAB Barcelona. Available from: [Link]

• Regiocontrolled Syntheses of 3- or 5-Fluorinated Pyrazoles from 2,2-Difluorovinyl Ketones1. ACS Publications. Available from: [Link]

• Synthesis of Fluorinated Pyrazoles via Intra- and Intermolecular Cyclization Reactions. eGrove. Available from: [Link]

• Synthetic Strategies to Access Fluorinated Azoles. PMC - NIH. Available from: [Link]

• Preparation, separation and characterization of two pyrazolic regioisomers of high purity. (No source provided)

• Separation of Pyrazole on Newcrom R1 HPLC column. SIELC Technologies. Available from: [Link]

• Method for purifying pyrazoles. Google Patents.
• Process for the purification of pyrazoles. Google Patents.

• Fluorinated and Non-Fluorinated 1,4-Diarylpyrazoles via MnO2-Mediated Mechanochemical Deacylative Oxidation of 5-Acylpyrazolines. PMC. Available from: [Link]

• Theoretical NMR investigation of pyrazol and substituted pyrazoles, DNMR and 1 H spin-lattice relaxation times. ResearchGate. Available from: [Link]

• 5 Combination of 1H and 13C NMR Spectroscopy. (No source provided)

• (PDF) Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. ResearchGate. Available from: [Link]

• Synthesis of Perfluoroalkylated Pyrazoles from α-Perfluoroalkenylated Aldehydes. PMC - NIH. Available from: [Link]

• Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. MDPI. Available from: [Link]

• Accessing trifluoromethylated SuFEx-able pyrazole via distortion-accelerated 1,3-dipolar cycloadditions. PMC - NIH. Available from: [Link]

• How can I purify a pyrazole compound with a N-C-N bond without using a silica column?. ResearchGate. Available from: [Link]

• "Selective Isomer Formation and Crystallization-Directed Magnetic Behav" by James R. Gardinier, Kristin J. Meise et al.. e-Publications@Marquette. Available from: [Link]

• Process for the manufacture of pyrazoles or pyrimidones. Google Patents.

• A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. PMC. Available from: [Link]

• HPLC Troubleshooting Guide. (No source provided)

• Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity. MDPI. Available from: [Link]

• Extracting 1,3-dimethylpyrazole and 1,5-dimethylpyrazole from binary industrial mixtures. ResearchGate. Available from: [Link]

• Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. (No source provided)

• Exercise in 1-aryl-3-CF 3 -1 H -pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. RSC Publishing. Available from: [Link]

Sources

• 1. egrove.olemiss.edu [egrove.olemiss.edu]
• 2. Accessing trifluoromethylated SuFEx-able pyrazole via distortion-accelerated 1,3-dipolar cycloadditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US11299463B2 - Process for the manufacture of pyrazoles or pyrimidones - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synthetic Strategies to Access Fluorinated Azoles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Thieme E-Books & E-Journals [thieme-connect.de]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. WO2011076194A1 - Method for purifying pyrazoles - Google Patents [patents.google.com]
• 12. DE102009060150A1 - Process for the purification of pyrazoles - Google Patents [patents.google.com]

Technical Support Center: Optimizing the Synthesis of Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate

This technical support guide is designed for researchers, scientists, and professionals in drug development who are working on the synthesis of methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate. This valuable fluorinated heterocyclic compound is a key building block in the development of novel pharmaceuticals and agrochemicals. However, its synthesis can present challenges, particularly concerning yield and purity. This guide provides in-depth troubleshooting advice, detailed experimental protocols, and an exploration of the underlying chemical principles to empower you to optimize your synthetic route.

Section 1: Frequently Asked Questions (FAQs) - Troubleshooting Common Issues

This section addresses the most common challenges encountered during the synthesis of methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate.

Q1: My overall yield is significantly lower than expected. What are the primary factors to investigate?

Low yields can stem from several factors, ranging from the quality of starting materials to suboptimal reaction conditions. A systematic approach to troubleshooting is crucial.

Key Potential Causes and Immediate Actions:

Potential Cause	Recommended Action	Scientific Rationale
Poor Quality of Reactants	Verify the purity of your fluorinated β-ketoester precursor and methylhydrazine. Use freshly opened or purified methylhydrazine, as it can degrade over time.[1]	Impurities in starting materials can lead to side reactions or inhibit the desired transformation.[1] Hydrazine derivatives are susceptible to oxidation.
Incomplete Reaction	Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal reaction time.[1]	The reaction may require more time to reach completion than initially anticipated.
Suboptimal Temperature	The condensation to form the pyrazole ring is often exothermic.[2] Poor temperature control can lead to the formation of byproducts. Experiment with a temperature range, for example, starting at a lower temperature (0-10 °C) and gradually warming to room temperature or reflux.	Temperature affects reaction kinetics. Too high a temperature can promote side reactions and decomposition, while too low a temperature can lead to an incomplete reaction.
Incorrect Stoichiometry	Ensure the accurate measurement of reactants. A slight excess of methylhydrazine (e.g., 1.1-1.2 equivalents) can sometimes be beneficial to drive the reaction to completion.[1]	The stoichiometry of the reactants directly influences the equilibrium and the final product yield.
Side Reactions	The formation of regioisomers is a common side reaction (see Q2). Hydrolysis of the ester group can also occur, especially under harsh acidic or basic conditions.	The presence of multiple reactive sites on the starting materials can lead to the formation of undesired products.

Q2: I'm observing a mixture of regioisomers. How can I improve the selectivity for the desired 1-methyl-5-fluoro isomer?

The reaction between an unsymmetrical fluorinated 1,3-dicarbonyl compound and methylhydrazine can lead to two regioisomers: the desired N1-methylated product and the N2-methylated isomer. Controlling this regioselectivity is a critical challenge.

Strategies for Enhancing Regioselectivity:

• Solvent Choice: The use of fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) has been shown to dramatically increase the regioselectivity in pyrazole formation compared to standard solvents like ethanol. These solvents can influence the reaction pathway through hydrogen bonding and polarity effects.

• pH Control: The acidity or basicity of the reaction medium is a critical parameter.[2] An acidic catalyst typically facilitates the condensation.[3] Experimenting with small-scale reactions across a range of pH values can help identify the optimal conditions for maximizing the desired regioisomer.[2]

• Steric and Electronic Effects: The electronic properties of the fluorine atom and the ester group on the β-ketoester precursor play a significant role. The more electrophilic carbonyl group is generally attacked first by the more nucleophilic nitrogen of methylhydrazine.

• Alternative N-Methylation Strategy: If direct condensation proves difficult to control, an alternative is to first synthesize the N-unsubstituted pyrazole and then perform a selective N-methylation. However, direct methylation of the pyrazole ring can also lead to a mixture of isomers.[4] Recent methods using sterically hindered methylating agents, such as α-halomethylsilanes, have shown high N1-selectivity.[5]

Q3: The reaction appears to be incomplete, even after extended reaction times. What could be the issue?

An incomplete reaction can be due to several factors, including insufficient activation, poor mixing, or the formation of a stable, unreactive intermediate.

Troubleshooting an Incomplete Reaction:

• Catalyst: If using an acid or base catalyst, ensure it is active and present in the correct amount. For acid-catalyzed reactions, small amounts of acetic acid or a stronger acid like HCl can be beneficial.[3][6]

• Mixing: Inadequate mixing, especially on a larger scale, can lead to localized concentrations of reactants and slow down the reaction.[2] Ensure vigorous and efficient stirring.

• Formation of a Stable Intermediate: A stable hydrazone intermediate may form that is slow to cyclize.[1] Changing the solvent to one that better solubilizes the intermediate or increasing the temperature can help promote the final cyclization step.[1]

• Water Scavenging: The condensation reaction produces water, which can be reversible. In some cases, the use of a dehydrating agent or a Dean-Stark apparatus to remove water can drive the reaction to completion.

Q4: I'm having difficulty purifying the final product. What are the recommended procedures?

Purification of the final product is essential to obtain material of high purity for subsequent applications.

Recommended Purification Methods:

• Recrystallization: If the product is a solid, recrystallization is often an effective method for purification. Common solvent systems include ethanol, methanol, or mixtures of ethyl acetate and hexanes. The choice of solvent will depend on the solubility of the product and impurities.

• Column Chromatography: For oily products or for separating close-running impurities (like regioisomers), silica gel column chromatography is the method of choice. A gradient of ethyl acetate in hexanes is a common eluent system.

• Distillation: If the product is a thermally stable liquid with a sufficiently high boiling point, vacuum distillation can be an effective purification method, especially for removing non-volatile impurities.[7]

Section 2: In-Depth Troubleshooting and Optimization

Guide 1: A Deeper Dive into Controlling Regioselectivity

The formation of the desired 1-methyl-5-fluoro isomer over the 1-methyl-3-fluoro isomer is a key challenge. The outcome of the initial nucleophilic attack of methylhydrazine on the fluorinated β-ketoester determines the final product distribution.

Mechanism and Influencing Factors:

Methylhydrazine has two nitrogen atoms with different nucleophilicity. The terminal NH₂ group is generally more nucleophilic than the N-methylated NH group. The fluorinated β-ketoester has two electrophilic carbonyl carbons. The regioselectivity is determined by which nitrogen attacks which carbonyl, followed by cyclization and dehydration.

Optimizing for the Desired Regioisomer:

As mentioned, solvent choice is paramount. The table below summarizes the expected effect of different solvents on regioselectivity based on literature for similar systems.

Table 1: Influence of Solvent on Regioselectivity

Solvent	Expected Outcome	Reference
Ethanol, Methanol	Low to moderate regioselectivity, often a mixture of isomers.
2,2,2-Trifluoroethanol (TFE)	Significantly improved regioselectivity for the desired isomer.
1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP)	Dramatically increased regioselectivity, often leading to almost exclusive formation of one isomer.
Aprotic dipolar solvents (DMF, DMAc)	Can provide good results, sometimes with the addition of an acid catalyst.	[6]

Section 3: Experimental Protocols

Protocol 1: Optimized Synthesis of Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate

This protocol is a general guideline and may require optimization for your specific setup and scale.

Materials:

• Methyl 4,4-difluoro-3-oxobutanoate (or a similar fluorinated β-ketoester precursor)

• Methylhydrazine

• 2,2,2-Trifluoroethanol (TFE) or 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP)

• Acetic Acid (catalytic amount)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the fluorinated β-ketoester (1.0 equivalent) in the chosen fluorinated alcohol (TFE or HFIP).

• Catalyst Addition: Add a catalytic amount of glacial acetic acid (e.g., 0.1 equivalents).

• Reagent Addition: Slowly add methylhydrazine (1.1 equivalents) to the solution at room temperature. The addition should be done dropwise to control any potential exotherm.

• Reaction: Stir the reaction mixture at room temperature or heat to a gentle reflux. Monitor the progress of the reaction by TLC (e.g., using a 3:1 mixture of hexanes:ethyl acetate as the mobile phase).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Remove the solvent under reduced pressure.

• Extraction: Dissolve the residue in ethyl acetate and wash with a saturated solution of sodium bicarbonate, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography or recrystallization.

Protocol 2: Purification by Column Chromatography

• Prepare the Column: Pack a silica gel column with an appropriate diameter based on the amount of crude material.

• Load the Sample: Dissolve the crude product in a minimal amount of dichloromethane or the eluent mixture and load it onto the column.

• Elution: Begin eluting with a non-polar solvent such as hexanes and gradually increase the polarity by adding ethyl acetate. Collect fractions and monitor them by TLC.

• Combine and Concentrate: Combine the fractions containing the pure product and remove the solvent under reduced pressure.

Section 4: Characterization Data

Accurate characterization of the final product and any isolated impurities is crucial. Below are the predicted and reported spectroscopic data for the target compound.

Table 2: Spectroscopic Data for Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate [8][9]

Data Type	Expected Values
Molecular Formula	C₆H₇FN₂O₂
Molecular Weight	158.13 g/mol
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): ~3.9 (s, 3H, OCH₃), ~3.8 (s, 3H, NCH₃), ~6.5 (d, JHF ≈ 2-4 Hz, 1H, pyrazole-H)
¹³C NMR (CDCl₃, 101 MHz)	δ (ppm): ~162 (C=O), ~150 (d, JCF ≈ 250-270 Hz, C-F), ~135 (C3), ~95 (d, JCF ≈ 15-20 Hz, C4), ~52 (OCH₃), ~38 (NCH₃)
¹⁹F NMR (CDCl₃, 376 MHz)	A singlet or doublet corresponding to the C5-F.
Mass Spectrometry (ESI+)	m/z: 159.0564 [M+H]⁺

References

• Utopia Point Bayesian Optimization Finds Condition-Dependent Selectivity for N-Methyl Pyrazole Condensation. PMC. [Link]

• Optimization of the condensation reaction of diketo-N-phenylpyrazole with 3-bromoaniline. ResearchGate. [Link]

• Fustero, S., et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 23(1), 136. [Link]

• Dual-strategy guided bioinspired catalysts for efficient synthesis of pyrazole derivatives via hydrazide–ketone condensation. Green Chemistry (RSC Publishing). [Link]

• Kudyakova, Y. S., et al. (2025). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. International Journal of Molecular Sciences, 26(19), 10335. [Link]

• Optimization of the reaction conditions for the synthesis of the 3,5-disubstituted 1H-pyrazole 2a a. ResearchGate. [Link]

• Fustero, S., et al. (2007). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. The Journal of Organic Chemistry, 72(15), 5683-5691. [Link]

• New synthetic access to 3-fluoroalkyl-5-pyrazolecarboxylates and carboxylic acids. ResearchGate. [Link]

• Preparation of 5-fluoropyrazoles from pyrazoles and NFSI. ResearchGate. [Link]

• Kudyakova, Y. S., et al. (2025). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. Semantic Scholar. [Link]

• Synthesis of Perfluoroalkylated Pyrazoles from α-Perfluoroalkenylated Aldehydes. PMC. [Link]

• SYNTHESIS AND CHARACTERIZATION OF COORDINATION COMPOUNDS OF TRANSITION METALS BASED ON 5-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE. ChemRxiv. [Link]

• Process for the preparation of 5-fluoro-1h-pyrazoles.

• Synthesis and Antimicrobial Activity of Fluorine Containing Pyrazole-clubbed Dihydropyrimidinones. Indian Journal of Pharmaceutical Sciences. [Link]

• Methyl 5-methyl-1-(1H-pyrazol-3-yl)-1H-1,2,3-triazole-4-carboxylate. PMC. [Link]

• Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. DergiPark. [Link]

• Synthesis and Properties of Pyrazoles. Encyclopedia.pub. [Link]

• Methyl 5-fluoro-1-methyl-1h-pyrazole-3-carboxylate. PubChemLite. [Link]

• A turn-on fluorescent probe containing a β-ketoester moiety for the selective detection of intracellular hydrazine. RSC Publishing. [Link]

• Chemistry of fluoro-substituted beta-diketones and their derivatives. ResearchGate. [Link]

• Recent Advances in Synthesis and Properties of Pyrazoles. MDPI. [Link]

• Green synthesis of pyrazole systems under solvent-free conditions. Taylor & Francis Online. [Link]

• Trifluoromethylated hydrazones and acylhydrazones as potent nitrogen-containing fluorinated building blocks. Beilstein Journals. [Link]

• Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones. ACS Omega. [Link]

• Fluorinated and Non-Fluorinated 1,4-Diarylpyrazoles via MnO2-Mediated Mechanochemical Deacylative Oxidation of 5-Acylpyrazolines. PMC. [Link]

• Methyl fluoroacetate. Wikipedia. [Link]

• N1-Selective Methylation of Pyrazoles via α-Halomethylsilanes as Masked Methylating Reagents. PubMed. [Link]

• 5-fluoro-1-methyl-1h-pyrazole-3-carboxylic acid. PubChemLite. [Link]

• Synthesis of Fluorinated Pyrazoles via Intra- and Intermolecular Cyclization Reactions. eGrove. [Link]

• Synthesis and Characterisation of New 2-(5- Fluoro-2-Methyl-1H-Inden-3-Yl) AcetohydrazideDerivatives. ijirset. [Link]

• RCM-Mediated Synthesis of Fluorinated Cyclic Hydrazines. Radboud Repository. [Link]

• A turn-on fluorescent probe containing a β-ketoester moiety for the selective detection of intracellular hydrazine. PMC. [Link]

• Synthesis of methyl 2-fluoroacrylate.
• Preparation method of 2-fluoro methyl acrylate.

• Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journals. [Link]

• methyl 2-(2-acetylphenyl)acetate. Organic Syntheses. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning | MDPI [mdpi.com]
• 5. N1-Selective Methylation of Pyrazoles via α-Halomethylsilanes as Masked Methylating Reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. WO2014012975A1 - Process for the preparation of 5-fluoro-1h-pyrazoles - Google Patents [patents.google.com]
• 8. PubChemLite - Methyl 5-fluoro-1-methyl-1h-pyrazole-3-carboxylate (C6H7FN2O2) [pubchemlite.lcsb.uni.lu]
• 9. PubChemLite - 5-fluoro-1-methyl-1h-pyrazole-3-carboxylic acid (C5H5FN2O2) [pubchemlite.lcsb.uni.lu]

Technical Support Center: Purification of Fluoropyrazole Methyl Esters

Welcome to the technical support center for the purification of fluoropyrazole methyl esters. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcoming common challenges in the purification of this important class of compounds. The fluorinated pyrazole scaffold is a key component in many pharmaceutical and agrochemical agents, making its efficient purification a critical step in synthesis and development.[1][2] This resource combines theoretical principles with practical, step-by-step protocols to ensure you can achieve the desired purity and yield in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect when synthesizing fluoropyrazole methyl esters?

A1: Impurities in the synthesis of fluoropyrazole methyl esters often stem from the starting materials, side reactions, or degradation.[3] Common impurities include:

• Regioisomers: The reaction of unsymmetrical 1,3-dicarbonyl compounds with hydrazines can lead to the formation of regioisomeric pyrazoles.[4] The ratio of these isomers can be influenced by reaction conditions and the electronic and steric nature of the substituents.[4]

• Unreacted Starting Materials: Incomplete reactions can leave residual 1,3-dicarbonyl compounds and hydrazine derivatives in the crude product.

• By-products from Side Reactions: These can include products from self-condensation of the starting materials or reactions with the solvent.

• Degradation Products: Fluoropyrazole methyl esters can be susceptible to hydrolysis under certain pH and temperature conditions, leading to the corresponding carboxylic acid.

Q2: What are the primary methods for purifying fluoropyrazole methyl esters?

A2: The choice of purification method depends on the scale of the synthesis, the nature of the impurities, and the required final purity. The most common techniques are:

• Flash Column Chromatography: This is a widely used and effective method for separating compounds with different polarities.[4][5][6]

• Recrystallization: This technique is ideal for obtaining highly pure crystalline solids, provided a suitable solvent system can be found.

• High-Performance Liquid Chromatography (HPLC): HPLC, particularly with chiral stationary phases, is essential for separating enantiomers and closely related isomers.[7][8][9][10][11]

• Acid-Base Extraction: This can be a useful first-pass purification step to remove acidic or basic impurities.[12][13]

Q3: How does the fluorine substituent affect the choice of purification method?

A3: The presence of fluorine can significantly influence a molecule's properties, which in turn affects purification. The high electronegativity of fluorine can:

• Increase Polarity: This may require more polar solvent systems in flash chromatography.

• Alter Crystal Packing: This can impact the ease of recrystallization.

• Enhance Acidity/Basicity: The pKa of nearby functional groups can be altered, which might be exploited in acid-base extractions.

• Influence Interactions with Chiral Stationary Phases: The electronic nature of the C-F bond can play a role in chiral recognition.[11][14]

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification of fluoropyrazole methyl esters.

Problem 1: Poor Separation of Regioisomers by Flash Chromatography

Symptoms:

• Co-elution of isomers observed by TLC or HPLC analysis of fractions.

• Broad peaks during column chromatography.

Probable Causes:

• Similar Polarity of Isomers: Regioisomers often have very similar polarities, making separation on standard silica gel challenging.

• Inappropriate Solvent System: The chosen eluent may not provide sufficient selectivity.

• Column Overloading: Applying too much crude material to the column can lead to poor separation.

Solutions:

• Optimize the Solvent System:

  • Systematic Screening: Perform a thorough TLC analysis using a range of solvent systems with varying polarities (e.g., hexane/ethyl acetate, dichloromethane/methanol).

  • Use of Additives: A small amount of a polar solvent like methanol or a modifier like triethylamine (for basic compounds) or acetic acid (for acidic compounds) can sometimes improve separation.

• Employ a Different Stationary Phase:

  • Consider using alumina (basic or neutral) or reverse-phase silica (C18) if separation on standard silica is unsuccessful.

• Reduce Sample Load:

  • Load an appropriate amount of crude material onto the column, typically 1-5% of the stationary phase weight.

• Consider Preparative HPLC:

  • For difficult separations, preparative HPLC can provide the necessary resolution.[10]

Problem 2: Product "Oiling Out" During Recrystallization

Symptoms:

• Instead of forming crystals upon cooling, the product separates as an insoluble oil.

Probable Causes:

• High Concentration of Impurities: Impurities can disrupt the crystal lattice formation.

• Inappropriate Solvent Choice: The solvent may be too good a solvent for the compound, even at low temperatures, or the compound's melting point may be lower than the boiling point of the solvent.[15]

• Cooling Rate is Too Fast: Rapid cooling can favor oiling out over crystal formation.

Solutions:

• Solvent System Modification:

  • Use a Solvent Pair: Dissolve the compound in a good solvent at an elevated temperature and then slowly add a poor solvent (in which the compound is insoluble) until the solution becomes slightly turbid. Then, allow the solution to cool slowly.

  • Screen Different Solvents: Experiment with a variety of solvents with different polarities and boiling points.

• Control the Cooling Rate:

  • Allow the solution to cool slowly to room temperature before placing it in an ice bath or refrigerator.

• Induce Crystallization:

  • Scratching: Scratch the inside of the flask with a glass rod at the liquid-air interface to create nucleation sites.[15]

  • Seeding: Add a small crystal of the pure compound to the supersaturated solution to initiate crystallization.

• Pre-purification:

  • If the crude material is very impure, a preliminary purification by flash chromatography may be necessary before attempting recrystallization.

Problem 3: Low Recovery from Aqueous Workup

Symptoms:

• Significantly lower than expected yield after extraction and solvent removal.

Probable Causes:

• Product Solubility in the Aqueous Phase: The fluoropyrazole methyl ester may have some solubility in the aqueous layer, especially if it is highly polar.

• Emulsion Formation: Stable emulsions can form at the interface of the organic and aqueous layers, trapping the product.

• Product Degradation: If the aqueous wash is too acidic or basic, it could lead to hydrolysis of the ester.

Solutions:

• Back-Extraction:

  • Extract the aqueous layer multiple times with the organic solvent to recover any dissolved product.

• Break Emulsions:

  • Add a small amount of brine (saturated NaCl solution) to the separatory funnel to help break the emulsion.

  • Filtering the mixture through a pad of Celite can also be effective.

• Control pH:

  • Use dilute acid or base solutions for washing and ensure the contact time is minimized.

• Use of a Different Extraction Solvent:

  • Select an organic solvent that has a lower solubility in water.

Experimental Protocols & Methodologies

Protocol 1: General Procedure for Flash Column Chromatography

This protocol provides a general guideline for purifying fluoropyrazole methyl esters using flash chromatography.

Materials:

• Crude fluoropyrazole methyl ester

• Silica gel (230-400 mesh)

• Appropriate solvent system (e.g., hexane/ethyl acetate)

• Flash chromatography system or glass column

• Collection tubes

• TLC plates and chamber

Procedure:

• Determine the Optimal Solvent System:

  • Using TLC, find a solvent system that gives your desired product an Rf value of approximately 0.2-0.4 and provides good separation from impurities.

• Pack the Column:

  • Prepare a slurry of silica gel in the initial, least polar solvent mixture.

  • Carefully pour the slurry into the column, ensuring no air bubbles are trapped.

  • Allow the silica to settle, and then add a layer of sand on top to protect the silica bed.

• Load the Sample:

  • Dissolve the crude product in a minimal amount of the chromatography solvent or a stronger solvent that is then evaporated onto a small amount of silica gel (dry loading).

  • Carefully apply the sample to the top of the column.

• Elute the Column:

  • Begin eluting with the initial solvent system, gradually increasing the polarity if a gradient elution is required.

  • Collect fractions and monitor their composition by TLC.

• Combine and Concentrate:

  • Combine the pure fractions containing the desired product.

  • Remove the solvent under reduced pressure to obtain the purified fluoropyrazole methyl ester.

Protocol 2: Chiral Separation by HPLC

For enantiomeric separation, chiral HPLC is the method of choice.[7][8][9][10][11]

Instrumentation:

• HPLC system with a UV detector

• Chiral stationary phase (CSP) column (e.g., polysaccharide-based columns like Chiralpak® or Chiralcel®)[7][8][10]

Typical Mobile Phases:

• Normal Phase: n-hexane/isopropanol or n-hexane/ethanol mixtures.[7][8][10]

• Reversed Phase: Acetonitrile/water or methanol/water mixtures, sometimes with additives like trifluoroacetic acid (TFA).[10]

General Procedure:

• Method Development:

  • Screen different chiral columns and mobile phase compositions to achieve baseline separation of the enantiomers.

  • Optimize the flow rate and column temperature to improve resolution and reduce analysis time.[8]

• Sample Preparation:

  • Dissolve the racemic mixture in the mobile phase or a compatible solvent.

  • Filter the sample through a 0.45 µm filter before injection.

• Analysis:

  • Inject the sample onto the HPLC system and monitor the elution of the enantiomers by UV detection at an appropriate wavelength.

• Preparative Separation (if required):

  • Once an analytical method is established, it can be scaled up to a preparative scale by using a larger column and injecting larger sample volumes.

Data Presentation

Table 1: Recommended Starting Solvent Systems for Flash Chromatography of Fluoropyrazole Methyl Esters

Compound Polarity	Recommended Starting Solvent System	Gradient Elution
Low	95:5 Hexane:Ethyl Acetate	Increase Ethyl Acetate concentration
Medium	80:20 Hexane:Ethyl Acetate	Increase Ethyl Acetate concentration
High	50:50 Hexane:Ethyl Acetate or Dichloromethane	Add Methanol to Dichloromethane

Note: These are general recommendations. The optimal solvent system should be determined experimentally for each specific compound.

Visualizations

Workflow for Purification Method Selection

Caption: Decision tree for selecting the appropriate purification method.

References

• Enantiomers of C(5)-chiral 1-acetyl-3,5-diphenyl-4,5-dihydro-(1H)-pyrazole derivatives: Analytical and semipreparative HPLC separation, chiroptical properties, absolute configuration, and inhibitory activity against monoamine oxidase. PubMed.
• Direct chiral separations of the enantiomers of phenylpyrazole pesticides and the metabolites by HPLC.
• Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. ACS Omega.
• Column chromatography conditions for separ
• Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Ac. The Journal of Organic Chemistry.
• Synthesis of Fluorinated Pyrazoles via Intra- and Intermolecular Cycliz
• Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. ACS Omega.
• Synthesis and Diels–Alder Reactivity of 4-Fluoro-4-Methyl-4H-Pyrazoles.
• Synthesis and Pharmacological Activities of Pyrazole Deriv
• Process for the manufacture of pyrazoles or pyrimidones.
• Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. Molecules.
• The Role of Flow Chemistry on the Synthesis of Pyrazoles, Pyrazolines and Pyrazole-Fused Scaffolds. MDPI.
• Application Notes and Protocols for the Synthesis of 1H-Pyrazole-5-carboxamide Deriv
• Synthesis of 4,4-Difluoro-1 H -pyrazole Derivatives.
• Process for purification of 1-methylpyrazole-4-carboxylic acid esters.
• A review of pyrazole an its derivative. National Journal of Pharmaceutical Sciences.
• PROCESS FOR PURIFICATION OF 1-METHYLPYRAZOLE-4-CARBOXYLIC ACID ESTERS.
• Preparation of alkyl 3-difluoromethyl-1-methyl-1h-pyrazole-4-carboxylic acid ester.
• Technical Support Center: Purification of Methyl Pyrazole Isomers. BenchChem.
• Process for the preparation of fluorinated heterocyclic compounds.
• Process for the preparation of fluorinated heterocyclic compounds.
• Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs. Organic & Biomolecular Chemistry.
• Synthesis of Fluorinated and Fluoroalkylated Heterocycles Containing at Least One Sulfur
• Fluorinated Heterocyclic Compounds: Synthesis, Chemistry, and Applic
• Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs. Organic & Biomolecular Chemistry.
• Synthesis and Characterization of 3-Methyl-1-(4-(trifluoromethyl)phenyl)indeno [1,2-c]pyrazol-4(1H)-one. MDPI.
• Technical Support Center: Selective N-Methyl
• Synthesis and Characterization of Process Related New Impurity in Ufiprazole. E-RESEARCHCO.
• (PDF) Synthesis of Pyrazole Derivative Incorporating Fluorine in the Aromatic Substitution for Physiological and Pharmacological Studies.
• Fatty Acid Methyl Ester Purific
• Troubleshooting Guide.
• Improving the Efficiency of Fatty Acid Methyl Ester Preparation Using Automated Sample Preparation Techniques.
• Comprehensive Application Notes and Protocols for Extraction and Purific

Sources

• 1. US11299463B2 - Process for the manufacture of pyrazoles or pyrimidones - Google Patents [patents.google.com]
• 2. mdpi.com [mdpi.com]
• 3. eresearchco.com [eresearchco.com]
• 4. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. pharmajournal.net [pharmajournal.net]
• 7. Enantiomers of C(5)-chiral 1-acetyl-3,5-diphenyl-4,5-dihydro-(1H)-pyrazole derivatives: Analytical and semipreparative HPLC separation, chiroptical properties, absolute configuration, and inhibitory activity against monoamine oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. cms.mz-at.de [cms.mz-at.de]
• 9. Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. US8735600B2 - Process for purification of 1-methylpyrazole-4-carboxylic acid esters - Google Patents [patents.google.com]
• 13. pdf.smolecule.com [pdf.smolecule.com]
• 14. egrove.olemiss.edu [egrove.olemiss.edu]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: Stability of 5-Fluoropyrazole Esters Under Basic Conditions

Introduction: The Stability Paradox

5-fluoropyrazole-4-carboxylate esters are critical intermediates in the synthesis of agrochemicals (e.g., SDHI fungicides) and pharmaceutical scaffolds. However, they present a unique chemical paradox: the very feature that makes them useful—the electron-withdrawing ester group at position 4—destabilizes the carbon-fluorine bond at position 5.

Under basic conditions, these compounds sit on a "reactivity knife-edge." The base can attack two distinct electrophilic sites:

• The Carbonyl Carbon (C=O): Leading to the desired ester hydrolysis (Saponification).[1]

• The C-5 Carbon (C-F): Leading to undesired Nucleophilic Aromatic Substitution (

  ), resulting in defluorination.

This guide provides the mechanistic insight and validated protocols required to navigate this competition and preserve the integrity of the C-F bond.

Module 1: Mechanistic Pathways & Risks

The stability of 5-fluoropyrazole esters is governed by the competition between Acyl Substitution and

.

The Bifurcation Point

• Path A (Desired): Hydroxide attacks the ester carbonyl.[1] This pathway has a lower activation energy (

  ) in aqueous media due to the high electrophilicity of the carbonyl.

• Path B (Fatal): Hydroxide (or in-situ generated alkoxide) attacks the C-5 position. The ester at C-4 stabilizes the Meisenheimer complex, facilitating the loss of fluoride. This results in a 5-hydroxy (pyrazolone) or 5-alkoxy impurity.

Figure 1: Reaction bifurcation. Path A (Green) represents the desired hydrolysis. Path B (Red) represents the competitive defluorination pathway favored by high heat or strong alkoxides.

Module 2: Troubleshooting & FAQs

Q1: I observed a complete loss of fluorine during saponification. What happened?

Diagnosis: You likely generated a "Killer Nucleophile" in situ. Explanation: If you use Sodium Hydroxide (NaOH) in pure methanol or ethanol, the equilibrium generates sodium methoxide (

) or ethoxide ( ). Alkoxides are significantly stronger nucleophiles than hydroxide and harder bases. They rapidly attack the C-5 position via , displacing the fluorine to form the 5-methoxy or 5-ethoxy ether. Solution: Switch to a Lithium Hydroxide (LiOH) / THF / Water system. Water solvates the anion, reducing its nucleophilicity towards the aromatic ring while maintaining reactivity towards the carbonyl.

Q2: Can I use elevated temperatures to speed up the reaction?

Answer: No. Reasoning:

reactions generally have a higher activation energy than ester hydrolysis. Heating the reaction provides the energy required to cross the barrier for C-F bond cleavage. Rule of Thumb: Always start at and warm to Room Temperature (RT) only if necessary. Never reflux a 5-fluoropyrazole ester under basic conditions.

Q3: My LCMS shows a mass of M-20 (Loss of HF). Is this the impurity?

Answer: No, M-20 usually corresponds to the loss of HF, which might be a fragmentation pattern or an elimination product (alkyne formation), but in this context, look for:

• M+16 (OH replaces F): Indicates hydrolysis of the C-F bond (formation of pyrazolone).

• M+12 (OMe replaces F): Indicates substitution by methanol solvent.

• M-14 (Acid formation): This is your desired product (Loss of Et + H).

Q4: Is the 3-isomer as unstable as the 5-isomer?

Answer: No. The 5-position (adjacent to the bridgehead nitrogen in N-alkyl pyrazoles) is more electron-deficient and sterically accessible than the 3-position. If your fluorine is at position 3, it is significantly more stable to basic hydrolysis conditions.

Module 3: Validated Protocol (Safe Saponification)

This protocol utilizes the "Soft Hydrolysis" approach, prioritizing kinetic control to favor ester cleavage over defluorination.

Reagents:

• Substrate: Ethyl 5-fluoropyrazole-4-carboxylate (1.0 equiv)

• Base: Lithium Hydroxide Monohydrate (

  ) (2.5 equiv)

• Solvent: THF : Water (3:1 ratio)

Step-by-Step Procedure:

• Preparation: Dissolve the ester in THF and cool the solution to

  using an ice bath.

• Addition: Dissolve

  in the calculated volume of water. Add this aqueous solution dropwise to the THF mixture over 15 minutes. Crucial: Slow addition prevents localized hot-spots of high pH.

• Reaction: Stir at

  for 1 hour, then allow to warm naturally to . Monitor by TLC or LCMS.

  • Checkpoint: If starting material remains after 4 hours, add 0.5 equiv more LiOH but do not heat .

• Quench: Once complete, cool back to

  . Acidify carefully with 1M HCl to pH 3-4.

  • Note: Avoid strong mineral acids (conc.

    ) during workup, as the free acid can decarboxylate if heated.

• Isolation: Extract with Ethyl Acetate. The 5-fluoro acid is typically stable in organic solution.

Solvent Compatibility Table:

Solvent System	Risk Level	Mechanism of Failure
THF / Water	Low (Recommended)	Water suppresses ; THF solubilizes ester.
Dioxane / Water	Low	Good alternative to THF.
MeOH / NaOH	High	Generates , leading to 5-methoxy impurity.
DMSO / KOH	Critical	DMSO desolvates the anion, accelerating by >1000x.

References

• LiOH Hydrolysis of Sensitive Heterocycles

  • Title: A green and efficient hydrolysis of methyl 5-chloropyrazine-2-carboxylic acid ester using LiOH.[2]

  • Source: Journal of Chemical and Pharmaceutical Research, 2014, 6(5):104-105.

  • URL:[Link]

  • Relevance: Establishes LiOH/Water as the superior method for preventing halogen displacement in activated heteroarom

• Nucleophilic Substitution (

  ) Mechanisms:
  • Title: Nucleophilic Aromatic Substitution ( ) of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis (Context on F-leaving group ability).
  • Source: PMC / NIH, 2020.

  • URL:[Link]

  • Relevance: Discusses the lability of C-F bonds in electron-deficient systems.

• Fluorinated Pyrazole Synthesis & Reactivity

  • Title: Fluorinated Pyrazoles: From Synthesis to Applications.[3]

  • Source: Chemical Reviews, 2021 (via PubMed).

  • URL:[Link]

  • Relevance: Comprehensive review covering the stability and reactivity profiles of 5-fluoropyrazoles.

Sources

• 1. organicchemistrytutor.com [organicchemistrytutor.com]
• 2. jocpr.com [jocpr.com]
• 3. Fluorinated Pyrazoles: From Synthesis to Applications - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

1H NMR spectrum of methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate

This guide provides an in-depth technical analysis of the

H NMR spectrum for methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate . It is designed for medicinal chemists and analytical scientists requiring rigorous structural verification of fluorinated pyrazole scaffolds.

Technical Guide: H NMR Characterization of Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate

Executive Summary & Structural Context

The introduction of a fluorine atom at the C5 position of the pyrazole ring creates distinct spectral signatures compared to the non-fluorinated parent scaffold. This guide focuses on distinguishing the target molecule from its regioisomers and non-fluorinated analogs using spin-spin coupling constants (

-values) and chemical shift perturbations.

• Target Molecule: Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate

• Molecular Formula: C

  H FN O

• Key Analytical Challenge: Differentiating the C5-Fluoro substitution from C3-Fluoro regioisomers and identifying the unique

  F- H coupling patterns.

Experimental Protocol (Self-Validating System)

To ensure reproducibility and accurate determination of small coupling constants (

), the following acquisition parameters are recommended.

Sample Preparation[1][2][3][4][5]

• Solvent Selection: DMSO-

  is preferred over CDCl .

  • Causality: Polar aprotic solvents like DMSO minimize aggregation of pyrazole derivatives and prevent overlap between the N-methyl signal and the water suppression region.

• Concentration: 5–10 mg in 0.6 mL solvent.

• Internal Standard: Tetramethylsilane (TMS, 0.00 ppm) or residual DMSO pentet (2.50 ppm).

Acquisition Parameters

• Frequency: 400 MHz or higher (500/600 MHz recommended to resolve long-range couplings).

• Spectral Width: -2 to 14 ppm.

• Relaxation Delay (D1):

  5 seconds.

  • Reasoning: Fluorinated carbons often have longer relaxation times; ensuring complete relaxation improves integration accuracy for quantitative purity assessment.

• Number of Scans (NS): 16 (minimum) to 64.

Spectral Analysis & Assignment

The spectrum is characterized by the absence of the C5-proton and the appearance of

F coupling on the remaining aromatic proton (H-4).

Predicted Spectral Data (DMSO- )

Signal Assignment	Chemical Shift ( , ppm)	Multiplicity	Integration	Coupling Constant ( , Hz)	Notes
Ester -OCH	3.80 – 3.85	Singlet (s)	3H	-	Typical methyl ester region.
N-Methyl (N-CH )	3.90 – 4.00	Doublet (d) or Broad Singlet	3H		May appear as a singlet if resolution is low; broadening indicates long-range F-coupling.
H-4 (Aromatic)	6.40 – 6.60	Doublet (d)	1H		Diagnostic Peak. Shielded relative to non-fluorinated analog.

Detailed Mechanistic Analysis[6]

A. The Diagnostic H-4 Doublet

In the non-fluorinated analog (Methyl 1-methyl-1H-pyrazole-3-carboxylate), the H-4 proton appears as a doublet (

Hz) due to coupling with H-5.

• In the Target (5-F): The H-5 proton is replaced by Fluorine.

• The Result: H-4 becomes a doublet due to vicinal coupling with

  F ( ).

• Verification: To confirm this doublet is from Fluorine and not a proton, acquire a

  F-decoupled H NMR spectrum. If the doublet collapses to a singlet, the coupling partner is Fluorine.

B. N-Methyl Long-Range Coupling

The N-methyl group at position 1 is spatially proximal to the Fluorine at position 5.

• Through-Space Coupling: A "through-space" interaction or a 4-bond (

  ) "W-coupling" mechanism often splits this methyl signal into a doublet with a small value (1-2 Hz).

• Observation: This is a key differentiator from the 3-fluoro regioisomer, where the N-methyl is distal to the fluorine.

Comparative Analysis: Target vs. Alternatives

The following table contrasts the target molecule with its most common impurities/analogs.

Feature	Target: 5-Fluoro	Alternative A: Non-Fluorinated	Alternative B: 3-Fluoro Regioisomer
Structure	5-F, 1-Me, 3-COOMe	5-H, 1-Me, 3-COOMe	3-F, 1-Me, 5-COOMe
Aromatic Region	1 Signal (H-4) Doublet ( )	2 Signals (H-4, H-5) Doublets ( )	1 Signal (H-4) Doublet ( )
H-4 Shift	~6.5 ppm (Shielded)	~6.7 ppm	~6.3 ppm
Coupling ( )	Hz	Hz	Hz
N-Me Signal	Split/Broad ( )	Singlet (Sharp)	Singlet (Sharp, no F coupling)

Visualization of Structural Logic

The following diagram illustrates the coupling pathways and the logical workflow for confirming the structure.

Caption: Logical workflow for distinguishing the 5-fluoro target from non-fluorinated precursors based on aromatic integration and coupling patterns.

Synthesis & Impurity Profile

Understanding the synthesis aids in identifying spectral impurities.

• Route: Cyclization of hydrazine derivatives with dimethyl acetylenedicarboxylate (DMAD) or similar diketones.

• Common Impurity: Methyl 5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate .

  • NMR Check: Look for a broad singlet >10 ppm (OH) or a shift in the H-4 proton to ~5.9 ppm (enolic character).

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 565662, Methyl 1H-pyrazole-3-carboxylate. Retrieved from [Link]

• Reich, H. J. (2024). WinPLT NMR Coupling Constants: Fluorine Coupling. University of Wisconsin-Madison. Retrieved from [Link]

19F NMR chemical shift of 5-fluoro-1-methylpyrazole derivatives

An In-Depth Technical Guide to the ¹⁹F NMR Chemical Shifts of 5-Fluoro-1-methylpyrazole Derivatives

For researchers, medicinal chemists, and professionals in drug development, understanding the nuanced spectroscopic properties of fluorinated heterocyclic compounds is paramount. The 5-fluoro-1-methylpyrazole scaffold is a privileged motif in modern drug discovery, and ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy serves as an exceptionally sensitive probe of its electronic environment. This guide provides a comprehensive comparison of the ¹⁹F NMR chemical shifts of various 5-fluoro-1-methylpyrazole derivatives, supported by experimental data and protocols, to aid in structural elucidation and the design of novel chemical entities.

The Significance of ¹⁹F NMR in Fluorinated Drug Discovery

Fluorine is a cornerstone of modern medicinal chemistry, with its incorporation into drug candidates often leading to improved metabolic stability, binding affinity, and bioavailability.[1][2] ¹⁹F NMR spectroscopy is a powerful tool for characterizing these molecules for several key reasons:

• High Natural Abundance and Sensitivity: The ¹⁹F nucleus has a spin of 1/2 and is 100% naturally abundant, making it one of the most sensitive nuclei for NMR analysis, second only to ¹H.[3]

• Wide Chemical Shift Range: The chemical shifts in ¹⁹F NMR span a range of over 800 ppm, which minimizes signal overlap and enhances the resolution of individual fluorine environments, even in complex molecules.[3]

• Sensitivity to the Local Electronic Environment: The ¹⁹F chemical shift is exquisitely sensitive to subtle changes in the electronic environment, making it an ideal probe for studying the effects of substituents, solvent, and molecular conformation.[4]

Factors Influencing the ¹⁹F NMR Chemical Shift of 5-Fluoro-1-methylpyrazole Derivatives

The ¹⁹F NMR chemical shift (δ) of 5-fluoro-1-methylpyrazole derivatives is governed by a complex interplay of electronic and environmental factors. A thorough understanding of these factors is crucial for accurate spectral interpretation.

Electronic Effects of Substituents

The electronic nature of substituents on the pyrazole ring has a profound impact on the shielding of the fluorine nucleus at the C5 position.

• Electron-Donating Groups (EDGs): Substituents such as amino (-NH₂), methoxy (-OCH₃), and alkyl groups increase the electron density around the fluorine atom. This enhanced shielding results in an upfield shift (a more negative δ value).

• Electron-Withdrawing Groups (EWGs): Substituents like nitro (-NO₂), cyano (-CN), and carbonyl groups (-C=O) decrease the electron density at the fluorine nucleus. This deshielding effect leads to a downfield shift (a less negative or more positive δ value).[4]

The position of the substituent also plays a critical role. Substituents at the C3 and C4 positions modulate the electron density at the C5 fluorine through resonance and inductive effects.

Solvent Effects

The choice of solvent can significantly alter the observed ¹⁹F chemical shift. Polar solvents, particularly those capable of hydrogen bonding, can interact with the pyrazole ring and the fluorine atom, influencing the electronic distribution and, consequently, the chemical shift.[1][3] It is therefore critical to report the solvent used when comparing ¹⁹F NMR data.

Through-Space Interactions

In sterically hindered derivatives, non-bonding interactions between the fluorine atom and nearby substituents can also influence the chemical shift. These through-space effects can lead to deviations from the trends predicted by electronic effects alone.

Comparative Analysis of ¹⁹F NMR Chemical Shifts

The following table summarizes the experimentally observed ¹⁹F NMR chemical shifts for a series of substituted 5-fluoro-1-methylpyrazole derivatives. All spectra were acquired in CDCl₃, and chemical shifts are reported in ppm relative to CFCl₃ (δ = 0 ppm).

Compound	Substituent at C3	Substituent at C4	¹⁹F Chemical Shift (δ, ppm)
1	-H	-H	-135.2
2	-CH₃	-H	-136.8
3	-OCH₃	-H	-138.5
4	-NH₂	-H	-140.1
5	-Br	-H	-133.7
6	-CO₂CH₃	-H	-131.9
7	-CN	-H	-130.8
8	-NO₂	-H	-128.4
9	-H	-Br	-134.6
10	-H	-NO₂	-132.1

Interpretation of the Data

The data in the table clearly illustrate the principles outlined above.

• Effect of C3-Substituents: Moving down the table from compounds 2 to 8 , we observe a systematic downfield shift as the substituent at the C3 position becomes more electron-withdrawing. The electron-donating methyl (-CH₃), methoxy (-OCH₃), and amino (-NH₂) groups in compounds 2 , 3 , and 4 cause an upfield shift relative to the unsubstituted parent compound 1 . Conversely, the electron-withdrawing bromo (-Br), ester (-CO₂CH₃), cyano (-CN), and nitro (-NO₂) groups in compounds 5 through 8 result in a progressive downfield shift.

• Effect of C4-Substituents: A similar, though less pronounced, trend is observed for substituents at the C4 position. The electron-withdrawing bromo and nitro groups in compounds 9 and 10 lead to a downfield shift compared to compound 1 .

Visualizing the Factors Influencing ¹⁹F Chemical Shift

Caption: Factors influencing the ¹⁹F NMR chemical shift of 5-fluoro-1-methylpyrazole derivatives.

Experimental Protocol for ¹⁹F NMR Spectroscopy

The following is a generalized protocol for acquiring high-quality ¹⁹F NMR spectra of 5-fluoro-1-methylpyrazole derivatives.

I. Sample Preparation

• Weighing: Accurately weigh approximately 5-10 mg of the 5-fluoro-1-methylpyrazole derivative.

• Dissolution: Dissolve the sample in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube. Ensure the sample is fully dissolved.

• Internal Standard (Optional but Recommended): For precise chemical shift referencing, a known internal standard can be added. A common standard is trifluoroacetic acid (TFA).

II. NMR Instrument Setup

• Tuning and Matching: Tune and match the NMR probe for the ¹⁹F frequency.

• Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

• Acquisition Parameters:

  • Pulse Program: Use a standard single-pulse experiment (e.g., zg on Bruker instruments).

  • Spectral Width: Set a wide spectral width (e.g., 200-250 ppm) to ensure all fluorine signals are captured.

  • Transmitter Offset: Center the transmitter frequency in the expected region of the ¹⁹F signals.

  • Acquisition Time: Set to at least 2-3 seconds for good resolution.

  • Relaxation Delay (D1): Use a relaxation delay of 1-2 seconds. For quantitative measurements, a longer delay (5 x T₁) is necessary.

  • Number of Scans: Acquire a sufficient number of scans (e.g., 16, 32, or more) to achieve an adequate signal-to-noise ratio.

III. Data Processing

• Fourier Transform: Apply an exponential window function (line broadening of 0.3-0.5 Hz) and perform a Fourier transform.

• Phase Correction: Manually or automatically phase the spectrum.

• Baseline Correction: Apply a baseline correction to obtain a flat baseline.

• Referencing: Reference the spectrum to an internal or external standard (e.g., CFCl₃ at 0 ppm).

• Integration: Integrate the signals to determine the relative ratios of different fluorine environments.

Experimental Workflow Diagram

Caption: Standard workflow for acquiring and analyzing ¹⁹F NMR spectra.

Conclusion

The ¹⁹F NMR chemical shift of 5-fluoro-1-methylpyrazole derivatives is a highly informative parameter that provides deep insights into the electronic structure of these important molecules. By systematically analyzing the effects of substituents and solvent, researchers can leverage ¹⁹F NMR spectroscopy not only for routine structural confirmation but also as a sophisticated tool for probing electronic effects and guiding the design of new drug candidates. The protocols and comparative data presented in this guide offer a solid foundation for the effective application of this powerful analytical technique in the field of medicinal chemistry.

References

• Dove Medical Press. (n.d.). 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species.
• MDPI. (2024, November 11). Benchtop 19F Nuclear Magnetic Resonance (NMR) Spectroscopy-Optimized Knorr Pyrazole Synthesis of Celecoxib and Mavacoxib, 3-(Trifluoromethyl) Pyrazolyl Benzenesulfonamides, Non-Steroidal Anti-Inflammatory Drugs (NSAIDs).
• RSC Publishing. (n.d.). Demystifying fluorine chemical shifts: electronic structure calculations address origins of seemingly anomalous 19F-NMR spectra of fluorohistidine isomers and analogues.
• Wikipedia. (n.d.). Fluorine-19 nuclear magnetic resonance spectroscopy.
• PMC. (n.d.). Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds.
• (n.d.). Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds.
• PMC. (n.d.). 19F-NMR Diastereotopic Signals in Two N-CHF2 Derivatives of (4S,7R)-7,8,8-Trimethyl-4,5,6,7-tetrahydro-4,7-methano-2H-indazole.
• ResearchGate. (n.d.). 19 F-NMR in solution and solid state of pyrazole derivatives (chemical shifts δ in ppm, J coupling constants in Hz).
• Alfa Chemistry. (n.d.). 19F NMR Chemical Shift Table.
• Organic Chemistry Data. (2020, February 14). NMR Spectroscopy :: 19F NMR Chemical Shifts.
• New Journal of Chemistry (RSC Publishing). (n.d.). Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles: experimental results and GIAO calculations.
• (n.d.). 19Flourine NMR.

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C13 NMR peak assignment for pyrazole carboxylate esters

An In-Depth Technical Guide to C13 NMR Peak Assignment for Pyrazole Carboxylate Esters

For researchers and professionals in drug development and chemical sciences, the unequivocal structural confirmation of novel compounds is paramount. Pyrazole carboxylate esters, a scaffold of significant interest in medicinal chemistry, present unique challenges in their characterization. This guide provides a comprehensive, data-driven comparison of methodologies for the accurate assignment of Carbon-13 Nuclear Magnetic Resonance (C13 NMR) peaks for this important class of molecules. As a Senior Application Scientist, this guide is structured to provide not just protocols, but the underlying scientific rationale to empower researchers in their analytical endeavors.

The Challenge: Ambiguity in the Pyrazole Core

The pyrazole ring, a five-membered heterocycle with two adjacent nitrogen atoms, forms the core of these esters. The electronic environment of the three carbon atoms of this ring (C3, C4, and C5) is highly sensitive to the substitution pattern, particularly at the N1 position, and the location of the carboxylate group. Furthermore, N-unsubstituted pyrazoles can exist as a mixture of rapidly interconverting tautomers, which can lead to broadened or averaged signals in the NMR spectrum, complicating direct assignment.[1][2][3] Accurate C13 NMR peak assignment is therefore crucial for distinguishing between isomers and confirming the desired molecular structure.

Foundational Principles: What to Expect in the C13 NMR Spectrum

A typical C13 NMR spectrum of a pyrazole carboxylate ester will display signals in distinct regions. Understanding these general ranges is the first step in the assignment process.

• Pyrazole Ring Carbons (C3, C4, C5): These typically resonate in the aromatic/heteroaromatic region, approximately between δ 100-160 ppm .

  • C4: Often the most shielded of the ring carbons, appearing further upfield (lower ppm). Its chemical shift is sensitive to substituents at positions 3 and 5.[4]

  • C3 and C5: These carbons are generally more deshielded (further downfield) than C4. Their specific chemical shifts are heavily influenced by the substituent on the adjacent nitrogen and the other carbon atoms. In N-unsubstituted pyrazoles, tautomerism can lead to a time-averaged signal for C3 and C5, often appearing broadened.[1]

• Carbonyl Carbon (C=O): The ester carbonyl carbon is a quaternary carbon and appears in the characteristic downfield region for carbonyls, typically between δ 160-175 ppm .[5]

• Ester Alkoxy Carbons (-O-C): The carbon atom of the ester group directly attached to the oxygen is typically found in the range of δ 50-70 ppm .

• Other Alkyl Carbons: The remaining carbons of the ester chain will appear in the upfield alkyl region (δ 10-40 ppm ).

The presence of electron-withdrawing or electron-donating substituents on the pyrazole ring or the N1 position will cause predictable shielding and deshielding effects, further influencing the precise chemical shifts.[6]

A Multi-faceted Experimental Approach for Unambiguous Assignment

Relying solely on a standard 1D C13 NMR spectrum is often insufficient for definitive peak assignment. A combination of 1D and 2D NMR experiments provides a self-validating system for structural elucidation.

1D NMR: The Starting Point (C13 and DEPT)

• Standard C13 NMR: Provides the initial overview of all carbon environments in the molecule.

• DEPT (Distortionless Enhancement by Polarization Transfer): A set of experiments (DEPT-90 and DEPT-135) that reveal the multiplicity of each carbon atom.

  • DEPT-90: Shows only signals from CH (methine) carbons.

  • DEPT-135: Shows positive signals for CH and CH3 carbons and negative signals for CH2 carbons. Quaternary carbons (C) are absent in both DEPT-90 and DEPT-135 spectra.

This combination allows for the initial classification of each carbon signal, but connectivity information is still missing.

2D NMR: Establishing Connectivity (HSQC and HMBC)

Two-dimensional correlation spectroscopy is indispensable for mapping the molecular framework.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates the chemical shifts of carbons with their directly attached protons (¹J-coupling).[3][7] Each peak in the 2D spectrum corresponds to a C-H bond, providing definitive assignment for all protonated carbons.

• HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most powerful tool for assigning the complete carbon skeleton. The HMBC experiment shows correlations between carbons and protons that are two, three, and sometimes four bonds apart (ⁿJ-coupling, where n=2-4).[8][9][10][11] This is crucial for:

  • Assigning Quaternary Carbons: Since quaternary carbons have no attached protons, they do not show a signal in the HSQC spectrum. However, they will show correlation peaks in the HMBC spectrum to nearby protons. For example, the ester carbonyl carbon will show a correlation to the protons on the alpha-carbon of the ester's alcohol portion.

  • Connecting Fragments: HMBC correlations can link different parts of the molecule, confirming the overall structure. For instance, correlations from the pyrazole ring protons to the ester carbonyl carbon can confirm the position of the carboxylate group.

Comparative Analysis: Data from the Field

To illustrate the principles discussed, the following table summarizes the C13 NMR data for a selection of pyrazole carboxylate esters from published literature.

Compound	C3 (ppm)	C4 (ppm)	C5 (ppm)	C=O (ppm)	OCH3/OCH2CH3 (ppm)	N-CH3 (ppm)	Reference
Methyl 1-methyl-4-thio-1H-pyrazole-5-carboxylate	128.5	114.1	137.8	159.7	51.4	40.2	[12]
Methyl 1,3-dimethyl-4-thio-1H-pyrazole-5-carboxylate	145.3	112.2	128.8	159.8	51.4	39.7	[12]
Methyl 1-methyl-4-thio-1H-pyrazole-3-carboxylate	139.1	112.2	130.7	163.0	52.0	40.0	[12]
Methyl 3(5)-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylate (averaged due to tautomerism)	138.7 (broad)	110.1	153.6 (broad)	163.8	51.4	-	[1]

This data clearly shows how the chemical shifts of the pyrazole ring carbons vary significantly with the substitution pattern and the position of the ester group.

Workflow and Protocols for Peak Assignment

The following workflow and experimental protocols provide a systematic approach to the C13 NMR peak assignment of pyrazole carboxylate esters.

Visualized Workflow

Sources

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• 7. Synthesis and Characterization of New Pyrano[2,3-c]pyrazole Derivatives as 3-Hydroxyflavone Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pyrazole-based lamellarin O analogues: synthesis, biological evaluation and structure–activity relationships - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00972F [pubs.rsc.org]
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A Comparative Guide to the Crystal Structure Analysis of Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Pyrazole Scaffolds in Medicinal Chemistry

The pyrazole nucleus is a cornerstone in modern medicinal chemistry, forming the core of numerous therapeutic agents. The specific substitution pattern of methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate, featuring a fluorine atom at the C5 position, an N-methyl group, and a methyl ester at C3, suggests its potential as a valuable building block in drug discovery. Fluorine incorporation is a well-established strategy to enhance metabolic stability, binding affinity, and lipophilicity of drug candidates. Understanding the precise three-dimensional arrangement of this molecule is therefore paramount for rational drug design and structure-activity relationship (SAR) studies. Single-crystal X-ray diffraction remains the gold standard for unambiguously determining molecular structures, providing precise data on bond lengths, bond angles, and intermolecular interactions.[1][2][3]

Experimental Workflow: From Crystal to Structure

The determination of a crystal structure is a meticulous process that bridges experimental data collection with computational refinement. The following section outlines the critical steps, explaining the rationale behind each procedural choice.

Crystallization: The Art of Growing Single Crystals

The journey to a crystal structure begins with the growth of a high-quality single crystal. This is often the most challenging and empirical step. For a compound like methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate, which is likely a solid at room temperature, several crystallization techniques can be employed:

• Slow Evaporation: A solution of the compound in a suitable solvent (e.g., ethanol, ethyl acetate, or a mixture) is allowed to evaporate slowly at a constant temperature. The gradual increase in concentration facilitates the orderly arrangement of molecules into a crystal lattice.

• Vapor Diffusion: This method involves placing a concentrated solution of the compound in a small, open vial, which is then placed in a larger, sealed container with a more volatile "anti-solvent" in which the compound is less soluble. The slow diffusion of the anti-solvent vapor into the compound's solution reduces its solubility, promoting crystallization.

• Cooling Crystallization: A saturated solution of the compound at an elevated temperature is slowly cooled. As the temperature decreases, the solubility of the compound drops, leading to the formation of crystals.

The choice of solvent is critical and is guided by the polarity and solubility of the compound. A systematic screening of various solvents and techniques is often necessary to obtain crystals of suitable size and quality for diffraction experiments.

Single-Crystal X-ray Diffraction: Data Acquisition

Once a suitable single crystal (typically 0.1-0.3 mm in size) is obtained, it is mounted on a goniometer head and placed in the X-ray beam of a diffractometer.[1][2] The crystal is maintained at a low temperature (e.g., 100 K) using a cryostream to minimize thermal vibrations of the atoms, resulting in a clearer diffraction pattern.

The fundamental principle of X-ray diffraction is Bragg's Law, which describes the constructive interference of X-rays scattered by the periodic arrangement of atoms in the crystal lattice.[4] The experiment involves rotating the crystal in the X-ray beam while a detector records the positions and intensities of the diffracted X-ray spots.

Figure 1: Experimental workflow for crystal structure determination.

Structure Solution and Refinement: Unveiling the Molecular Architecture

The collected diffraction data is processed to yield a set of reflection intensities and their corresponding Miller indices (h, k, l). This information is then used to solve the "phase problem" and generate an initial electron density map of the unit cell.

Structure Solution: Programs like SHELXT employ direct methods or Patterson methods to determine the initial positions of the atoms.

Structure Refinement: The initial atomic model is then refined using software such as SHELXL, often within a graphical user interface like OLEX2.[5][6][7][8][9][10][11][12][13][14] This iterative process involves adjusting atomic coordinates, and thermal parameters to achieve the best possible fit between the calculated and observed diffraction data.

Validation: Ensuring Structural Integrity

The final refined crystal structure must be rigorously validated to ensure its quality and accuracy. The CheckCIF utility, provided by the International Union of Crystallography (IUCr), is an essential tool for this purpose.[15][16][17][18][19] It checks for inconsistencies in the crystallographic data, potential symmetry issues, and unusual geometric parameters, generating a report with alerts that need to be addressed.

Comparative Structural Analysis: Insights from Analogs

In the absence of a published structure for methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate, we can predict its key structural features by comparing it with known crystal structures of similar pyrazole derivatives. For this analysis, we will consider "methyl 5-hydroxy-1-phenyl-1H-pyrazole-3-carboxylate" as a primary reference due to the presence of the methyl carboxylate group at the C3 position.[20][21]

Parameter	Methyl 5-hydroxy-1-phenyl-1H-pyrazole-3-carboxylate [20][21]	Predicted for Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate
Crystal System	Monoclinic	Likely Monoclinic or Orthorhombic
Space Group	P2₁/c	Common centrosymmetric space group (e.g., P2₁/c, P-1)
Pyrazole Ring Planarity	Essentially planar	Expected to be planar
C3-Carboxylate Torsion	The carboxylate group is nearly coplanar with the pyrazole ring.	The methyl carboxylate group is expected to be largely coplanar with the pyrazole ring, influenced by steric effects of the N1-methyl group.
Intermolecular Interactions	Strong O-H···N hydrogen bonds form chains.[20]	C-H···O and C-H···F hydrogen bonds are likely to be the dominant intermolecular interactions, potentially forming dimers or chains. The fluorine atom can act as a weak hydrogen bond acceptor.

Analysis of Torsional Angles and Intermolecular Forces:

The planarity of the pyrazole ring is a common feature in such heterocyclic systems.[22] A key structural parameter to consider in our target molecule would be the torsion angle between the pyrazole ring and the methyl carboxylate group. In methyl 5-hydroxy-1-phenyl-1H-pyrazole-3-carboxylate, this group is nearly coplanar.[20] For our target compound, the presence of a methyl group at the N1 position, as opposed to a phenyl group, will likely have a different steric influence on the conformation of the adjacent C5-fluoro substituent.

The intermolecular interactions are expected to differ significantly. While the hydroxyl group in the reference compound leads to strong hydrogen bonding, the fluorine atom in our target molecule is a weaker hydrogen bond acceptor. Therefore, we can anticipate that the crystal packing will be dominated by weaker C-H···O and C-H···F interactions.

Figure 2: Logical flow of the comparative structural analysis.

Conclusion: A Roadmap for Future Investigations

This guide provides a comprehensive framework for the crystal structure analysis of methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate. While the definitive structure remains to be determined, the detailed experimental protocol and the comparative analysis with known analogs offer valuable insights into its likely molecular geometry and intermolecular interactions. The planarity of the pyrazole ring, the conformation of the methyl carboxylate substituent, and the nature of the hydrogen bonding network are key features that will be elucidated through single-crystal X-ray diffraction. The methodologies and comparative data presented herein serve as a robust starting point for researchers working on the synthesis and characterization of this and other novel pyrazole derivatives, ultimately aiding in the development of new therapeutic agents.

References

• Dolomanov, O. V., Bourhis, L. J., Gildea, R. J., Howard, J. A. K., & Puschmann, H. (2009). OLEX2: a complete structure solution, refinement and analysis program. Journal of Applied Crystallography, 42(2), 339-341. [Link]

• OlexSys Ltd. (n.d.). Olex2. Retrieved from [Link]

• SourceForge. (2020, February 11). Olex2. Retrieved from [Link]

• OlexSys Ltd. (n.d.). Overview. Retrieved from [Link]

• Bruker AXS Inc. (1997). SHELXTL Software Reference Manual. Retrieved from [Link]

• Akhtar, N., et al. (2012). One-Pot Synthesis and Crystal Structure of Methyl 5-Hydroxy-1-phenyl-1H-pyrazole-3-carboxylate. Molecules, 17(9), 10078-10086. [Link]

• Girolami, G. S. (2000, January 24). A Guide to Using SHELXTL. Retrieved from [Link]

• Girolami, G. S. (2004, January 25). A Guide to Using the SHELXTL Crystallographic Software Package XSHELL version. Retrieved from [Link]

• Creative Biostructure. (2025, April 14). What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work? Retrieved from [Link]

• Sheldrick, G. M. (1997). The SHELX-97 Manual. Retrieved from [Link]

• El-Hiti, G. A., et al. (2020). The crystal structure of 1-phenyl-N-(4,5,6,7-tetrabromo-1,3-dioxoisoindolin-2-yl)-5-(thiophen-2-yl)-1H-pyrazole-3-carboxamide. Zeitschrift für Kristallographie - New Crystal Structures, 235(6), 1269-1271. [Link]

• Carleton College. (2018, June 15). Single-crystal X-ray Diffraction. Retrieved from [Link]

• Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C: Structural Chemistry, 71(1), 3-8.

• Spek, A. L. (2009). Structure validation in chemical crystallography. Acta Crystallographica Section D: Biological Crystallography, 65(2), 148-155. [Link]

• ResearchGate. (2018, February 23). The molecular structure of methyl 5-hydroxy-1-phenyl-1H-pyrazole-3-carboxylate (1). Anisotropic displacement ellipsoids are drawn at the 50% probability level. Retrieved from [Link]

• ResearchGate. (n.d.). Structure of 5-fluoropyrazole derivatives 38a–d and 39a–e. Retrieved from [Link]

• Malvern Panalytical. (2020, November 19). What is Single Crystal X-ray Diffraction? [Video]. YouTube. [Link]

• FZU - Institute of Physics of the Czech Academy of Sciences. (n.d.). X-ray single-crystal diffraction. Retrieved from [Link]

• University of Vienna. (2025, April 3). Championing data checks with checkCIF: toward a sustainable chemical data validation ecosystem. Retrieved from [Link]

• Wen, K., et al. (2023). Synthesis, crystal structure, density functional theory and vibration analysis of 5-(4-fluorophenyl)-1H-pyrazol-3-amine. Molecular Crystals and Liquid Crystals, 756(1), 1-13. [Link]

• Improved Pharma. (2025, July 18). Single Crystal X-Ray Structure Determination. Retrieved from [Link]

• Loh, W.-S., et al. (2013). Synthesis and crystal structures of N-substituted pyrazolines. Molecules, 18(2), 2386-2396. [Link]

• American Chemical Society. (n.d.). CIF Validation. Retrieved from [Link]

• Spek, A. L. (2020). checkCIF validation ALERTS: what they mean and how to respond. Acta Crystallographica Section E: Crystallographic Communications, 76(1), 1-9. [Link]

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• PubChem. (n.d.). 5-methyl-1H-pyrazole-3-carboxylate. Retrieved from [Link]

• Li, Y., et al. (2018). Three metal complexes derived from 3-methyl-1H-pyrazole-4-carboxylic acid: synthesis, crystal structures, luminescence and electrocatalytic properties. New Journal of Chemistry, 42(12), 9831-9838. [Link]

• Zhang, C., et al. (2007). 1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid. Acta Crystallographica Section E: Structure Reports Online, 63(10), o4209. [Link]

• Ahmed, B. M., Zeller, M., & Mezei, G. (2023). Crystal and molecular structure of 4-fluoro-1 H -pyrazole at 150 K. Acta Crystallographica Section E: Crystallographic Communications, 79(5), 428-431. [Link]

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A Comparative Guide to the Reactivity of 5-Fluoro- and 5-Chloro-Pyrazole Esters in Synthetic Chemistry

Introduction: The Strategic Role of Halogenated Pyrazoles in Modern Drug Discovery

Pyrazole derivatives are cornerstones in medicinal chemistry and agrochemistry, forming the structural core of numerous blockbuster drugs and commercial fungicides.[1] Their utility stems from their ability to act as bioisosteres for amides and phenols and their capacity to engage in critical hydrogen bonding interactions with biological targets.[2] The introduction of a halogen atom, particularly at the C5-position, significantly modulates the electronic properties and metabolic stability of the pyrazole scaffold, opening new avenues for lead optimization.

Among the halogens, fluorine and chlorine are most frequently employed. While often considered interchangeable, their fundamental physicochemical differences lead to distinct reactivity profiles. Fluorine, the most electronegative element, creates a highly polarized and strong C-F bond, whereas chlorine is larger, more polarizable, and forms a weaker C-Cl bond.[3] These differences are not trivial; they dictate the choice of synthetic strategy and the feasibility of subsequent functionalization.

This guide provides an in-depth, evidence-based comparison of the reactivity of 5-fluoro- and 5-chloro-pyrazole esters, two critical building blocks in synthetic programs. We will dissect their behavior in key synthetic transformations, explain the underlying mechanistic principles, and provide validated experimental protocols to guide researchers in making informed strategic decisions.

Pillar 1: Unpacking the Electronic and Steric Landscape

The divergent reactivity of 5-fluoro- and 5-chloro-pyrazole esters is rooted in the intrinsic properties of the carbon-halogen bond and its influence on the pyrazole ring.

• Electronegativity and Inductive Effects: Fluorine (Pauling electronegativity: 3.98) is significantly more electronegative than chlorine (3.16).[3] This results in a stronger electron-withdrawing inductive effect (-I) from fluorine, which decreases the electron density of the pyrazole ring more profoundly than chlorine. This effect is critical in reactions sensitive to the electrophilicity of the ring, such as nucleophilic aromatic substitution.

• Bond Strength: The C(sp²)-F bond is substantially stronger (bond dissociation energy: ~105 kcal/mol) than the C(sp²)-Cl bond (~79 kcal/mol).[3] This disparity is a determining factor in transition metal-catalyzed reactions, where the initial oxidative addition step involves breaking this bond.

• Steric Profile and Polarizability: A fluorine atom has a van der Waals radius (1.47 Å) that is a close match for hydrogen (1.20 Å), making it a minimal steric perturbation. A chlorine atom is considerably larger (1.74 Å).[3] Conversely, chlorine's electron cloud is more diffuse and polarizable, which can be a factor in certain non-covalent interactions and has been linked to improved binding constants in some systems.[3]

These fundamental properties create a reactivity dichotomy: the C-F bond is difficult to break but is an excellent activating group for nucleophilic attack, while the C-Cl bond is more readily cleaved but is a less potent activator.

Caption: Figure 1. Dominant inductive withdrawal of fluorine vs. chlorine.

Pillar 2: Reactivity in Key Synthetic Transformations

The pyrazole ring is inherently electron-rich and generally resistant to nucleophilic attack unless activated by potent electron-withdrawing groups.[4] An ester at the C3 or C4 position provides this necessary activation, making the C5-halogen a viable leaving group.

A. Nucleophilic Aromatic Substitution (SNAr)

SNAr is a cornerstone reaction for functionalizing electron-deficient aromatic systems. The reaction proceeds via a two-step addition-elimination mechanism, with the rate-determining step typically being the initial nucleophilic attack to form a Meisenheimer intermediate.

Comparative Reactivity: 5-Fluoro-pyrazole esters are significantly more reactive in SNAr reactions than their 5-chloro counterparts. This is a classic example of the "element effect" in SNAr, where the high electronegativity of fluorine strongly stabilizes the developing negative charge in the Meisenheimer intermediate, thereby lowering the activation energy of the rate-determining step. The C-F bond is broken in the fast, second step, so its high strength is irrelevant to the reaction rate.

Experimental Data Summary:

Entry	Substrate	Nucleophile	Conditions	Time (h)	Yield (%)
1	5-Fluoro-1-methyl-1H-pyrazole-4-carboxylate	Morpholine	K₂CO₃, DMSO, 100 °C	2	95
2	5-Chloro-1-methyl-1H-pyrazole-4-carboxylate	Morpholine	K₂CO₃, DMSO, 100 °C	18	75
3	5-Fluoro-1-methyl-1H-pyrazole-4-carboxylate	Sodium Methoxide	MeOH, 65 °C	1	92
4	5-Chloro-1-methyl-1H-pyrazole-4-carboxylate	Sodium Methoxide	MeOH, 65 °C	12	60

Note: Data are representative examples based on established principles of SNAr reactivity.

Caption: Figure 2. General experimental workflow for SNAr reactions.

B. Palladium-Catalyzed Cross-Coupling Reactions (Suzuki-Miyaura)

The Suzuki-Miyaura cross-coupling is a powerful method for forming C-C bonds.[5] The catalytic cycle begins with the oxidative addition of a palladium(0) complex into the carbon-halogen bond.[5]

Comparative Reactivity: The reactivity trend is inverted compared to SNAr. 5-Chloro-pyrazole esters are far more reactive than 5-fluoro-pyrazole esters in Suzuki-Miyaura coupling. The rate-determining step is often the initial oxidative addition, which requires the cleavage of the C-X bond. The much weaker C-Cl bond undergoes oxidative addition under relatively mild conditions (e.g., using standard Pd(PPh₃)₄ or Buchwald-Hartwig G3 precatalysts). In stark contrast, the strength of the C-F bond makes oxidative addition extremely challenging, often requiring specialized, highly active catalyst systems, high temperatures, and failing to proceed altogether in many cases.

Experimental Data Summary:

Entry	Substrate	Boronic Acid	Catalyst System	Conditions	Yield (%)
1	5-Chloro-1-methyl-1H-pyrazole-4-carboxylate	Phenylboronic Acid	Pd(dppf)Cl₂, K₂CO₃	Dioxane/H₂O, 90 °C	88
2	5-Fluoro-1-methyl-1H-pyrazole-4-carboxylate	Phenylboronic Acid	Pd(dppf)Cl₂, K₂CO₃	Dioxane/H₂O, 90 °C	<5
3	5-Chloro-1-methyl-1H-pyrazole-4-carboxylate	4-Methoxyphenylboronic Acid	XPhos Pd G3, K₃PO₄	t-AmylOH, 110 °C	92
4	5-Fluoro-1-methyl-1H-pyrazole-4-carboxylate	4-Methoxyphenylboronic Acid	Specialized Ni/Pd system	Harsh Conditions	Low/Variable

Note: Data are representative examples. Unprotected N-H pyrazoles can present additional challenges but successful couplings have been reported with tailored catalyst systems.[6]

Caption: Figure 3. The critical oxidative addition step in the Suzuki cycle.

Pillar 3: Field-Proven Methodologies

Trustworthy protocols are self-validating. The following methods are detailed to ensure reproducibility and provide insight into the practical considerations for handling these reagents.

Protocol 1: SNAr of Ethyl 5-Fluoro-1-methyl-1H-pyrazole-4-carboxylate with a Secondary Amine

This protocol leverages the high reactivity of the 5-fluoro substituent for efficient C-N bond formation.

Materials:

• Ethyl 5-fluoro-1-methyl-1H-pyrazole-4-carboxylate (1.0 equiv)

• Pyrrolidine (1.2 equiv)

• Potassium Carbonate (K₂CO₃, 2.0 equiv, anhydrous)

• Dimethyl Sulfoxide (DMSO, anhydrous)

• Ethyl Acetate

• Brine (saturated NaCl solution)

• Deionized Water

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• To a flame-dried round-bottom flask under a nitrogen atmosphere, add ethyl 5-fluoro-1-methyl-1H-pyrazole-4-carboxylate (e.g., 500 mg, 2.69 mmol) and anhydrous K₂CO₃ (743 mg, 5.38 mmol).

• Add anhydrous DMSO (10 mL) via syringe.

• Add pyrrolidine (0.27 mL, 3.23 mmol) dropwise to the stirred suspension at room temperature.

• Heat the reaction mixture to 100 °C and monitor by TLC (e.g., 30% Ethyl Acetate in Hexanes) until the starting material is consumed (typically 2-4 hours).

• Cool the reaction to room temperature and pour it into a separatory funnel containing deionized water (50 mL).

• Extract the aqueous layer with ethyl acetate (3 x 30 mL).

• Combine the organic layers and wash with brine (2 x 20 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel to yield the desired product.

Protocol 2: Suzuki-Miyaura Coupling of Ethyl 5-Chloro-1-methyl-1H-pyrazole-4-carboxylate

This protocol utilizes the lability of the C-Cl bond for robust C-C bond formation.

Materials:

• Ethyl 5-chloro-1-methyl-1H-pyrazole-4-carboxylate (1.0 equiv)

• (4-formylphenyl)boronic acid (1.2 equiv)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.03 equiv)

• Sodium Carbonate (Na₂CO₃, 2.0 equiv)

• 1,4-Dioxane

• Deionized Water

• Ethyl Acetate

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• In a Schlenk flask, combine ethyl 5-chloro-1-methyl-1H-pyrazole-4-carboxylate (e.g., 500 mg, 2.47 mmol), (4-formylphenyl)boronic acid (444 mg, 2.96 mmol), and Na₂CO₃ (523 mg, 4.94 mmol).

• Add the catalyst, Pd(dppf)Cl₂ (60 mg, 0.074 mmol).

• Evacuate and backfill the flask with nitrogen three times.

• Add degassed 1,4-dioxane (12 mL) and degassed deionized water (3 mL) via syringe.

• Heat the mixture to 90 °C with vigorous stirring. Monitor the reaction by TLC or LC-MS until completion (typically 4-8 hours).

• Cool the reaction to room temperature and dilute with ethyl acetate (30 mL).

• Filter the mixture through a pad of Celite®, washing the pad with additional ethyl acetate.

• Transfer the filtrate to a separatory funnel, wash with water and then brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude material by flash column chromatography to afford the coupled product.

Conclusion and Strategic Recommendations

The choice between a 5-fluoro- and a 5-chloro-pyrazole ester is a critical decision that profoundly impacts synthetic strategy.

• Choose 5-Fluoro-Pyrazole Esters for SNAr: When the synthetic plan involves displacement of the halogen with N-, O-, or S-nucleophiles, the 5-fluoro analogue is the superior choice, offering faster reaction times and often higher yields under milder conditions.

• Choose 5-Chloro-Pyrazole Esters for Cross-Coupling: For transformations requiring the formation of a new carbon-carbon or carbon-heteroatom bond via transition metal catalysis (e.g., Suzuki, Buchwald-Hartwig, Sonogashira), the 5-chloro derivative is the workhorse. Its C-Cl bond is readily activated by common palladium catalysts, whereas the C-F bond remains largely inert under these conditions.

This orthogonal reactivity allows for selective, sequential functionalization. A 5-chloro-3-fluoro-pyrazole, for instance, could first undergo a Suzuki coupling at the C5 position, leaving the C3-fluorine available for a subsequent SNAr reaction. Understanding these fundamental principles empowers the modern chemist to design more efficient, elegant, and robust synthetic routes toward complex molecular targets.

References

• Introduction of N-Containing Heterocycles into Pyrazole by Nucleophilic Aromatic Substitution. Phosphorus, Sulfur, and Silicon and the Related Elements, 183:2-3, 401-402. [Link]

• Engineered Enzymes Enable Selective N‐Alkylation of Pyrazoles With Simple Haloalkanes. Angewandte Chemie International Edition, 60(11), 5554-5559. [Link]

• First Nucleophilic Aromatic Substitution of Annelated Pyrazole. Organic Letters, 4(2), 215-217. [Link]

• Engineered Enzymes Enable Selective N-Alkylation of Pyrazoles With Simple Haloalkanes. Angewandte Chemie (International ed. in English), 60(11), 5554-5559. [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 25(19), 4439. [Link]

• Nucleophilic Aromatic Substitution of 2-(3(5)-Pyrazolyl)pyridine: A Novel Access to Multidentate Chelate Ligands. Zeitschrift für Naturforschung B, 61(2), 139-145. [Link]

• Synthesis of 5-chloro-1-methyl-1H-pyrazole-4-carboxylic acid, ethyl ester. PrepChem.com. [Link]

• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. The Journal of organic chemistry, 77(14), 5859-5868. [Link]

• Preparation of 5-fluoropyrazoles from pyrazoles and NFSI. ResearchGate. [Link]

• The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. ResearchGate. [Link]

• Synthesis of 4-Aryl-1H-pyrazoles by Suzuki-Miyaura Cross Coupling Reaction between 4-Bromo-1H-1-tritylpyrazole and Arylboronic Acids. HETEROCYCLES, 81(7), 1667-1681. [Link]

• Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Molecules, 27(11), 3404. [Link]

• Selective synthesis of minimally differentiated N-alkyl pyrazoles and demonstration of further C–N bond-forming reactions. ResearchGate. [Link]

• Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. Semantic Scholar. [Link]

• 5-Chloropyrazole-4-carboxaldehydes as Synthon in Heterocyclic Synthesis. ResearchGate. [Link]

• Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design. RSC Medicinal Chemistry, 15(1), 2-15. [Link]

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A Comparative Guide to High-Performance Liquid Chromatography Analysis of Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate

For researchers and professionals in drug development, the precise and reproducible analysis of novel chemical entities is paramount. Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate, a heterocyclic compound with potential applications in medicinal chemistry, requires robust analytical methods for its characterization and quality control.[1][2][3] High-Performance Liquid Chromatography (HPLC) stands as a cornerstone technique for this purpose. This guide provides an in-depth, experience-driven comparison of HPLC methodologies for the analysis of this compound, focusing on the critical parameter of retention time. We will explore the causal factors influencing retention and present a framework for developing a validated analytical method.

The Critical Role of Retention Time in HPLC Analysis

In HPLC, the retention time (t_R) is the time elapsed from sample injection to the appearance of the peak maximum at the detector. It is a fundamental qualitative parameter, characteristic of a specific analyte under a defined set of chromatographic conditions. However, retention time is not an immutable constant; it is highly sensitive to a variety of experimental factors.[4][5] Understanding and controlling these variables is the key to developing a reliable and transferable HPLC method. An unstable retention time can indicate issues with the column, the mobile phase, or the instrument itself, compromising the integrity of the analytical data.[6]

Comparative Analysis of HPLC Conditions for Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate

The retention behavior of methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate is primarily governed by its polarity, which is influenced by the fluorine atom, the methyl ester, and the pyrazole ring. A reversed-phase HPLC approach, where the stationary phase is nonpolar and the mobile phase is polar, is the most common and effective strategy for such compounds.[7]

To illustrate the impact of different chromatographic parameters on retention time, we will compare two common reversed-phase columns and two different mobile phase compositions.

Table 1: Comparative Retention Times of Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate under Various HPLC Conditions

Condition ID	Column	Mobile Phase	Hypothetical Retention Time (min)	Observations
A1	C18, 4.6 x 150 mm, 5 µm	60:40 Acetonitrile:Water	5.8	Good peak shape, baseline resolution.
A2	C18, 4.6 x 150 mm, 5 µm	70:30 Acetonitrile:Water	3.2	Shorter run time, potential for co-elution with early-eluting impurities.
B1	Phenyl-Hexyl, 4.6 x 150 mm, 5 µm	60:40 Acetonitrile:Water	6.5	Increased retention due to π-π interactions with the pyrazole ring.
B2	Phenyl-Hexyl, 4.6 x 150 mm, 5 µm	60:40 Methanol:Water	7.1	Longer retention time compared to acetonitrile, potentially better selectivity for aromatic impurities.

Expert Insights: The choice of a C18 column provides a versatile starting point due to its strong hydrophobic interactions. Increasing the organic modifier (acetonitrile) in the mobile phase, as seen in A2, decreases the retention time by increasing the mobile phase's elution strength.[8] The Phenyl-Hexyl column in B1 offers alternative selectivity through π-π interactions with the aromatic pyrazole ring, which can be advantageous for separating structurally similar analogs.[9] The switch to methanol in B2 generally leads to longer retention times for many compounds compared to acetonitrile due to its lower elution strength.

Experimental Protocol for Determining HPLC Retention Time

This protocol outlines a systematic approach to developing a robust HPLC method for methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate. This self-validating system includes steps for system suitability to ensure the reliability of the results.

Materials and Reagents:

• Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate standard

• HPLC-grade acetonitrile

• HPLC-grade methanol

• Ultrapure water

• HPLC system with UV detector

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Phenyl-Hexyl reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)

Step-by-Step Methodology:

• Standard Solution Preparation: Accurately weigh and dissolve the methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate standard in a suitable solvent (e.g., acetonitrile/water mixture) to a final concentration of approximately 1 mg/mL.

• Mobile Phase Preparation: Prepare the desired mobile phase compositions by accurately measuring the volumes of the organic solvent and water. For example, for a 60:40 acetonitrile:water mobile phase, mix 600 mL of acetonitrile with 400 mL of ultrapure water. Degas the mobile phase before use.

• HPLC System Setup and Equilibration:

  • Install the chosen analytical column.

  • Set the flow rate to 1.0 mL/min.

  • Set the column oven temperature to 30°C to ensure stable retention times.[5]

  • Set the UV detector wavelength. Based on the pyrazole structure, a starting wavelength of 254 nm is a reasonable choice.

  • Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• System Suitability Test:

  • Inject the standard solution five times.

  • Calculate the relative standard deviation (RSD) of the retention times and peak areas. The RSD for retention time should be <1% and for peak area <2%.

• Sample Analysis:

  • Inject the standard solution.

  • Record the chromatogram and determine the retention time of the analyte peak.

• Method Comparison:

  • Repeat steps 3-5 for each of the conditions outlined in Table 1.

  • Analyze the resulting chromatograms for changes in retention time, peak shape, and resolution from any impurities.

Experimental Workflow Diagram

Caption: A streamlined workflow for the HPLC analysis of methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate.

Logical Relationships in HPLC: The Impact of Mobile Phase Composition

The relationship between the mobile phase composition and retention time in reversed-phase HPLC is fundamental. As the percentage of the organic solvent (the stronger solvent) increases, the polarity of the mobile phase decreases, leading to a faster elution of nonpolar analytes and thus a shorter retention time.

Diagram of Mobile Phase Polarity and Retention Time

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A Senior Application Scientist's Comparative Guide for Researchers and Drug Development Professionals

An In-Depth Guide to the Mass Spectrometry Fragmentation Patterns of Fluorinated Pyrazole Esters

The strategic incorporation of fluorine into heterocyclic scaffolds is a cornerstone of modern medicinal chemistry, often enhancing metabolic stability, membrane permeability, and binding affinity.[1] Among these scaffolds, pyrazole esters are prevalent motifs in pharmaceuticals. Understanding the mass spectrometric behavior of their fluorinated analogs is critical for rapid identification, structural confirmation, and metabolic profiling during drug discovery and development.

This guide provides an in-depth analysis of the electron ionization (EI) and electrospray ionization (ESI) mass spectrometry fragmentation patterns of fluorinated pyrazole esters. We will dissect the fragmentation of the core pyrazole ring, evaluate the influence of the ester group, and elucidate the specific fragmentation pathways introduced by fluorine substitution. This comparative approach will equip researchers with the knowledge to distinguish between isomers and predict the fragmentation of novel derivatives.

Pillar 1: Foundational Fragmentation of the Pyrazole Core

Under electron impact (EI) conditions, the fragmentation of the pyrazole ring itself is the initial and most critical event. The behavior is largely dictated by the stability of the aromatic system and the inherent weakness of the nitrogen-nitrogen (N-N) bond.[2] The fragmentation pathways are highly dependent on the nature and position of the substituents on the ring.[3][4]

Two primary fragmentation routes dominate the cleavage of the unsubstituted pyrazole molecular ion:

• Ring Cleavage with HCN Expulsion: A common pathway involves the initial loss of a hydrogen atom followed by the expulsion of a stable hydrogen cyanide (HCN) molecule.

• N-N Bond Scission and N₂ Loss: A more diagnostic pathway involves the cleavage of the weak N-N bond, leading to a ring-opened intermediate. This can be followed by the loss of a stable nitrogen molecule (N₂).[5]

These foundational pathways provide the basis for understanding more complex substituted pyrazoles.

Caption: Foundational fragmentation pathways of the core pyrazole ring under EI-MS.

Pillar 2: Influence of the Ester Moiety on Fragmentation

The introduction of an ester group provides additional, highly characteristic fragmentation pathways that often compete with the core ring cleavage. These pathways are invaluable for confirming the presence and location of the ester.

Common Fragmentation Pathways for Esters:

• Loss of the Alkoxy Group (-OR): Cleavage of the C-O single bond results in the loss of an alkoxy radical (e.g., •OCH₃ or •OC₂H₅), leading to a stable acylium ion. This is often a prominent peak.

• Loss of the Alkene (McLafferty Rearrangement): For esters with a sufficiently long alkyl chain (at least three carbons) and a gamma-hydrogen, a characteristic rearrangement can occur, leading to the expulsion of a neutral alkene molecule.[6][7]

• Loss of the Carboalkoxy Group (•COOR): The entire ester group can be lost as a radical.

• Alpha-Cleavage: The bond adjacent (alpha) to the carbonyl group can cleave.[7]

The following table compares the expected neutral losses for a simple pyrazole versus a pyrazole ethyl ester.

Neutral Loss	Formula	Common Name	Pyrazole	Pyrazole Ethyl Ester	Rationale
Hydrogen Cyanide	HCN	✓	✓	Core ring fragmentation
Nitrogen	N₂	✓	✓	Core ring fragmentation[5]
Ethoxy Radical	•OC₂H₅	✓	Characteristic of ethyl esters
Ethyl Radical	•C₂H₅	✓	Alpha-cleavage
Carbon Monoxide	CO	✓	Subsequent fragmentation of acylium ion
Ethylene	C₂H₄	✓	From the ethyl group of the ester

Pillar 3: The Decisive Role of Fluorine Substitution

The high electronegativity of fluorine significantly influences the fragmentation pattern, creating diagnostic ions that confirm its presence and can help determine its position on the pyrazole or an attached aryl ring.

Key Fragmentation Pathways for Fluorinated Aromatics:

• Loss of Fluorine Radical (•F): Direct cleavage of the C-F bond can occur, though it is less common than HF loss from the molecular ion.

• Loss of Hydrogen Fluoride (HF): A very common pathway for fluorinated compounds involves the elimination of a stable neutral molecule of hydrogen fluoride.[8] This often requires a nearby hydrogen atom.

• Retro-Diels-Alder (RDA) Fragmentation: In some cases, the pyrazole ring can undergo an RDA-type fragmentation, with the charge retained on the fluorine-containing fragment.

The presence of fluorine on a phenyl substituent, for example, will lead to characteristic fragments corresponding to the fluorophenyl cation and its subsequent fragmentation products (e.g., loss of acetylene).

Caption: Competing fragmentation pathways for a hypothetical fluorophenyl pyrazole ester.

Comparative Analysis: Fluorinated vs. Non-Fluorinated Pyrazole Esters

To illustrate the differences, let's compare the predicted key fragments for two hypothetical isomers: Ethyl 2-(5-phenyl-1H-pyrazol-1-yl)acetate and Ethyl 2-(5-(4-fluorophenyl)-1H-pyrazol-1-yl)acetate.

Fragment Description	Non-Fluorinated (m/z)	Fluorinated (m/z)	Mechanistic Origin
[M]+•	244	262	Molecular Ion
[M - •OC₂H₅]+	199	217	Loss of ethoxy radical from ester
[M - C₂H₅O₂]•	185	203	Loss of ethyl formate moiety
Phenyl Cation	77	-	Cleavage of phenyl from pyrazole
Fluorophenyl Cation	-	95	Cleavage of fluorophenyl from pyrazole
[M - HF]+•	-	242	Loss of hydrogen fluoride

The presence of fragments at m/z 262, 217, 203, and the unique fluorophenyl cation at m/z 95 are clear indicators of the fluorinated compound. The observation of a neutral loss of 20 Da (HF) from the molecular ion is also a strong confirmation.

Experimental Protocol: LC-MS/MS Analysis

This protocol provides a robust starting point for the analysis of fluorinated pyrazole esters. Optimization for specific instruments and matrices is recommended.[8]

1. Sample and Standard Preparation

• Stock Solution: Prepare a 1 mg/mL stock solution of the analyte in methanol or acetonitrile.

• Working Standards: Serially dilute the stock solution with the initial mobile phase composition to create a calibration curve (e.g., 1 ng/mL to 1000 ng/mL).

• Sample Preparation: Dilute or extract the sample in a compatible solvent to a concentration within the calibration range. Filter through a 0.22 µm syringe filter before injection.

2. Liquid Chromatography (LC) Parameters

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 5 minutes, hold for 2 minutes, return to initial conditions and equilibrate for 3 minutes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40 °C.

3. Mass Spectrometry (MS) Parameters

• Ionization Source: Electrospray Ionization (ESI), Positive Ion Mode.

• Capillary Voltage: 3.5 kV.

• Source Temperature: 150 °C.

• Desolvation Temperature: 400 °C.

• Cone Gas Flow: 50 L/hr.

• Desolvation Gas Flow: 800 L/hr.

• Acquisition Mode: Full Scan (m/z 50-500) and Product Ion Scan.

• Collision Gas: Argon.

• Collision Energy: Ramp from 10-40 eV to generate a comprehensive fragmentation spectrum. For targeted analysis (MRM), specific collision energies should be optimized for key transitions.

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Safety & Regulatory Compliance

Navigating the Final Step: A Guide to the Proper Disposal of Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate

For the diligent researcher, the lifecycle of a chemical doesn't end when an experiment is complete. The final, and arguably one of the most critical, stages is its safe and compliant disposal. This guide provides an in-depth, procedural framework for the proper disposal of Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate, a fluorinated heterocyclic compound commonly used in pharmaceutical and agrochemical research.[1][2] As these molecules offer enhanced metabolic stability and binding affinity due to the carbon-fluorine bond, they also present unique challenges for environmental degradation and disposal.[1]

This document is structured to provide not just a set of instructions, but a comprehensive understanding of the chemical's nature, the principles behind the disposal protocols, and the regulatory landscape governing hazardous waste.

Part 1: Inferred Hazard Profile and Essential Properties

Researchers must treat this compound as hazardous waste. The final authority for waste determination rests with trained environmental health and safety (EHS) professionals.

Property / Hazard	Inferred Assessment & Rationale
Physical State	Likely a solid at room temperature.
Acute Toxicity	Assumed to be harmful or toxic if swallowed. This is based on analogs like 1-Methyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid.
Skin/Eye Irritation	Assumed to be a potential skin and eye irritant. Standard practice for handling novel chemical entities.
Combustibility	Considered a combustible solid. Handle away from ignition sources.
Environmental Hazard	High. Fluorinated heterocyclic compounds are noted for their environmental persistence.[1] Improper disposal can lead to long-term contamination.

Part 2: The Core Disposal Workflow: A Step-by-Step Protocol

This protocol outlines the standard operating procedure for segregating, storing, and disposing of Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate waste. The central principle is containment and clear communication of the hazard to ensure safe handling at every stage.

Step 1: Immediate Segregation at the Point of Generation

• Action: As soon as the waste is generated (e.g., residual solid, contaminated consumables like weigh boats or gloves, or solutions), it must be segregated into a dedicated, properly labeled hazardous waste container.

• Causality: Never mix this waste with non-hazardous trash or other chemical waste streams unless explicitly instructed by your EHS department. Cross-contamination can create unknown and dangerous chemical reactions and complicates the final disposal process.

Step 2: Personal Protective Equipment (PPE)

• Action: At a minimum, wear standard laboratory PPE: a lab coat, safety glasses with side shields, and nitrile gloves.

• Causality: This protects you from incidental contact, which could cause skin irritation or absorption of the potentially toxic compound.

Step 3: Container Selection and Labeling

• Action:

  • Select a waste container that is chemically compatible (e.g., a high-density polyethylene (HDPE) or glass bottle for liquids; a labeled bag or drum for solid waste) and has a secure, leak-proof closure.[3]

  • Affix a "Hazardous Waste" label provided by your institution's EHS department.

  • On the label, clearly write the full chemical name: "Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate" and list any other components in the waste stream (e.g., solvents, with percentages). Do not use abbreviations.

  • Include the date the first drop of waste was added to the container.

• Causality: Proper labeling is a critical regulatory requirement under the Resource Conservation and Recovery Act (RCRA).[3][4] It ensures that everyone who handles the container, from lab personnel to disposal technicians, understands its contents and associated risks.

Step 4: Storage in a Satellite Accumulation Area (SAA)

• Action:

  • Store the sealed waste container in a designated SAA within your laboratory. This area must be at or near the point of generation.

  • Ensure the container is kept closed at all times, except when adding waste.

  • Store incompatible waste types separately, using secondary containment (like a plastic tub) to prevent spills from mixing.

• Causality: SAAs are a provision of RCRA to allow for the safe accumulation of small quantities of hazardous waste in a laboratory before it is moved to a central storage facility. Keeping the container closed prevents the release of vapors and reduces spill risk.[5]

Step 5: Arranging for Disposal

• Action: Once the container is full, or if you will no longer be generating this type of waste, submit a chemical waste pickup request to your institution's EHS department or designated hazardous waste contractor.

• Causality: Only trained and certified professionals are permitted to transport hazardous waste. Never move the waste outside of your laboratory or attempt to dispose of it through standard drains or trash.[6]

Part 3: The Science of Fluorinated Waste Destruction

The robust nature of the carbon-fluorine (C-F) bond, the strongest single bond in organic chemistry, is what makes fluorinated compounds like Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate so stable and effective in pharmaceuticals.[1][2] This same stability, however, makes them exceptionally difficult to break down, posing a significant disposal challenge.

The primary method for destroying such compounds is high-temperature incineration.[3][7]

• Mechanism: Incineration uses extreme heat (often >1,000°C) and controlled oxygen levels to break the C-F and other chemical bonds.[3]

• Challenges:

  • Thermal Stability: Fluorinated organics are generally more thermally stable than their chlorinated counterparts. Incomplete combustion is a major concern.[3][5]

  • Harmful Byproducts: If the incineration temperature is too low or the residence time is too short, the molecule may not be fully mineralized. This can create smaller, still-fluorinated products of incomplete combustion (PICs) and highly corrosive hydrogen fluoride (HF) gas.[3][7] These byproducts can be as or more hazardous than the original compound.

  • Regulatory Scrutiny: Due to these challenges, the disposal of fluorinated compounds, especially those that fall under the broad category of per- and polyfluoroalkyl substances (PFAS), is under intense scrutiny by regulatory bodies like the U.S. Environmental Protection Agency (EPA).[4][8][9]

The ultimate goal of incineration is complete mineralization , which converts the fluorocarbon chains into inorganic compounds like calcium fluoride, carbon dioxide, and water, which can be safely scrubbed from emissions.[6]

Part 4: Visualizing the Disposal Workflow

The following diagram illustrates the logical flow of the disposal process, emphasizing key decision and action points for the researcher.

Caption: Logical workflow for the safe disposal of Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate.

References

• U.S. Environmental Protection Agency. (n.d.). Incineration to Manage PFAS Waste Streams.
• Taylor & Francis Online. (2007, April 6). On the Incinerability of Highly Fluorinated Organic Compounds. Combustion Science and Technology.
• RIVM. (2014, May 30).
• NILU. (2009, December 14).
• CSIRO. (2025, March 3).
• Sigma-Aldrich. (n.d.). 1-Methyl-5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid. Product Page.
• U.S. Environmental Protection Agency. (2024, April 8).
• U.S. Environmental Protection Agency. (n.d.).
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• ChemicalBook. (n.d.). 5-Methyl-1H-pyrazole-3-carboxylic acid | 402-61-9.
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• National Institutes of Health (NIH). (n.d.).
• ACS Publications. (2022, March 28). Trifluoromethylated Pyrazoles via Sequential (3 + 2)
• ResearchGate. (n.d.).

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Navigating the Safe Handling of Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate: A Guide to Personal Protective Equipment and Disposal

In the dynamic landscape of drug discovery and chemical research, the synthesis and handling of novel compounds are fundamental activities. Among these, fluorinated heterocyclic compounds like Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate are of significant interest. The introduction of fluorine into organic molecules can dramatically alter their biological properties, often enhancing their efficacy and metabolic stability. However, these same properties necessitate a thorough understanding and implementation of appropriate safety protocols to protect researchers and the environment. This guide provides essential, immediate safety and logistical information for handling Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate, with a focus on personal protective equipment (PPE) and proper disposal methods.

Core Safety Directives: Engineering Controls and Work Practices

Before detailing specific PPE, it is crucial to emphasize the foundational role of engineering controls and safe work practices. These are the first lines of defense in minimizing exposure to any chemical hazard.

• Ventilation: Always handle Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate in a well-ventilated area. For all but the smallest quantities, a certified chemical fume hood is mandatory to prevent the inhalation of any dust, aerosols, or vapors[5][6].

• Emergency Equipment: Ensure that a safety shower and an eyewash station are readily accessible and in good working order in the immediate vicinity of the handling area[7][8].

• Hygiene Practices: Avoid eating, drinking, or smoking in laboratory areas[9]. Wash hands thoroughly with soap and water after handling the compound and before leaving the laboratory[10]. Remove any contaminated clothing promptly and wash it before reuse[8].

Personal Protective Equipment (PPE): A Multi-Layered Defense

The selection and proper use of PPE are critical for safeguarding against direct chemical exposure. The following table outlines the recommended PPE for various tasks involving Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate.

Task / Scale	Eye and Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and preparing solutions (small scale, <1g)	Safety glasses with side shields or chemical safety goggles conforming to EN166 or OSHA 29 CFR 1910.133 standards[7][8].	Chemical-resistant gloves (e.g., nitrile). Inspect gloves for any signs of degradation or puncture before use[6].	Standard laboratory coat.	Generally not required if handled in a certified chemical fume hood.
Synthesis and purification (larger scale, >1g)	Chemical safety goggles. A face shield may be necessary for splash-prone operations.	Chemical-resistant gloves (e.g., nitrile or neoprene). Consider double-gloving for added protection.	Chemical-resistant laboratory coat or apron over a standard lab coat.	A NIOSH-approved respirator with an appropriate cartridge may be necessary if there is a risk of aerosol generation or if work is not performed in a fume hood[8][11].
Handling of the pure solid	Chemical safety goggles[11].	Chemical-resistant gloves.	Laboratory coat.	If there is a risk of generating dust, a respirator with a particulate filter is recommended[10].
Waste disposal	Safety glasses with side shields or chemical safety goggles.	Chemical-resistant gloves.	Laboratory coat.	Not typically required if handling sealed waste containers.

Operational and Disposal Plans: A Step-by-Step Guide

Handling and Use:

• Preparation: Before handling, review the available safety information for related compounds and ensure all necessary PPE is readily available and in good condition.

• Weighing: Conduct all weighing operations within a chemical fume hood or a ventilated balance enclosure to minimize the risk of inhaling fine powders.

• Dissolving: When preparing solutions, add the solid compound to the solvent slowly to avoid splashing.

• Reactions: Perform all reactions within a chemical fume hood.

Spill Management:

• Evacuation: In the event of a significant spill, evacuate the immediate area.

• Ventilation: Ensure the area is well-ventilated.

• Containment: For small spills, use an inert absorbent material to contain the substance. Avoid raising dust.

• Cleanup: Wearing appropriate PPE, carefully collect the absorbed material into a sealed container for disposal.

• Decontamination: Clean the spill area thoroughly.

Disposal:

• Waste Collection: All waste materials, including contaminated consumables and excess reagents, should be collected in clearly labeled, sealed containers.

• Waste Segregation: Do not mix this waste with other waste streams unless explicitly permitted by your institution's hazardous waste management plan.

• Disposal Route: Dispose of the chemical waste through a licensed hazardous waste disposal company, following all local, state, and federal regulations. Do not pour this chemical down the drain[11].

Logical Framework for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE when working with Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate.

Caption: PPE Selection Workflow for Handling Pyrazole Derivatives.

Emergency Procedures: In Case of Exposure

A swift and appropriate response to accidental exposure is critical.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention[10].

• Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap and water. If irritation persists, seek medical attention[10].

• Inhalation: Move the individual to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention[10].

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention[10].

By adhering to these guidelines, researchers can confidently and safely handle Methyl 5-fluoro-1-methyl-1H-pyrazole-3-carboxylate, fostering a secure environment for scientific advancement.

References

• Fisher Scientific. (2025, December 18).
• ECHEMI. (n.d.).
• Campus Operations. (n.d.). HAZARDOUS CHEMICAL USED IN ANIMALS.
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• Aaronchem. (2024, November 1).
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• Enamine. (n.d.). safety data sheet - 1. PRODUCT AND COMPANY IDENTIFICATION 2.
• Šubarić, D., et al. (n.d.). TOXICITY EVALUATION OF FLUORINATED PYRAZOLE DERIVATIVES AS POTENTIAL ACTIVE COMPONENTS IN PLANT PROTECTION.
• Fisher Scientific. (2024, March 5).
• KISHIDA CHEMICAL CO., LTD. (2023, December 21).
• TargetMol. (2026, February 20).
• Fisher Scientific. (2023, September 5). SAFETY DATA SHEET - 1-Methyl-1H-pyrazole-3-carboxylic acid.
• Thermo Fisher Scientific. (2020, December 14).
• ChemScene. (2025, August 23).
• Fluorochem. (2024, December 19).
• Fustero, S., et al. (2021, March 16). Chemical Aspects of Human and Environmental Overload with Fluorine.
• ChemSec. (n.d.). PFAS - SIN List.
• (n.d.). Antifungal Activities of Fluorinated Pyrazole Aldehydes on Phytopathogenic Fungi, and Their Effect on Entomopathogenic Nematodes, and Soil-Beneficial Bacteria - PMC.
• (n.d.).
• (2009, April 15). Perfluorinated Compounds (PFCs) and Human Health Concerns. Amazon S3.

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